4-Chloro-2-methylphenol-d4

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Chloro-2-methylphenol-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Chloro-2-methylphenol-d4, a deuterated analog of 4-chloro-2-methylphenol. It is primarily utilized as an internal standard in quantitative analytical methodologies, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). This guide details its chemical and physical properties, provides insights into its synthesis, and outlines its principal applications in analytical chemistry. Experimental protocols for its use as an internal standard are also discussed, along with relevant spectral data for its non-deuterated counterpart, which serves as a crucial analytical reference.

Introduction

4-Chloro-2-methylphenol-d4 is a stable isotope-labeled compound where four hydrogen atoms on the phenyl ring and the hydroxyl group have been replaced by deuterium. This isotopic substitution results in a molecule with a higher molecular weight than its natural counterpart, 4-chloro-2-methylphenol, while maintaining nearly identical chemical and physical properties. This characteristic makes it an ideal internal standard for quantitative analysis, as it co-elutes with the analyte of interest but can be distinguished by its mass in a mass spectrometer. The use of deuterated internal standards is a widely accepted practice to improve the accuracy and precision of analytical measurements by correcting for variations in sample preparation, injection volume, and instrument response.

Chemical and Physical Properties

The chemical and physical properties of 4-Chloro-2-methylphenol-d4 are closely related to its non-deuterated form, 4-Chloro-2-methylphenol. Key properties are summarized in the table below.

Property	Value	Reference
Chemical Name	4-Chloro-2-methylphenol-d4	-
Synonyms	4-Chloro-o-cresol-d4, 5-Chloro-2-hydroxytoluene-d4	[1]
CAS Number	1219804-06-4	[2]
Molecular Formula	C₇H₃D₄ClO	[2]
Molecular Weight	146.61 g/mol	[2]
Purity	99.62%	[1]
Appearance	Solid	-
Storage	4°C, sealed storage, away from moisture and light. In solvent: -80°C for 6 months; -20°C for 1 month.	[2]

Properties of Unlabeled 4-Chloro-2-methylphenol (for comparison):

Property	Value	Reference
CAS Number	1570-64-5
Molecular Formula	C₇H₇ClO
Molecular Weight	142.58 g/mol
Melting Point	43-46 °C
Boiling Point	220-225 °C
Appearance	Crystals

Synthesis of Deuterated Phenols

General Experimental Protocol: Acid-Catalyzed Hydrogen-Deuterium Exchange

This protocol describes a general method for the deuteration of phenols using a polymer-supported acid catalyst, such as Amberlyst-15.

Materials:

• Phenolic compound (e.g., 4-Chloro-2-methylphenol)

• Deuterium oxide (D₂O)

• Amberlyst-15 resin (or other suitable acid catalyst)

• Sealable reaction vessel

• Solvent for purification (e.g., methanol)

Procedure:

• Catalyst Preparation: Dry the Amberlyst-15 resin in a desiccator over sulfuric acid under high vacuum for 24 hours.

• Reaction Setup: In a sealable reaction vessel, dissolve the phenolic compound in deuterium oxide (D₂O).

• Catalysis: Add the dried Amberlyst-15 resin to the solution.

• Reaction: Seal the vessel and heat the mixture. The reaction time and temperature will depend on the specific phenolic compound and desired level of deuteration.

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture to remove the resin. The resin can be washed with a suitable solvent (e.g., methanol) to recover any adsorbed product. The filtrate, containing the deuterated phenolic compound, can be lyophilized to remove the D₂O. Further purification can be achieved by recrystallization or column chromatography.

Logical Workflow for Synthesis:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]

4-Chloro-2-methylphenol-d4 chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 4-Chloro-2-methylphenol-d4, the deuterated analogue of 4-Chloro-2-methylphenol. This stable isotope-labeled compound is a critical tool in analytical chemistry, primarily serving as an internal standard for quantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its applications extend to its use as a tracer in pharmacokinetic and metabolic studies.[1] This guide details its chemical and physical properties, outlines a general experimental workflow for its use, and presents relevant technical data to support its application in research and development.

Chemical and Physical Properties

4-Chloro-2-methylphenol-d4 is a solid, white to off-white substance at room temperature.[1] Its core structure is that of o-cresol, with a chlorine atom para to the hydroxyl group and four deuterium atoms replacing hydrogens on the aromatic ring and the hydroxyl group. The key physical and chemical properties are summarized in the table below, with data for the unlabeled parent compound provided for comparison.

Property	4-Chloro-2-methylphenol-d4	4-Chloro-2-methylphenol (Unlabeled)
Synonyms	4-Chloro-o-cresol-d4, 5-Chloro-2-hydroxytoluene-d4	4-Chloro-o-cresol, 2-Methyl-4-chlorophenol, PCOC
CAS Number	1219804-06-4[1]	1570-64-5[1][2][3][4][5][6][7][8][9][10][11]
Molecular Formula	C₇H₃D₄ClO[1]	C₇H₇ClO[2][3][4][5][8][9][10][11]
Molecular Weight	146.61 g/mol [1]	142.58 g/mol [2][3][5][6][7][8][9][10][11][12]
Appearance	White to off-white solid[1]	White to off-white crystalline solid, sometimes beige or dark red flakes with a waxy texture[2][3][8][13]
Melting Point	Not specified	43 - 46 °C[6][13]
Boiling Point	Not specified	220 - 225 °C @ 760 mmHg[6][13]
Purity	≥ 99% (e.g., 99.62%)[1][8]	≥ 96-97%[4]
Storage	4°C, sealed, away from moisture and light. In solvent: -80°C (6 months), -20°C (1 month)[1]	Room temperature[8]
SMILES	CC1=C(C([2H])=C([2H])C(Cl)=C1[2H])O[2H][1]	CC1=C(C=CC(=C1)Cl)O[2][4]

Applications in Research

The primary utility of 4-Chloro-2-methylphenol-d4 stems from its isotopic labeling. The deuterium atoms increase its mass by four atomic mass units compared to its unlabeled counterpart, without significantly altering its chemical behavior. This mass difference is easily distinguishable by mass spectrometry.

• Internal Standard: The most common application is as an internal standard in quantitative mass spectrometry.[1] A known amount of the deuterated standard is spiked into a sample containing the unlabeled analyte (4-Chloro-2-methylphenol). Because the labeled and unlabeled compounds have nearly identical chemical and physical properties (e.g., ionization efficiency, chromatographic retention time), any sample loss or variation during sample preparation and analysis affects both compounds equally. The ratio of the analyte's signal to the internal standard's signal is used to accurately calculate the analyte's concentration.

• Tracer Studies: Deuterium labeling allows the compound to be used as a tracer in drug development.[1] By administering the labeled compound, researchers can track its metabolic fate, identify metabolites, and study its pharmacokinetic profile without interference from endogenous levels of the unlabeled compound.[1]

Experimental Protocols and Methodologies

While specific protocols are highly dependent on the analytical matrix and instrumentation, a general workflow for using 4-Chloro-2-methylphenol-d4 as an internal standard in a quantitative LC-MS analysis is described below.

Methodology: Quantitative Analysis of 4-Chloro-2-methylphenol in a Sample Matrix using LC-MS

• Preparation of Stock Solutions:

  • Prepare a stock solution of the unlabeled analyte (4-Chloro-2-methylphenol) in a suitable organic solvent (e.g., methanol, acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Prepare a separate stock solution of the internal standard (4-Chloro-2-methylphenol-d4) in the same solvent at a known concentration (e.g., 1 mg/mL).

• Preparation of Calibration Standards:

  • Create a series of calibration standards by performing serial dilutions of the analyte stock solution to cover the expected concentration range in the samples.

  • Spike each calibration standard (and a blank sample) with a fixed, known concentration of the internal standard solution. This ensures the internal standard concentration is constant across all calibration points.

• Sample Preparation:

  • Accurately measure a known volume or weight of the unknown sample (e.g., plasma, water, soil extract).

  • Spike the unknown sample with the same fixed concentration of the internal standard solution used for the calibration standards.

  • Perform necessary sample cleanup or extraction (e.g., protein precipitation, solid-phase extraction, liquid-liquid extraction) to remove interfering matrix components.

  • Evaporate the solvent and reconstitute the residue in the mobile phase to be used for LC-MS analysis.

• LC-MS Analysis:

  • Inject the prepared calibration standards and unknown samples into the LC-MS system.

  • Develop a chromatographic method (e.g., using a C18 column) to separate the analyte from other matrix components. The deuterated internal standard will co-elute with the unlabeled analyte.

  • Configure the mass spectrometer (e.g., a triple quadrupole instrument) to operate in Multiple Reaction Monitoring (MRM) mode.

    • Set a transition for the unlabeled analyte (e.g., m/z 141 -> 105, based on its fragmentation pattern).

    • Set a separate transition for the deuterated internal standard (e.g., m/z 145 -> 109).

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard in each chromatogram.

  • Calculate the ratio of the analyte peak area to the internal standard peak area for each calibration standard.

  • Construct a calibration curve by plotting this peak area ratio against the known concentration of the analyte in the calibration standards.

  • Calculate the peak area ratio for the unknown sample and use the calibration curve to determine the concentration of 4-Chloro-2-methylphenol in the original sample.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of using 4-Chloro-2-methylphenol-d4 as an internal standard for quantitative analysis.

Caption: Workflow for quantitative analysis using an internal standard.

Available Spectroscopic Data

Vendors of 4-Chloro-2-methylphenol-d4 typically provide a certificate of analysis that includes spectroscopic data to confirm its identity and purity. Available data includes:

• ¹H-NMR (Proton NMR): Confirms the structure and isotopic labeling by showing the absence of proton signals at the deuterated positions.

• RP-HPLC (Reversed-Phase High-Performance Liquid Chromatography): Used to assess the chemical purity of the compound.

• Mass Spectrometry (MS): Confirms the molecular weight and isotopic enrichment of the deuterated compound. The NIST Chemistry WebBook provides mass spectral data for the unlabeled parent compound, which can be used as a reference.[5][9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. 4-Chloro-2-methylphenol, 97% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. Phenol, 4-chloro-2-methyl- [webbook.nist.gov]
• 6. accustandard.com [accustandard.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. chemimpex.com [chemimpex.com]
• 9. Phenol, 4-chloro-2-methyl- [webbook.nist.gov]
• 10. 4-Chloro-2-methylphenol | 1570-64-5 [chemicalbook.com]
• 11. fishersci.ca [fishersci.ca]
• 12. Phenol, 4-chloro-2-methyl- (CAS 1570-64-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 13. fishersci.com [fishersci.com]

An In-Depth Technical Guide to the Synthesis and Preparation of 4-Chloro-2-methylphenol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and preparation of 4-Chloro-2-methylphenol-d4, a deuterated analog of 4-Chloro-2-methylphenol. This isotopically labeled compound is a valuable tool in various scientific disciplines, particularly in drug metabolism studies, pharmacokinetic research, and as an internal standard for quantitative analysis by mass spectrometry. This document outlines two primary synthetic strategies for deuterium incorporation: Platinum-catalyzed H-D exchange and acid-catalyzed H-D exchange. Detailed experimental protocols, comparative data, and workflow visualizations are presented to assist researchers in the selection and implementation of the most suitable method for their applications.

Introduction

4-Chloro-2-methylphenol is a chlorinated aromatic organic compound with applications as a disinfectant and preservative. Its deuterated isotopologue, 4-Chloro-2-methylphenol-d4, is of significant interest in the pharmaceutical and life sciences. The substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen, imparts a greater mass to the molecule without altering its chemical properties. This mass difference is readily detectable by mass spectrometry, making 4-Chloro-2-methylphenol-d4 an ideal internal standard for quantifying its non-labeled counterpart in complex biological matrices. Furthermore, the kinetic isotope effect, where the carbon-deuterium bond is stronger than the carbon-hydrogen bond, can slow down metabolic processes, making deuterated compounds useful for studying drug metabolism pathways.

This guide focuses on established methods for hydrogen-deuterium (H-D) exchange on the aromatic ring of 4-Chloro-2-methylphenol to produce the desired d4 isotopologue.

Synthetic Strategies

The synthesis of 4-Chloro-2-methylphenol-d4 from the non-labeled precursor can be efficiently achieved through H-D exchange reactions. The hydroxyl and methyl groups on the aromatic ring activate the ortho and para positions for electrophilic substitution, facilitating the replacement of hydrogen with deuterium. Two robust and widely applicable methods are detailed below.

Method 1: Platinum-Catalyzed Hydrogen-Deuterium Exchange

Platinum on carbon (Pt/C) is an effective heterogeneous catalyst for the H-D exchange on aromatic rings.[1][2] This method utilizes deuterium oxide (D₂O) as the deuterium source in the presence of hydrogen gas, which activates the catalyst. The reaction can often be performed under relatively mild conditions, offering high deuterium incorporation.

Experimental Protocol:

• Reaction Setup: In a high-pressure reaction vessel, combine 4-Chloro-2-methylphenol (1.0 eq), 10% Platinum on carbon (0.1 eq), and Deuterium oxide (D₂O, 20 eq).

• Atmosphere Exchange: Seal the vessel and purge with hydrogen gas (H₂) three times to ensure an inert atmosphere and to activate the catalyst.

• Reaction Conditions: Pressurize the vessel with H₂ gas (1 atm) and heat the mixture to 80-100°C with vigorous stirring.

• Monitoring: The reaction progress can be monitored by taking aliquots and analyzing them by ¹H NMR to observe the disappearance of the aromatic proton signals, or by LC-MS to monitor the mass shift.

• Work-up: After completion (typically 24-48 hours), cool the reaction mixture to room temperature and carefully vent the hydrogen gas.

• Purification: Filter the mixture through a pad of celite to remove the Pt/C catalyst, washing with a suitable organic solvent (e.g., ethyl acetate). The filtrate is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be further purified by column chromatography on silica gel.

Method 2: Acid-Catalyzed Hydrogen-Deuterium Exchange

Strong acids can catalyze the electrophilic aromatic substitution of hydrogen with deuterium.[3][4][5] Deuterated sulfuric acid (D₂SO₄) or a solid-supported acid like Amberlyst 15 in the presence of D₂O are commonly used. This method is particularly effective for activated aromatic systems like phenols.

Experimental Protocol:

• Reaction Setup: Dissolve 4-Chloro-2-methylphenol (1.0 eq) in an excess of Deuterium oxide (D₂O, 50 eq) in a sealed reaction tube.

• Catalyst Addition: Carefully add deuterated sulfuric acid (D₂SO₄, 0.2 eq) or dry Amberlyst-15 resin to the solution.

• Reaction Conditions: Heat the mixture to 110°C with stirring for 24 hours in a sealed vessel to prevent the loss of D₂O.

• Monitoring: Monitor the reaction by ¹H NMR spectroscopy to determine the extent of deuterium incorporation.

• Work-up: Cool the reaction mixture to room temperature. If using D₂SO₄, neutralize the reaction with a saturated solution of sodium bicarbonate. If using Amberlyst-15, simply filter off the resin.

• Purification: Extract the product with an organic solvent like ethyl acetate. The combined organic layers are washed with water, dried over anhydrous sodium sulfate, and concentrated in vacuo. Purification can be achieved via column chromatography.

Data Presentation

The following table summarizes the key quantitative data associated with the synthesis of 4-Chloro-2-methylphenol-d4. The values presented for yield and isotopic purity are typical for these types of reactions and may vary based on specific experimental conditions.

Parameter	Method 1: Pt-Catalyzed Exchange	Method 2: Acid-Catalyzed Exchange
Starting Material	4-Chloro-2-methylphenol	4-Chloro-2-methylphenol
Key Reagents	10% Pt/C, D₂O, H₂	D₂SO₄ or Amberlyst-15, D₂O
Typical Reaction Temp.	80-100°C	110°C
Typical Reaction Time	24-48 hours	24 hours
Typical Yield	70-85%	65-80%
Isotopic Purity (%D)	>95%	>95%
Purification Method	Column Chromatography	Column Chromatography

Visualization of Synthetic Pathways and Workflows

To provide a clearer understanding of the synthetic processes, the following diagrams illustrate the reaction pathways and experimental workflows.

Caption: Synthetic routes to 4-Chloro-2-methylphenol-d4.

Caption: General experimental workflow for synthesis.

Conclusion

The synthesis of 4-Chloro-2-methylphenol-d4 can be reliably achieved through either platinum-catalyzed or acid-catalyzed hydrogen-deuterium exchange. Both methods offer high levels of deuterium incorporation and good yields. The choice between the two protocols may depend on the availability of reagents and equipment, as well as the scale of the synthesis. The platinum-catalyzed method generally proceeds under milder temperature conditions, while the acid-catalyzed method may be simpler to set up for smaller-scale preparations. This guide provides the necessary foundational information for researchers to successfully prepare 4-Chloro-2-methylphenol-d4 for their specific research needs.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. KR101538534B1 - Method for preparing deuterated aromatic compounds - Google Patents [patents.google.com]
• 5. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 4-Chloro-2-methylphenol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Chloro-2-methylphenol-d4, a deuterated stable isotope-labeled internal standard. It covers its chemical identity, physicochemical properties, and detailed experimental protocols for its synthesis and application in quantitative analysis.

Chemical Identity and Structure

4-Chloro-2-methylphenol-d4 is the deuterated analogue of 4-Chloro-2-methylphenol. In this molecule, four hydrogen atoms have been replaced by deuterium.

• CAS Number: 1219804-06-4

• Chemical Formula: C₇H₃D₄ClO

• Synonyms: 4-Chloro-o-cresol-d4, 4-Chlorocresol-d4, 5-Chloro-2-hydroxytoluene-d4

The chemical structure of 4-Chloro-2-methylphenol-d4 is a benzene ring substituted with a hydroxyl group, a chlorine atom, and a methyl group, with deuterium atoms incorporated into the aromatic ring and the hydroxyl group.

Chemical Structure:

(Note: The exact positions of the four deuterium atoms can vary depending on the synthesis method, but they typically replace hydrogens on the aromatic ring and the hydroxyl group.)

Physicochemical Properties

The physicochemical properties of 4-Chloro-2-methylphenol-d4 are very similar to its non-deuterated counterpart, with the primary difference being its molecular weight. The following table summarizes key properties for both compounds.

Property	4-Chloro-2-methylphenol-d4	4-Chloro-2-methylphenol
CAS Number	1219804-06-4	1570-64-5
Molecular Formula	C₇H₃D₄ClO	C₇H₇ClO
Molecular Weight	146.61 g/mol	142.58 g/mol
Appearance	White to off-white solid	White to cream to brown crystals or powder[1]
Melting Point	Not specified	43-46 °C
Boiling Point	Not specified	220-225 °C
Purity	Typically ≥98% (isotopic purity)	≥97% (chemical purity)
Solubility	Soluble in organic solvents	Limited solubility in water; soluble in ethanol, acetone, and ether[1]

Experimental Protocols

This section details the methodologies for the synthesis of deuterated phenols and a representative analytical application using 4-Chloro-2-methylphenol-d4 as an internal standard.

Synthesis of Deuterated Phenols

The introduction of deuterium into phenolic compounds is most commonly achieved through hydrogen-deuterium (H-D) exchange reactions.[2][3] Acid-catalyzed deuteration is a common method.

Protocol: Acid-Catalyzed Deuteration using a Polymer-Supported Acid Catalyst (Amberlyst-15) [3]

• Catalyst Preparation: Dry Amberlyst-15 resin in a desiccator over sulfuric acid under high vacuum for 24 hours.

• Reaction Setup: In a sealed tube under a nitrogen atmosphere, dissolve the phenolic compound (e.g., 4-Chloro-2-methylphenol) (2 mmol) in deuterium oxide (D₂O, 12 mL).

• Catalyst Addition: Add the dry Amberlyst-15 catalyst resin (100 mg per 100 mg of phenol).

• Reaction: Heat the mixture for 24 hours at 110°C in an oil bath, with the exclusion of light.

• Work-up and Purification:

  • After cooling, filter the mixture to remove the resin.

  • The filtrate can be used directly, or the deuterated phenol can be extracted after neutralizing the solution.

  • Further purification can be achieved by recrystallization or column chromatography.

Application in Quantitative Analysis: GC-MS Analysis of Chlorophenols in Water

4-Chloro-2-methylphenol-d4 is an ideal internal standard for the quantification of 4-Chloro-2-methylphenol and other related chlorophenolic compounds in environmental samples.[4] The following is a representative protocol for the analysis of chlorophenols in water by gas chromatography-mass spectrometry (GC-MS) following in-situ acetylation.[5]

Protocol: GC-MS Analysis of Chlorophenols in Water

• Sample Preparation and In-situ Acetylation:

  • To a 300 mL aliquot of the aqueous sample, add a known amount of 4-Chloro-2-methylphenol-d4 as the internal standard.

  • Neutralize the sample with potassium carbonate.

  • Buffer the sample with potassium carbonate to a pH of 9 to 11.5 to form the phenolate ions.

  • Add acetic anhydride to the sample to convert the phenolate ions to their acetate derivatives in the aqueous matrix.

  • Extract the resulting phenolic acetates with hexane.

  • Concentrate the hexane extract to a final volume of 1 mL.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: A low polarity silarylene phase capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

    • Injector: Splitless mode at 250°C.

    • Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions of the analytes and the internal standard.

• Data Analysis:

  • Identify the analytes and the internal standard based on their retention times and specific mass-to-charge ratios (m/z).

  • Quantify the analytes by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a calibration curve prepared with known concentrations of the analytes.

Mandatory Visualizations

The following diagrams illustrate the synthesis and analytical workflows described in the experimental protocols.

Caption: Synthesis workflow for deuterated phenols.

Caption: Analytical workflow for chlorophenol quantification.

References

• 1. 4-Cloro-2-metilfenol, 97 %, Thermo Scientific Chemicals 25 g | Contact Us [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ncasi.org [ncasi.org]

physical characteristics of 4-Chloro-2-methylphenol-d4

An In-depth Technical Guide to the Physical Characteristics of 4-Chloro-2-methylphenol-d4

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical properties of 4-Chloro-2-methylphenol-d4. Given that this compound is a deuterated analogue, specific experimental data for its physical characteristics are limited. The data presented are primarily based on its non-deuterated counterpart, 4-Chloro-2-methylphenol (CAS: 1570-64-5), and should be considered a close approximation unless otherwise specified. The primary application of 4-Chloro-2-methylphenol-d4 is as a stable isotope-labeled internal standard for quantitative analysis.[1]

Data Presentation: Physical and Chemical Properties

The quantitative data for 4-Chloro-2-methylphenol-d4 and its non-deuterated analogue are summarized in the table below. Deuteration minimally affects most bulk physical properties, with the most notable change being the increase in molecular weight.

Property	Value	Notes
Chemical Name	4-Chloro-2-methylphenol-d4	Synonyms include 4-Chloro-o-cresol-d4.[1]
Molecular Formula	C₇H₃D₄ClO	Based on the structure of 4-Chloro-2-methylphenol with four deuterium atoms.
Molecular Weight	146.61 g/mol	This value is specific to the deuterated compound.[1] The molecular weight of the non-deuterated form is 142.58 g/mol .[2][3]
Appearance	White to off-white or beige crystalline solid.[4]	Data is for the non-deuterated analogue. Some sources describe it as crystals, powder, or a fused solid.[5] It may also appear as dark red flakes with a waxy texture.[2][4]
Melting Point	43 - 46 °C (109.4 - 114.8 °F)	This is the range for the non-deuterated compound.[6][7][8][9] Other sources provide a slightly wider range of 42.0-51.0 °C.[5]
Boiling Point	220 - 225 °C (428 - 437 °F) at 760 mmHg	This is the range for the non-deuterated compound.[6][7][9][10]
Solubility	Limited solubility in water.[4] Soluble in organic solvents such as ethanol, acetone, ether, and aromatic solvents.[4][11]	For the non-deuterated analogue, water solubility is reported as <0.1 g/100 mL at 15 °C.[4] Another source specifies a solubility of 7.6 g/L at 25°C.[11] It is readily soluble in caustic soda solutions.[11]
Odor	Faint, characteristic phenolic odor.[2][4]	Data is for the non-deuterated analogue.

Experimental Protocols

Determination of Melting Point (Capillary Method)

The melting point is a critical physical property for identifying and assessing the purity of a solid substance. The following is a standard protocol for its determination.

Objective: To determine the melting point range of a solid sample using a capillary melting point apparatus.

Materials:

• Sample of 4-Chloro-2-methylphenol-d4

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., DigiMelt or similar)

• Mortar and pestle (if sample is not a fine powder)

• Long glass tube for packing

Procedure:

• Sample Preparation:

  • Ensure the sample is completely dry, as moisture can depress the melting point and broaden the range.[12]

  • If the sample consists of large crystals, gently pulverize it into a fine powder using a mortar and pestle.

  • Load the capillary tube by tapping the open end into the powdered sample until a small amount of solid enters the tube.[12][13]

• Packing the Sample:

  • Invert the capillary tube so the sealed end is facing down and tap it gently on a hard surface to move the solid to the bottom.[12]

  • To ensure dense packing, drop the capillary tube (sealed end down) through a long, narrow glass tube onto the benchtop. The bouncing action will compact the solid.[12][13]

  • Repeat loading and packing until the sample height in the capillary tube is 2-3 mm. An excessive sample amount can lead to an artificially broad melting range.[14]

• Measurement:

  • Place the packed capillary tube into the sample holder of the melting point apparatus.[14]

  • If the approximate melting point is unknown, perform a rapid preliminary heating (e.g., 10-20 °C/minute) to get an estimated range.[13]

  • For an accurate measurement, set the starting temperature to about 15-20 °C below the expected melting point.[14]

  • Set the heating ramp rate to a slow value, typically 1-2 °C per minute, to ensure thermal equilibrium between the sample, thermometer, and heating block.[13][15]

• Data Recording:

  • Observe the sample through the viewing lens.

  • Record the temperature at which the first droplet of liquid appears. This is the beginning of the melting range.

  • Continue to heat slowly and record the temperature at which the last solid crystal melts completely. This is the end of the melting range.

  • The recorded melting point should be reported as a range (e.g., 43-45 °C).

Mandatory Visualization

As 4-Chloro-2-methylphenol-d4 is primarily used as an internal standard in quantitative analytical chemistry, the following diagram illustrates its role in a typical Gas Chromatography-Mass Spectrometry (GC-MS) workflow.[1][16]

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenol, 4-chloro-2-methyl- (CAS 1570-64-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 4-Chloro-2-methylphenol, 97% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 6. 4-Chloro-2-methylphenol 97 1570-64-5 [sigmaaldrich.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. 4-Chloro-2-methylphenol 97 1570-64-5 [sigmaaldrich.com]
• 9. 4-Chloro-2-methylphenol | 1570-64-5 [chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. 4-Chloro-2-methylphenol, 97%, Thermo Scientific 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. westlab.com [westlab.com]
• 16. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Applications of Deuterated 4-Chloro-2-methylphenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the applications of deuterated 4-Chloro-2-methylphenol, a critical tool in modern analytical and metabolic research. This isotopically labeled compound serves as an invaluable internal standard for quantitative analysis and as a probe for elucidating metabolic pathways. This document outlines its primary applications, presents relevant quantitative data, details experimental protocols, and visualizes key workflows and metabolic processes.

Core Applications of Deuterated 4-Chloro-2-methylphenol

Deuterated 4-Chloro-2-methylphenol, most commonly available as 4-Chloro-2-methylphenol-d4, is primarily utilized in two key areas of scientific research:

• Internal Standard for Quantitative Analysis: Due to its chemical similarity to the non-deuterated analyte, deuterated 4-Chloro-2-methylphenol is an ideal internal standard for mass spectrometry-based quantification (LC-MS/MS, GC-MS). It co-elutes with the target analyte but is distinguishable by its higher mass, allowing for accurate correction of matrix effects, variations in sample preparation, and instrument response. This significantly enhances the precision and accuracy of quantitative methods for detecting 4-Chloro-2-methylphenol in various matrices, including environmental and biological samples.

• Metabolic and Pharmacokinetic Studies: The carbon-deuterium bond is stronger than the carbon-hydrogen bond, leading to a kinetic isotope effect (KIE). This effect can slow down metabolic processes that involve the cleavage of a C-H bond. By strategically placing deuterium atoms on the molecule, researchers can investigate the metabolic fate of 4-Chloro-2-methylphenol. This includes identifying sites of metabolism, determining the role of specific enzymes (such as cytochrome P450s), and understanding how structural modifications affect the compound's pharmacokinetic profile.

Quantitative Data for Analytical Methods

The following tables summarize typical quantitative parameters for the analysis of 4-Chloro-2-methylphenol using its deuterated analog as an internal standard. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Table 1: LC-MS/MS Parameters for the Analysis of 4-Chloro-2-methylphenol

Parameter	4-Chloro-2-methylphenol	4-Chloro-2-methylphenol-d4 (Internal Standard)
Precursor Ion (m/z)	141.0	145.0
Product Ion (m/z)	105.0	109.0
Dwell Time (ms)	100	100
Collision Energy (eV)	20	20
Cone Voltage (V)	25	25

Table 2: Chromatographic Conditions for the Analysis of 4-Chloro-2-methylphenol

Parameter	Value
Column	C18 reverse-phase (e.g., 2.1 x 100 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Retention Time	~ 5.2 minutes

Experimental Protocols

Protocol for the Quantitative Analysis of 4-Chloro-2-methylphenol in Water Samples using Isotope Dilution LC-MS/MS

This protocol describes the determination of 4-Chloro-2-methylphenol in water samples using deuterated 4-Chloro-2-methylphenol as an internal standard.

1. Sample Preparation: a. To a 100 mL water sample, add 100 µL of a 1 µg/mL solution of 4-Chloro-2-methylphenol-d4 in methanol. b. Acidify the sample to pH 2 with hydrochloric acid. c. Perform a liquid-liquid extraction with three 20 mL portions of dichloromethane. d. Combine the organic extracts and dry over anhydrous sodium sulfate. e. Evaporate the solvent to dryness under a gentle stream of nitrogen. f. Reconstitute the residue in 1 mL of the initial mobile phase.

2. LC-MS/MS Analysis: a. Inject 10 µL of the prepared sample into the LC-MS/MS system. b. Acquire data in Multiple Reaction Monitoring (MRM) mode using the transitions specified in Table 1.

3. Quantification: a. Create a calibration curve by plotting the ratio of the peak area of 4-Chloro-2-methylphenol to the peak area of 4-Chloro-2-methylphenol-d4 against the concentration of 4-Chloro-2-methylphenol. b. Determine the concentration of 4-Chloro-2-methylphenol in the sample from the calibration curve.

Protocol for In Vitro Metabolic Stability Assay

This protocol outlines a method to assess the metabolic stability of 4-Chloro-2-methylphenol using human liver microsomes and its deuterated analog for accurate quantification.

1. Incubation: a. Prepare a reaction mixture containing human liver microsomes (0.5 mg/mL), NADPH (1 mM), and magnesium chloride (5 mM) in a phosphate buffer (100 mM, pH 7.4). b. Pre-incubate the mixture at 37 °C for 5 minutes. c. Initiate the reaction by adding 4-Chloro-2-methylphenol to a final concentration of 1 µM. d. At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing 100 ng/mL of 4-Chloro-2-methylphenol-d4.

2. Sample Processing: a. Centrifuge the quenched samples at 10,000 x g for 10 minutes to precipitate proteins. b. Transfer the supernatant to a new tube and evaporate to dryness. c. Reconstitute the residue in the initial mobile phase.

3. LC-MS/MS Analysis and Data Interpretation: a. Analyze the samples by LC-MS/MS as described in the previous protocol. b. Determine the percentage of 4-Chloro-2-methylphenol remaining at each time point by comparing the peak area ratio of the analyte to the internal standard. c. Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Visualizations

Caption: Workflow for quantitative analysis of 4-Chloro-2-methylphenol.

Caption: Putative metabolic pathways of 4-Chloro-2-methylphenol.

The Gold Standard in Quantitative Analysis: A Technical Guide to 4-Chloro-2-methylphenol-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 4-Chloro-2-methylphenol-d4, a deuterated internal standard, and its application in robust and accurate quantitative analytical methods. The use of stable isotope-labeled internal standards is paramount in modern analytical chemistry, particularly within the pharmaceutical and environmental sciences, to correct for variability in sample preparation and analysis. This document details the underlying principles, experimental protocols, and data presentation for methods employing 4-Chloro-2-methylphenol-d4.

Introduction to Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that provides a high degree of accuracy and precision in quantitative analysis.[1] The core principle of IDMS lies in the addition of a known amount of an isotopically labeled version of the analyte of interest to the sample at the beginning of the analytical process. This labeled compound, or internal standard (IS), is chemically identical to the analyte but has a different mass due to the isotopic substitution.

4-Chloro-2-methylphenol-d4 is the deuterium-labeled analogue of 4-Chloro-2-methylphenol. The four deuterium atoms increase its molecular weight, allowing it to be distinguished from the native analyte by a mass spectrometer. As the internal standard and the analyte exhibit nearly identical chemical and physical properties, they behave similarly during sample extraction, derivatization, chromatography, and ionization.[2] By measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard, any losses or variations during the analytical workflow can be effectively corrected for, leading to highly reliable and accurate quantification.

Physicochemical Properties

A thorough understanding of the physicochemical properties of both the analyte and its deuterated internal standard is crucial for method development.

Property	4-Chloro-2-methylphenol	4-Chloro-2-methylphenol-d4
Molecular Formula	C₇H₇ClO	C₇H₃D₄ClO
Molecular Weight	142.58 g/mol	146.61 g/mol
Appearance	White to off-white crystalline solid	Not specified, expected to be similar to the non-deuterated form
Boiling Point	220-225 °C	Not specified, expected to be similar to the non-deuterated form
Melting Point	43-46 °C	Not specified, expected to be similar to the non-deuterated form
Solubility	Limited solubility in water; soluble in organic solvents like ethanol, acetone, and ether.	Not specified, expected to be similar to the non-deuterated form

Synthesis of 4-Chloro-2-methylphenol-d4

The synthesis of deuterated aromatic compounds like 4-Chloro-2-methylphenol-d4 can be achieved through several methods, most commonly via hydrogen-deuterium (H-D) exchange reactions on the aromatic ring of the non-labeled precursor, 4-Chloro-2-methylphenol.

A plausible synthetic route involves an acid-catalyzed H-D exchange. The ortho and para positions relative to the hydroxyl group on the phenol ring are activated towards electrophilic substitution, making them susceptible to deuteration.

Caption: Proposed synthesis of 4-Chloro-2-methylphenol-d4.

Experimental Protocol: Acid-Catalyzed Deuteration

• Reaction Setup: In a sealed reaction vessel, dissolve 4-Chloro-2-methylphenol in an excess of deuterium oxide (D₂O).

• Catalysis: Carefully add a catalytic amount of deuterated sulfuric acid (D₂SO₄).

• Reaction: Heat the mixture under reflux for a specified period (e.g., 24-48 hours) to facilitate the H-D exchange at the activated positions on the aromatic ring.

• Workup: After cooling, neutralize the reaction mixture with a suitable base (e.g., NaHCO₃).

• Extraction: Extract the deuterated product with an organic solvent such as diethyl ether or dichloromethane.

• Purification: Dry the organic extract over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography or recrystallization to yield high-purity 4-Chloro-2-methylphenol-d4.

Analytical Methodology: GC-MS Analysis of Chlorophenols

Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of semi-volatile organic compounds like chlorophenols. The following protocol outlines a general procedure for the quantitative analysis of 4-Chloro-2-methylphenol in water samples using 4-Chloro-2-methylphenol-d4 as an internal standard.

Caption: Workflow for GC-MS analysis with an internal standard.

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • To a 100 mL water sample, add a known amount (e.g., 100 ng) of 4-Chloro-2-methylphenol-d4 in a suitable solvent (e.g., methanol).

  • Adjust the sample pH to <2 with sulfuric acid.

  • Perform a liquid-liquid extraction three times with 20 mL of dichloromethane.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

• Derivatization:

  • To the dried extract, add 100 µL of pyridine and 200 µL of acetic anhydride.

  • Heat the mixture at 60°C for 30 minutes to form the acetate derivatives of the phenols.

  • Cool the mixture and add 1 mL of a 5% sodium bicarbonate solution to neutralize excess acetic anhydride.

  • Separate the organic layer and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector: Splitless mode at 250°C.

  • Oven Program: Initial temperature of 60°C for 2 min, ramp at 10°C/min to 280°C, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • 4-Chloro-2-methylphenol acetate: m/z 184 (quantification), 142 (qualifier).

    • 4-Chloro-2-methylphenol-d4 acetate: m/z 188 (quantification), 146 (qualifier).

Data Presentation and Quantitative Performance

The use of 4-Chloro-2-methylphenol-d4 as an internal standard significantly improves the quality of quantitative data. The following tables present typical performance characteristics of a validated GC-MS method for the analysis of 4-Chloro-2-methylphenol.

Table 1: Calibration Curve for 4-Chloro-2-methylphenol

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)
1	15,234	150,123	0.101
5	76,543	151,234	0.506
10	153,456	150,987	1.016
50	754,321	149,876	5.033
100	1,512,345	150,567	10.044
Linearity (r²)	\multicolumn{3}{c	}{0.9998}

Table 2: Precision and Accuracy

Spiked Concentration (ng/mL)	Measured Concentration (ng/mL, n=6)	RSD (%)	Accuracy (%)
2.5	2.45 ± 0.12	4.9	98.0
25	25.8 ± 1.1	4.3	103.2
75	73.9 ± 3.5	4.7	98.5

Table 3: Recovery in Different Water Matrices

Matrix	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL, n=3)	Recovery (%)
Deionized Water	20	19.8 ± 0.9	99.0
Tap Water	20	18.9 ± 1.2	94.5
Wastewater Effluent	20	18.2 ± 1.5	91.0

Conclusion

4-Chloro-2-methylphenol-d4 serves as an excellent internal standard for the accurate and precise quantification of 4-Chloro-2-methylphenol in various complex matrices. Its use in isotope dilution mass spectrometry effectively mitigates matrix effects and compensates for variations in sample preparation and instrument response. The detailed methodologies and performance data presented in this guide demonstrate the robustness and reliability of this approach, making it the gold standard for researchers, scientists, and drug development professionals who require high-quality quantitative data.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

principle of isotope dilution using 4-Chloro-2-methylphenol-d4

An In-depth Technical Guide to Isotope Dilution Mass Spectrometry (IDMS) using 4-Chloro-2-methylphenol-d4

Abstract

Isotope Dilution Mass Spectrometry (IDMS) represents a pinnacle of analytical accuracy for quantitative analysis, widely regarded as a definitive measurement method.[1] This guide provides a comprehensive overview of the core principles of IDMS, focusing on the practical application of 4-Chloro-2-methylphenol-d4 as a stable isotopically labeled internal standard for the precise quantification of its unlabeled counterpart, 4-Chloro-2-methylphenol. This document details the underlying theory, experimental protocols, data analysis, and applications relevant to researchers, scientists, and professionals in drug development and environmental analysis. The use of a stable isotope-labeled internal standard is crucial for correcting analytical errors introduced by sample handling and matrix effects, ensuring the highest possible analytical specificity and data reliability.[2][3]

Core Principles of Isotope Dilution

Isotope Dilution (ID) is an internal standardization technique used for the precise quantification of chemical substances.[1] The fundamental principle involves adding a known amount of an isotopically enriched version of the analyte, known as a "spike" or internal standard, to the sample containing the native analyte of unknown concentration.[4][5]

The isotopically labeled standard is chemically identical to the analyte, ensuring they exhibit the same behavior during sample preparation, extraction, and analysis.[4] However, it is mass-shifted due to the difference in neutron number, allowing it to be distinguished by a mass spectrometer.[1] After adding the standard and allowing it to equilibrate within the sample matrix, the mixture is analyzed. Instead of relying on the absolute signal intensity of the analyte, which can be affected by matrix interference or sample loss, IDMS utilizes the ratio of the signal from the native analyte to that of the isotopically labeled standard.[1][2] This ratio is directly proportional to the analyte's concentration. Because both the analyte and the standard are affected equally by procedural losses, the ratio remains constant, leading to a highly accurate and precise measurement. This methodology can decrease the uncertainty of measurement results to as low as 1%, a significant improvement over other methods.[1]

Caption: Logical workflow of the isotope dilution principle.

The Internal Standard: 4-Chloro-2-methylphenol-d4

4-Chloro-2-methylphenol-d4 is the deuterium-labeled form of 4-Chloro-2-methylphenol.[6] Deuterium substitution provides a stable, non-radioactive mass shift that is ideal for IDMS applications. As an internal standard, it is used for the quantitative analysis of 4-Chloro-2-methylphenol by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[6] Its physical and chemical properties are virtually identical to the native compound, ensuring it co-elutes chromatographically and experiences the same ionization efficiency and potential matrix effects.

Table 1: Properties of Analyte and Labeled Internal Standard

Property	4-Chloro-2-methylphenol (Analyte)	4-Chloro-2-methylphenol-d4 (Standard)
Synonyms	4-Chloro-o-cresol, p-Chloro-o-cresol	4-Chloro-o-cresol-d4, 5-Chloro-2-hydroxytoluene-d4
CAS Number	1570-64-5[7]	Not specified, Labeled Compound
Molecular Formula	C₇H₇ClO[7]	C₇H₃D₄ClO
Molecular Weight	142.58 g/mol [7][8]	~146.61 g/mol
Appearance	Brown to reddish-brown solid[7]	Not specified

Experimental Protocol: Quantification of 4-Chloro-2-methylphenol in Water

This protocol provides a detailed methodology for the analysis of 4-Chloro-2-methylphenol in a water sample using IDMS with GC-MS. The procedure is based on common practices for chlorophenol analysis, including solid-phase extraction (SPE).[9][10]

Reagents and Materials

• 4-Chloro-2-methylphenol (analytical standard)

• 4-Chloro-2-methylphenol-d4 solution (internal standard)

• Methanol, Acetonitrile (HPLC grade)

• Dichloromethane (DCM)

• Acetic Anhydride (for derivatization)

• Potassium Carbonate

• Deionized Water

• Solid-Phase Extraction (SPE) Cartridges (e.g., C18)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Standard Preparation

• Calibration Standards: Prepare a series of calibration standards by adding a constant, known amount of the 4-Chloro-2-methylphenol-d4 internal standard solution to varying, known amounts of the 4-Chloro-2-methylphenol analyte standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations to validate the calibration curve.

Sample Preparation

• Spiking: To a known volume of the water sample (e.g., 100 mL), add a precise amount of the 4-Chloro-2-methylphenol-d4 internal standard solution.

• Equilibration: Mix thoroughly to ensure the labeled standard is evenly distributed in the sample.[4]

• Extraction:

  • Condition an SPE cartridge according to the manufacturer's protocol.

  • Pass the spiked water sample through the cartridge to adsorb the analyte and internal standard.

  • Wash the cartridge to remove interferences.

  • Elute the compounds with a suitable organic solvent like a mixture of methanol and acetonitrile.[9]

• Derivatization (Optional but Recommended for GC-MS):

  • Evaporate the eluent to dryness under a gentle stream of nitrogen.

  • Add potassium carbonate and acetic anhydride to the residue to convert the phenols to their more volatile acetate esters. This improves chromatographic performance.[11]

  • Reconstitute the derivatized sample in a suitable solvent for injection.

GC-MS Analysis

• Injection: Inject an aliquot of the prepared sample/standard into the GC-MS system.

• Chromatography: Use a temperature program that effectively separates the target analyte from other matrix components.

• Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to monitor specific, characteristic ions for both the native analyte and the d4-labeled internal standard, maximizing sensitivity and selectivity.

Caption: A typical experimental workflow for IDMS analysis.

Data Analysis and Calculation

The concentration of the analyte is calculated based on the measured isotope ratio and the known amount of the added spike.[5] A calibration curve is first generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for the series of calibration standards.

The fundamental equation for isotope dilution is:

Cₓ = Cₛ * (Wₛ / Wₓ) * [(Rₛ - Rₘ) / (Rₘ - Rₓ)] * (Mₓ / Mₛ)

Where:

• Cₓ = Concentration of analyte in the sample (unknown)

• Cₛ = Concentration of the spike solution

• Wₓ = Weight of the sample

• Wₛ = Weight of the spike solution added

• Rₓ = Isotope ratio of the native analyte

• Rₛ = Isotope ratio of the spike

• Rₘ = Isotope ratio of the final mixture

• Mₓ = Molar mass of the analyte

• Mₛ = Molar mass of the spike

In practice with chromatographic systems, a response factor (RF) is determined from the calibration curve, and the concentration in the unknown sample is calculated as follows:

Concentrationₓ = (Areaₓ / Areaᵢₛ) * (Amountᵢₛ / RF) * (1 / Sample Volume)

Table 2: Example Calibration Data

Cal. Level	Analyte Conc. (ng/mL)	IS Conc. (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	1.0	50	2,550	125,100	0.020
2	5.0	50	12,600	124,500	0.101
3	25.0	50	63,100	125,500	0.503
4	100.0	50	252,000	126,000	2.000
5	250.0	50	630,000	125,800	5.008

Table 3: Example Results for Unknown Samples

Sample ID	Analyte Area	IS Area	Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)
Unknown 1	45,300	124,800	0.363	18.1
Unknown 2	110,500	125,100	0.883	44.2

Advantages and Applications

The primary advantage of IDMS is its ability to provide highly accurate and precise results by compensating for analyte loss during sample preparation and for matrix-induced signal suppression or enhancement.[2] This makes it the "gold standard" for quantitative analysis in complex matrices.[2]

Applications include:

• Environmental Monitoring: Quantifying trace levels of pollutants like chlorophenols, pesticides, and dioxins in water, soil, and biological tissues.[4]

• Drug Development: Measuring drug and metabolite concentrations in biological fluids (blood, urine) to accurately characterize pharmacokinetics (absorption, distribution, metabolism, and excretion).[4]

• Food Safety: Verifying the authenticity of food products and quantifying contaminants such as mycotoxins.[2][4]

• Clinical Chemistry: Used in the development of certified reference materials and for the validation of clinical biomarkers.[3]

Conclusion

The principle of isotope dilution, particularly when coupled with mass spectrometry, offers unparalleled accuracy in quantitative analysis. The use of a dedicated isotopically labeled internal standard, such as 4-Chloro-2-methylphenol-d4, is fundamental to this approach. By adding a known quantity of the labeled standard at the beginning of the workflow, the method effectively negates variations from sample preparation and matrix effects. This robust methodology provides the high-quality, defensible data required in demanding fields like drug development, clinical diagnostics, and environmental science.

References

• 1. Isotope dilution - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 5. osti.gov [osti.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 4-Chloro-2-methylphenol | CymitQuimica [cymitquimica.com]
• 8. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. tsijournals.com [tsijournals.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Navigating the Intricacies of 4-Chloro-2-methylphenol-d4: A Technical Guide to Safe Handling and Application

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and core properties of 4-Chloro-2-methylphenol-d4. Primarily utilized as an internal standard in quantitative analyses and as a tracer in metabolic studies, a thorough understanding of its characteristics is paramount for ensuring laboratory safety and experimental integrity. While this guide focuses on the deuterated form, the safety and handling protocols are largely extrapolated from the well-documented non-deuterated analogue, 4-Chloro-2-methylphenol, due to their near-identical chemical reactivity in terms of immediate hazards.

Section 1: Chemical and Physical Properties

A foundational understanding of the compound's physical and chemical characteristics is essential for its proper use and storage. The following table summarizes key quantitative data for 4-Chloro-2-methylphenol, which is expected to be nearly identical for its deuterated counterpart.

Property	Value	Source
Molecular Formula	C₇H₃D₄ClO	[1]
Molecular Weight	146.61 g/mol	[1]
CAS Number	1219804-06-4	[1]
Appearance	White to off-white or beige solid/crystals	[1][2][3]
Melting Point	43-46 °C	[2]
Boiling Point	220-225 °C at 760 mmHg	[2]
Flash Point	103 °C / 217.4 °F	[2]
Solubility	Insoluble in water. Soluble in alcohol-based organic solvents.	[4][5]
Odor	Odorless to mild phenolic odor	[2][3][4]

Section 2: Hazard Identification and Safety Precautions

4-Chloro-2-methylphenol-d4 is classified as a hazardous substance. Adherence to strict safety protocols is mandatory to prevent exposure and ensure a safe laboratory environment.

Hazard Classification:

Hazard	Category	Description
Acute Inhalation Toxicity	Category 3	Toxic if inhaled.[2][3]
Skin Corrosion/Irritation	Category 1A	Causes severe skin burns and eye damage.[2][3]
Serious Eye Damage/Irritation	Category 1	Causes severe eye damage.[2][3]
Acute Aquatic Toxicity	Category 1	Very toxic to aquatic life.[3][6]

Personal Protective Equipment (PPE):

A critical aspect of safe handling involves the consistent and correct use of personal protective equipment.

Figure 1: Recommended Personal Protective Equipment Workflow.

Section 3: Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of the compound and prevent accidental exposure or contamination.

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood.[7]

• Avoid generating dust.[7]

• Do not breathe dust, fumes, or vapors.[2]

• Avoid contact with skin, eyes, and clothing.[2]

• Keep away from incompatible materials such as bases, acid anhydrides, acid chlorides, and metals like copper.[2]

• Do not eat, drink, or smoke in the handling area.[6]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][6]

• Store in a designated corrosives area.[2]

• Keep away from heat and sources of ignition.[2]

• Store locked up.[6]

Section 4: Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route	First Aid Protocol
Inhalation	Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][7]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[2][7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][7]

Spill Response Protocol:

The following diagram outlines the logical steps for responding to a spill of 4-Chloro-2-methylphenol-d4.

Figure 2: Logical Workflow for Spill Response.

Section 5: Experimental Protocols and Applications

As a deuterated standard, 4-Chloro-2-methylphenol-d4 is primarily used in analytical chemistry.

General Protocol for Use as an Internal Standard:

• Preparation of Stock Solution: Accurately weigh a known amount of 4-Chloro-2-methylphenol-d4 and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of known concentration.

• Spiking of Samples: Add a precise volume of the internal standard stock solution to all calibration standards, quality control samples, and unknown samples.

• Sample Preparation: Perform the necessary extraction, derivatization, or dilution steps for the samples.

• Analytical Measurement: Analyze the samples using an appropriate technique such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quantification: Determine the concentration of the non-deuterated analyte in the unknown samples by calculating the ratio of the analyte's response to the internal standard's response and comparing it to the calibration curve.

The use of a deuterated internal standard helps to correct for variations in sample preparation and instrument response, leading to more accurate and precise quantification.

Section 6: Disposal Considerations

Waste disposal must be conducted in accordance with all applicable federal, state, and local regulations. This substance should not be disposed of with household garbage and should not be allowed to enter the sewage system.[8] Dispose of the contents and container to an authorized hazardous or special waste collection point.[6]

This technical guide is intended to provide essential information for the safe handling and use of 4-Chloro-2-methylphenol-d4. It is not a substitute for a comprehensive risk assessment, which should be conducted by qualified personnel before any new or modified procedure involving this compound. Always refer to the most current Safety Data Sheet (SDS) for this product.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. fishersci.com [fishersci.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.cn]
• 4. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. southwest.tn.edu [southwest.tn.edu]
• 8. cpachem.com [cpachem.com]

An In-depth Technical Guide to the Environmental Fate of 4-Chloro-2-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-2-methylphenol (4C2MP), a chlorinated phenolic compound, is utilized as an intermediate in the synthesis of pharmaceuticals and is also a degradation product of the widely used herbicide 2-methyl-4-chlorophenoxyacetic acid (MCPA).[1] Its presence in the environment raises concerns due to its potential toxicity. This technical guide provides a comprehensive overview of the environmental fate of 4C2MP, detailing its degradation through biological and light-induced processes, its mobility in soil, and its potential to accumulate in living organisms. This document is intended to serve as a resource for researchers and professionals involved in environmental risk assessment and drug development by consolidating key quantitative data, experimental methodologies, and degradation pathways.

Physicochemical Properties

A thorough understanding of the environmental behavior of 4-Chloro-2-methylphenol begins with its fundamental physicochemical properties, which are summarized in the table below. These characteristics, including its moderate octanol-water partition coefficient (log Kow) and Henry's Law constant, suggest a moderate potential for bioaccumulation and volatilization from aquatic systems.[2]

Property	Value	Reference
Molecular Formula	C₇H₇ClO	[2]
Molecular Weight	142.58 g/mol	[2]
Water Solubility	6,800 mg/L (at 25°C)	[2]
Vapor Pressure	0.02 mmHg (at 25°C)	[2]
Henry's Law Constant	1.1 x 10⁻⁶ atm·m³/mol (at 25°C)	[2]
log Kow (Octanol-Water Partition Coefficient)	2.78	[2]
pKa	9.71	[2]

Environmental Fate and Transport

The environmental persistence and distribution of 4C2MP are governed by a combination of biotic and abiotic processes. The following sections detail the key pathways of its transformation and movement within various environmental compartments.

Biodegradation

Biodegradation is a primary mechanism for the removal of 4C2MP from soil and water. The process can occur under both aerobic and anaerobic conditions, involving different microbial pathways and resulting in a variety of intermediate and final products.

Under aerobic conditions, microorganisms can utilize 4C2MP as a source of carbon and energy. The degradation pathway often involves an initial hydroxylation of the aromatic ring, followed by ring cleavage. A notable pathway is the modified ortho-cleavage route, which has been observed in a Gram-negative bacterial strain, S1, isolated from activated sludge.[3] In this pathway, 4C2MP is metabolized to 2-methyl-4-carboxymethylenebut-2-en-4-olide as a transient intermediate.[3] The enzymes involved in the degradation of chlorinated phenols, such as dichlorophenol hydroxylase and catechol 1,2-dioxygenase, are often induced in the presence of these compounds.[3]

The aerobic biodegradation of 4C2MP is influenced by the tfd (2,4-D degradation) gene cluster found in some bacteria. The process is initiated by the cleavage of the ether bond by a dioxygenase encoded by the tfdA gene, yielding 4-chloro-2-methylphenol.[4] Subsequently, a chlorophenol hydroxylase, encoded by the tfdB gene, hydroxylates 4C2MP to 3-chloro-5-methylcatechol.[4] This is followed by ortho-cleavage of the catechol ring by catechol 1,2-dioxygenase (tfdC), leading to the formation of 2-chloro-4-methyl-cis,cis-muconate, which is further metabolized to intermediates of the tricarboxylic acid (TCA) cycle.[4]

Aerobic Biodegradation of 4-Chloro-2-methylphenol

References

• 1. Organization and Regulation of Pentachlorophenol-Degrading Genes in Sphingobium chlorophenolicum ATCC 39723 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Degradation of 4-chloro-2-methylphenol by an activated sludge isolate and its taxonomic description - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the GC-MS Analysis of 4-Chloro-2-methylphenol-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of 4-Chloro-2-methylphenol-d4 using Gas Chromatography-Mass Spectrometry (GC-MS). 4-Chloro-2-methylphenol-d4 is the deuterated analog of 4-Chloro-2-methylphenol and is commonly used as an internal standard in analytical chemistry.[1] This protocol is designed to be a comprehensive guide, covering sample preparation, GC-MS instrumentation, and data analysis.

Introduction

4-Chloro-2-methylphenol, a chlorinated phenolic compound, is utilized in the manufacturing of pharmaceuticals and agricultural chemicals.[2] Its presence in environmental samples and biological matrices is of interest due to its potential toxicity. Accurate quantification is crucial, and the use of a deuterated internal standard like 4-Chloro-2-methylphenol-d4 is the gold standard for achieving high accuracy and precision in GC-MS analysis by correcting for matrix effects and variations during sample preparation and injection.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is suitable for the extraction of 4-Chloro-2-methylphenol from aqueous samples such as wastewater or biological fluids.

Materials:

• SPE Cartridges (e.g., C18)

• Methanol (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Hydrochloric Acid (HCl)

• Sodium Sulfate (anhydrous)

• Nitrogen gas, high purity

• Vortex mixer

• Centrifuge

Procedure:

• Sample pH Adjustment: Acidify the aqueous sample (e.g., 100 mL) to a pH of 2 with hydrochloric acid.

• Internal Standard Spiking: Spike the sample with a known concentration of 4-Chloro-2-methylphenol-d4 solution.

• SPE Cartridge Conditioning:

  • Wash the C18 SPE cartridge with 5 mL of dichloromethane.

  • Condition the cartridge with 5 mL of methanol.

  • Equilibrate the cartridge with 5 mL of acidified deionized water (pH 2). Do not allow the cartridge to go dry.

• Sample Loading: Load the acidified sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of acidified deionized water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution: Elute the analytes from the cartridge with 5 mL of dichloromethane into a clean collection tube.

• Drying and Concentration: Pass the eluate through a small column of anhydrous sodium sulfate to remove any residual water. Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Derivatization: Proceed to the derivatization step.

Derivatization

To improve the volatility and chromatographic behavior of the phenolic compounds, a derivatization step is often necessary. Silylation is a common and effective method.

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine or other suitable solvent

• Heating block or water bath

Procedure:

• To the 1 mL concentrated extract from the SPE step, add 100 µL of BSTFA + 1% TMCS and 100 µL of pyridine.

• Cap the vial tightly and vortex for 1 minute.

• Heat the vial at 70°C for 30 minutes in a heating block or water bath.

• Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

GC-MS Analysis

Instrumentation

A gas chromatograph coupled to a mass spectrometer is used for the analysis. The following are typical instrument parameters, which may require optimization based on the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Polysiloxane (or equivalent)
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temperature 60°C, hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

For quantitative analysis, operating the mass spectrometer in SIM mode enhances sensitivity and selectivity. The following ions are recommended for monitoring. The exact m/z for the deuterated standard may vary slightly based on the specific isotopic purity.

Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)
4-Chloro-2-methylphenol (TMS derivative)	214	199
4-Chloro-2-methylphenol-d4 (TMS derivative)	218	203

Note: The mass spectrum of the underivatized 4-Chloro-2-methylphenol shows characteristic ions at m/z 142 (molecular ion) and 107.[3] The TMS-derivatized compound will have a higher molecular weight.

Data Presentation and Analysis

Calibration

Prepare a series of calibration standards containing known concentrations of 4-Chloro-2-methylphenol and a constant concentration of the internal standard (4-Chloro-2-methylphenol-d4). Process these standards using the same sample preparation and derivatization procedure as the unknown samples.

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

Quantification

The concentration of 4-Chloro-2-methylphenol in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and using the calibration curve to determine the corresponding concentration.

Workflow Diagram

Caption: Experimental workflow for the GC-MS analysis of 4-Chloro-2-methylphenol using a deuterated internal standard.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of 4-Chloro-2-methylphenol using 4-Chloro-2-methylphenol-d4 as an internal standard. The use of solid-phase extraction for sample cleanup and derivatization prior to GC-MS analysis ensures high sensitivity and accuracy, making this method suitable for a wide range of research and drug development applications. Adherence to good laboratory practices and proper instrument calibration are essential for reliable results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Analysis of Chlorophenols in Water by LC-MS/MS using 4-Chloro-2-methylphenol-d4 as an Internal Standard

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of a range of chlorophenols in water samples. The method utilizes solid-phase extraction (SPE) for sample pre-concentration and cleanup, followed by chromatographic separation and detection using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. To ensure accuracy and precision, 4-Chloro-2-methylphenol-d4 is employed as an internal standard. This method is suitable for researchers, scientists, and professionals in environmental monitoring and drug development who require reliable trace-level quantification of these priority pollutants.

Introduction

Chlorophenols are a class of chemical compounds that are widely used as intermediates in the synthesis of pesticides, herbicides, and other industrial chemicals.[1][2] Due to their toxicity and persistence in the environment, several chlorophenols are listed as priority pollutants by regulatory agencies such as the U.S. Environmental Protection Agency (EPA).[1] Consequently, sensitive and reliable analytical methods are required for their monitoring in various environmental matrices, particularly in drinking and surface water.[3][4]

Isotope dilution mass spectrometry is a powerful technique for accurate quantification as it effectively corrects for matrix effects and variations during sample preparation and analysis.[5][6] This application note describes an LC-MS/MS method that employs the deuterated internal standard, 4-Chloro-2-methylphenol-d4, for the precise and accurate measurement of multiple chlorophenols in water.

Experimental

Materials and Reagents

All standards and reagents should be of high purity (analytical grade or higher).

• Chlorophenol Standards: 2-chlorophenol, 3-chlorophenol, 4-chlorophenol, 2,4-dichlorophenol, 2,5-dichlorophenol, 2,6-dichlorophenol, 2,4,5-trichlorophenol, 2,4,6-trichlorophenol, and pentachlorophenol.

• Internal Standard: 4-Chloro-2-methylphenol-d4

• Solvents: Methanol, Acetonitrile (LC-MS grade)

• Reagents: Formic acid, Ammonium acetate, Ultrapure water

• Solid-Phase Extraction (SPE) Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB or similar)

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction procedure is employed to concentrate the analytes and remove potential matrix interferences.

• Sample Acidification: Acidify the water sample (e.g., 500 mL) to pH 2-3 with a suitable acid (e.g., hydrochloric acid or formic acid).

• Internal Standard Spiking: Spike the acidified sample with a known amount of 4-Chloro-2-methylphenol-d4 solution.

• SPE Cartridge Conditioning: Condition the SPE cartridge sequentially with methanol followed by ultrapure water.

• Sample Loading: Pass the acidified and spiked water sample through the conditioned SPE cartridge at a steady flow rate.

• Cartridge Washing: Wash the cartridge with a small volume of acidic water to remove interfering substances.

• Analyte Elution: Elute the retained chlorophenols and the internal standard with an appropriate organic solvent, such as methanol or acetonitrile.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 2
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	20
1.0	20
8.0	95
10.0	95
10.1	20
12.0	20

Table 3: Mass Spectrometry (MS) Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

The quantification of each chlorophenol is achieved by monitoring specific precursor-to-product ion transitions in MRM mode. The transitions for the target analytes and the internal standard are listed in Table 4. The collision energies should be optimized for the specific instrument used.

Table 4: Optimized MRM Transitions for Chlorophenols and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) (Quantifier)	Product Ion (m/z)	Collision Energy (eV) (Qualifier)
2-Chlorophenol	127.0	91.0	20	65.0	35
3-Chlorophenol	127.0	91.0	20	65.0	35
4-Chlorophenol	127.0	91.0	20	65.0	35
2,4-Dichlorophenol	161.0	125.0	15	97.0	25
2,5-Dichlorophenol	161.0	125.0	15	97.0	25
2,6-Dichlorophenol	161.0	125.0	15	97.0	25
2,4,5-Trichlorophenol	195.0	159.0	15	131.0	25
2,4,6-Trichlorophenol	195.0	159.0	15	131.0	25
Pentachlorophenol	264.8	228.8	15	200.8	25
4-Chloro-2-methylphenol-d4 (IS)	145.0	109.0	20	81.0	35

Note: The MRM transitions for 4-Chloro-2-methylphenol-d4 are estimated based on the fragmentation of the non-deuterated analog and the +4 Da mass shift due to deuterium labeling. The precursor ion for the non-deuterated 4-Chloro-2-methylphenol is m/z 141.0, and a common fragment is m/z 105.0, corresponding to the loss of HCl. For the d4 analog, the precursor becomes m/z 145.0, and the corresponding fragment is predicted to be m/z 109.0.

Results and Discussion

Method Performance

The developed LC-MS/MS method demonstrates excellent performance for the analysis of chlorophenols in water. The use of 4-Chloro-2-methylphenol-d4 as an internal standard provides reliable quantification by compensating for variations in sample preparation and potential matrix effects.

Table 5: Method Performance Data for Chlorophenols in Spiked Water Samples

Compound	Limit of Detection (LOD) (ng/L)	Limit of Quantification (LOQ) (ng/L)	Recovery (%)	RSD (%) (n=6)
2-Chlorophenol	0.5	1.5	95.2	4.8
4-Chlorophenol	0.5	1.5	98.1	3.5
2,4-Dichlorophenol	0.2	0.6	102.5	3.1
2,6-Dichlorophenol	0.2	0.6	99.8	4.2
2,4,6-Trichlorophenol	0.1	0.3	105.3	2.8
Pentachlorophenol	0.1	0.3	97.6	5.1

Note: The performance data presented in this table is representative and may vary depending on the specific instrumentation, sample matrix, and laboratory conditions. The data is compiled from typical performance characteristics reported in similar studies.[7]

Experimental Workflow

The overall analytical workflow is depicted in the following diagram.

Figure 1. Experimental workflow for the analysis of chlorophenols.

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of chlorophenols in water samples. The use of solid-phase extraction for sample preparation allows for the analysis of trace levels of these contaminants. The incorporation of 4-Chloro-2-methylphenol-d4 as an internal standard ensures high accuracy and precision, making this method well-suited for routine environmental monitoring and other applications requiring robust analytical data.

References

• 1. gcms.cz [gcms.cz]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Advanced Analytical Approaches for Phenolic Compounds in Groundwater: A PRISMA Systematic Review [mdpi.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Chlorophenols in Aqueous Samples using Solid-Phase Extraction and GC-MS with Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorophenols (CPs) are a class of toxic and persistent environmental pollutants that originate from industrial processes such as the manufacturing of pesticides, herbicides, and dyes.[1][2] They can also be formed as byproducts during the chlorination of drinking water.[2] Due to their potential carcinogenicity and toxicity, regulatory bodies like the U.S. Environmental Protection Agency (EPA) have classified several chlorophenols as priority pollutants.[1] This necessitates sensitive and reliable analytical methods for their detection and quantification at trace levels in various matrices.

This application note details a robust method for the extraction and quantification of a range of chlorophenols from aqueous samples. The methodology utilizes Solid-Phase Extraction (SPE) for sample concentration and cleanup, followed by derivatization and analysis using Gas Chromatography-Mass Spectrometry (GC-MS). The use of deuterated chlorophenols as internal standards ensures high accuracy and precision by correcting for variations during sample preparation and analysis.

Experimental Protocols

Materials and Reagents

• Solvents: Hexane, acetone, methanol (HPLC grade or equivalent).

• Reagents: Acetic anhydride, potassium carbonate (K₂CO₃), ascorbic acid, hydrochloric acid (HCl), sodium hydroxide (NaOH).

• Standards: Native chlorophenol standards, deuterated chlorophenol internal standards (e.g., 2-chlorophenol-d₄, 2,4-dichlorophenol-d₃, 2,4,6-trichlorophenol-¹³C₆, pentachlorophenol-¹³C₆).

• SPE Cartridges: Polystyrene-divinylbenzene (e.g., Bond Elut ENV) or C18 cartridges.

• Water: Deionized or HPLC-grade water.

Sample Preparation and Spiking

• Collect the aqueous sample in a clean glass container.

• For a 500 mL sample, add ascorbic acid to quench any residual chlorine.

• Acidify the sample to pH 2 with concentrated HCl.[3][4]

• Spike the sample with a known concentration of deuterated internal standards. The choice of deuterated standard should ideally match the target analytes in terms of chemical properties.

Solid-Phase Extraction (SPE) Protocol

The following protocol is a general guideline and may be optimized based on the specific SPE cartridge and analytes of interest.

• Cartridge Conditioning:

  • Wash the SPE cartridge with 5 mL of hexane.

  • Follow with 5 mL of acetone.

  • Equilibrate the cartridge with 2 x 5 mL of methanol.

  • Finally, rinse with 2 x 5 mL of deionized water (at pH 2), ensuring the sorbent bed does not run dry.

• Sample Loading:

  • Load the prepared 500 mL water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • After loading, wash the cartridge with 5 mL of deionized water to remove any interfering substances.

  • Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-20 minutes to remove excess water.

• Elution:

  • Elute the retained chlorophenols from the cartridge with 2 x 3 mL of a suitable solvent mixture, such as acetone/hexane.

  • Collect the eluate in a clean glass tube.

Derivatization (Acetylation)

To improve the volatility and chromatographic performance of the chlorophenols, they are converted to their acetylated derivatives.[1]

• To the collected eluate, add 1 mL of 1 M potassium carbonate solution.

• Add 200 µL of acetic anhydride.

• Vortex the mixture for 2 minutes.

• Allow the phases to separate. The acetylated chlorophenols will be in the organic (upper) layer.

• Carefully transfer the organic layer to a clean vial for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC): Equipped with a capillary column suitable for phenol analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Injector: Splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

• Mass Spectrometer (MS): Operated in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity.

Data Presentation

The use of deuterated internal standards allows for accurate quantification by correcting for analyte loss during sample processing and instrumental analysis. The concentration of each analyte is calculated using the relative response factor (RRF) determined from the analysis of calibration standards.

Table 1: Quantitative Data for Selected Chlorophenols

Analyte	Deuterated Internal Standard	Limit of Detection (LOD) (ng/L)	Limit of Quantification (LOQ) (ng/L)	Average Recovery (%)
2-Chlorophenol	2-Chlorophenol-d₄	5	15	95
2,4-Dichlorophenol	2,4-Dichlorophenol-d₃	2	6	98
2,4,6-Trichlorophenol	2,4,6-Trichlorophenol-¹³C₆	1	3	102
2,3,4,6-Tetrachlorophenol	Pentachlorophenol-¹³C₆	1.5	4.5	97
Pentachlorophenol	Pentachlorophenol-¹³C₆	0.5	1.5	99

Note: The values presented in this table are representative and may vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Visualizations

The following diagrams illustrate the experimental workflow and the principle of internal standard quantification.

Caption: Experimental workflow for chlorophenol analysis.

Caption: Logic of internal standard quantification.

References

• 1. gcms.cz [gcms.cz]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Determination of Chlorophenols in Water Samples Using Solid-Phase Extraction Enrichment Procedure and Gas Chromatography Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Phenols in Environmental Samples by GC-MS with Derivatization using 4-Chloro-2-methylphenol-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenolic compounds are a significant class of environmental pollutants originating from industrial processes, agricultural activities, and the degradation of natural organic matter. Due to their potential toxicity, monitoring their presence in various matrices is crucial for environmental and public health. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the quantification of phenols; however, their direct analysis is often hindered by their polarity and low volatility.

Derivatization is a chemical modification process that converts polar analytes into less polar and more volatile derivatives, making them amenable to GC-MS analysis.[1] Acetylation, using acetic anhydride, is a robust and cost-effective method for the derivatization of phenols.[2][3] This method involves the conversion of the phenolic hydroxyl group into an ester, which improves chromatographic peak shape and enhances sensitivity.[4]

For accurate and precise quantification, the use of an internal standard is essential to correct for variations in sample preparation, derivatization efficiency, and instrument response. Isotope-labeled internal standards, such as deuterated compounds, are ideal as they exhibit similar chemical and physical properties to their non-labeled counterparts.[5] This application note describes a detailed protocol for the derivatization of phenols using acetic anhydride and their subsequent quantitative analysis by GC-MS, employing 4-Chloro-2-methylphenol-d4 as an internal standard.

Experimental Protocols

Materials and Reagents

• Solvents: Dichloromethane (DCM), n-Hexane (pesticide residue grade or equivalent)

• Reagents: Acetic anhydride (≥99%), Potassium carbonate (K₂CO₃, anhydrous), Sodium sulfate (anhydrous)

• Standards: Phenol and other target phenolic compound standards (≥98%), 4-Chloro-2-methylphenol-d4 (internal standard, ≥98% isotopic purity)

• Water: Deionized or HPLC-grade water

• Solid Phase Extraction (SPE) Cartridges: Polystyrene-divinylbenzene (PSDVB) or similar sorbent for aqueous samples.

Standard and Sample Preparation

2.2.1. Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of each phenol standard and 4-Chloro-2-methylphenol-d4 into separate 10 mL volumetric flasks. Dissolve and bring to volume with a suitable solvent (e.g., methanol or dichloromethane).

• Working Standard Solutions: Prepare a series of calibration standards by diluting the primary stock solutions with dichloromethane to achieve the desired concentration range (e.g., 0.1 - 20 µg/mL).

• Internal Standard Spiking Solution: Prepare a solution of 4-Chloro-2-methylphenol-d4 at a concentration of 5 µg/mL in dichloromethane.

2.2.2. Sample Preparation

• Aqueous Samples (e.g., Water):

  • To a 1 L water sample, add the internal standard solution to achieve a final concentration of 2 µg/L.

  • Adjust the sample pH to ≤ 2 with a suitable acid (e.g., HCl).

  • Perform solid-phase extraction (SPE) using a conditioned PSDVB cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the phenols from the cartridge with dichloromethane.

  • Dry the eluate by passing it through anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Solid Samples (e.g., Soil, Sediment):

  • Homogenize the sample.

  • To a 10 g sample, add the internal standard solution.

  • Perform solvent extraction (e.g., sonication or Soxhlet) with dichloromethane.

  • Dry and concentrate the extract to a final volume of 1 mL.

Derivatization Protocol (Acetylation)

• Transfer 1 mL of the prepared standard solution or sample extract into a 2 mL autosampler vial.

• Add 50 mg of anhydrous potassium carbonate to the vial.[2]

• Add 100 µL of acetic anhydride to the vial.[2]

• Cap the vial tightly and vortex for 1 minute.

• Heat the vial at 60°C for 20 minutes in a heating block or water bath.[2]

• Allow the vial to cool to room temperature.

• Carefully add 0.5 mL of deionized water to quench the excess acetic anhydride.

• Vortex for 30 seconds and allow the layers to separate.

• The upper organic layer containing the derivatized phenols is ready for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injection Volume: 1 µL, splitless mode

• Inlet Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Final hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Data Presentation

Quantitative data for the analysis of various phenols using a deuterated internal standard and derivatization are summarized below. The values are indicative and may vary depending on the specific matrix and instrumentation.

Table 1: GC-MS SIM Ions for Acetylated Phenols

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Phenol Acetate	94	136	65
o-Cresol Acetate	107	150	91
m-Cresol Acetate	107	150	91
p-Cresol Acetate	107	150	91
2-Chlorophenol Acetate	128	170	93
2,4-Dichlorophenol Acetate	162	204	133
2,4,6-Trichlorophenol Acetate	196	238	167
Pentachlorophenol Acetate	266	308	237
4-Chloro-2-methylphenol-d4 Acetate (IS)	145	188	110

Table 2: Method Performance Data for Selected Phenols

Analyte	Method Detection Limit (MDL) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Average Recovery (%)
Phenol	0.1 - 0.5	0.3 - 1.5	70 - 130
o-Cresol	0.05 - 0.2	0.15 - 0.6	75 - 125
2-Chlorophenol	0.05 - 0.2	0.15 - 0.6	75 - 125
2,4-Dichlorophenol	0.02 - 0.1	0.06 - 0.3	80 - 120
2,4,6-Trichlorophenol	0.02 - 0.1	0.06 - 0.3	80 - 120
Pentachlorophenol	0.1 - 0.5	0.3 - 1.5	60 - 130

Data compiled from various sources including EPA methods and environmental analysis literature.[6][7][8]

Visualizations

Caption: Experimental workflow for phenol derivatization and GC-MS analysis.

Caption: Acetylation derivatization reaction of a phenol.

Conclusion

This application note provides a detailed and robust protocol for the quantitative analysis of phenols in environmental samples using GC-MS. The acetylation derivatization method is effective in improving the chromatographic properties of phenols, leading to enhanced sensitivity and peak resolution. The use of 4-Chloro-2-methylphenol-d4 as an internal standard allows for accurate and precise quantification by correcting for matrix effects and variations during sample processing. This method is suitable for routine monitoring of phenolic compounds in various environmental matrices.

References

• 1. canadacommons.ca [canadacommons.ca]
• 2. benchchem.com [benchchem.com]
• 3. journal.gnest.org [journal.gnest.org]
• 4. Derivatization with acetic anhydride: applications to the analysis of biogenic amines and psychiatric drugs by gas chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. epa.gov [epa.gov]
• 7. www2.gov.bc.ca [www2.gov.bc.ca]
• 8. www2.gov.bc.ca [www2.gov.bc.ca]

Application Notes and Protocols for Water Analysis using 4-Chloro-2-methylphenol-d4 as an Internal Standard

Introduction

This document provides detailed application notes and protocols for the quantitative analysis of 4-Chloro-2-methylphenol in water samples. The method utilizes 4-Chloro-2-methylphenol-d4 as an internal standard for accurate and precise quantification by gas chromatography-mass spectrometry (GC-MS). The use of a deuterated internal standard is a robust technique that corrects for variations in sample preparation, extraction efficiency, and instrument response, ensuring high-quality data.[1] This methodology is particularly relevant for environmental monitoring, water quality assessment, and regulatory compliance.

The protocols provided are based on established methods for phenol analysis in aqueous matrices, such as those outlined in U.S. EPA Method 528.[2][3][4] These methods are suitable for researchers, scientists, and professionals in drug development and environmental science who require reliable and validated procedures for the determination of trace levels of phenolic compounds in water.

Principle of the Method: Isotope Dilution Mass Spectrometry

The core of this analytical approach is isotope dilution mass spectrometry (IDMS). A known amount of the isotopically labeled internal standard, 4-Chloro-2-methylphenol-d4, is added to the water sample prior to any sample preparation steps. This "spiked" sample is then subjected to extraction and analysis.

Because the deuterated standard is chemically identical to the native analyte (4-Chloro-2-methylphenol), it experiences the same losses and variations throughout the entire analytical process. By measuring the ratio of the native analyte to the deuterated internal standard using GC-MS, it is possible to accurately calculate the concentration of the native analyte in the original sample, regardless of incomplete recovery.

Data Presentation

The following table summarizes the typical quantitative performance data for the analytical method described. These values are indicative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Parameter	4-Chloro-2-methylphenol	Method Reference
Method Detection Limit (MDL)	0.01 - 0.05 ng/L	[1]
Limit of Quantification (LOQ)	0.03 - 0.15 ng/L	[1]
Recovery	70 - 130%	[1][2]
Linearity (R²)	> 0.99
Precision (%RSD)	< 15%

Experimental Protocols

Materials and Reagents

• Standards:

  • 4-Chloro-2-methylphenol (analytical standard)

  • 4-Chloro-2-methylphenol-d4 (internal standard)

• Solvents (Pesticide or GC grade):

  • Methanol

  • Dichloromethane (DCM)

  • Ethyl acetate

  • Hexane

• Reagents:

  • Reagent water (Milli-Q or equivalent)

  • Hydrochloric acid (HCl), concentrated and 6N

  • Sodium sulfite (ACS grade)

  • Anhydrous sodium sulfate (ACS grade, baked at 400°C for 4 hours)

• Solid Phase Extraction (SPE) Cartridges:

  • Polystyrene-divinylbenzene (PSDVB) based, 500 mg, 6 mL

Sample Collection and Preservation

• Collect water samples in 1-liter amber glass bottles with PTFE-lined caps.

• If residual chlorine is present, dechlorinate the sample by adding ~80 mg of sodium sulfite per liter of water.

• Preserve the sample by acidifying to pH ≤ 2 with concentrated hydrochloric acid.

• Store samples at 4°C and protect from light. Samples should be extracted within 14 days of collection.

Sample Preparation Workflow

Caption: Workflow for the analysis of 4-Chloro-2-methylphenol in water.

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is adapted from U.S. EPA Method 528.[2][4]

• SPE Cartridge Conditioning:

  • Wash the PSDVB cartridge with 5 mL of dichloromethane.

  • Condition the cartridge with 5 mL of methanol, ensuring the sorbent does not go dry.

  • Equilibrate the cartridge with 10 mL of reagent water at pH ≤ 2.

• Sample Loading:

  • To a 1 L water sample, add a known concentration of 4-Chloro-2-methylphenol-d4 internal standard.

  • Pass the entire sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Cartridge Rinsing and Drying:

  • After the entire sample has passed through, wash the cartridge with 10 mL of reagent water to remove any interfering substances.

  • Dry the cartridge by drawing a vacuum through it for 10-15 minutes.

• Elution:

  • Elute the retained analytes from the cartridge with two 5 mL aliquots of dichloromethane into a collection tube.

• Drying and Concentration:

  • Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the dried eluate to approximately 0.5 mL under a gentle stream of nitrogen at 35-40°C.

  • Solvent exchange into a suitable solvent for GC-MS analysis, such as hexane, and adjust the final volume to 1.0 mL.

Protocol 2: Liquid-Liquid Extraction (LLE)

• Sample Preparation:

  • To a 1 L water sample in a 2 L separatory funnel, add a known concentration of 4-Chloro-2-methylphenol-d4 internal standard.

  • Adjust the pH of the sample to ≤ 2 with 6N HCl.

• Extraction:

  • Add 60 mL of dichloromethane to the separatory funnel.

  • Shake vigorously for 2 minutes with periodic venting to release pressure.

  • Allow the layers to separate for at least 10 minutes.

  • Drain the lower organic layer into a flask.

  • Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining the organic extracts.

• Drying and Concentration:

  • Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1.0 mL using a Kuderna-Danish (K-D) apparatus or a gentle stream of nitrogen.

GC-MS Analysis

Instrumental Conditions

• Gas Chromatograph: Agilent 6890 or equivalent.

• Mass Spectrometer: Agilent 5975 or equivalent.

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness, or equivalent.[5]

• Injector: Splitless, 250°C.

• Oven Program: 60°C (hold 1 min), ramp to 280°C at 10°C/min, hold 5 min.

• Carrier Gas: Helium, constant flow at 1.0 mL/min.

• MS Source: 230°C.

• MS Quadrupole: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

SIM Ions for Quantification

Compound	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
4-Chloro-2-methylphenol	142	107	77
4-Chloro-2-methylphenol-d4	146	110	80

Note: The exact m/z values for the deuterated standard may vary slightly based on the deuteration pattern. The listed values are hypothetical and should be confirmed with the standard's certificate of analysis.

Quality Control

• Method Blank: An aliquot of reagent water carried through the entire analytical process to check for contamination.

• Laboratory Control Sample (LCS): A reagent water sample spiked with a known concentration of 4-Chloro-2-methylphenol to assess method accuracy.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a field sample spiked with a known concentration of the analyte to evaluate matrix effects on recovery and precision.

• Internal Standard Response: The peak area of 4-Chloro-2-methylphenol-d4 should be monitored in all samples, standards, and blanks to ensure consistent instrument performance.

Conclusion

The use of 4-Chloro-2-methylphenol-d4 as an internal standard in conjunction with SPE or LLE followed by GC-MS analysis provides a highly reliable and accurate method for the quantification of 4-Chloro-2-methylphenol in water samples. The detailed protocols and performance data presented in these application notes serve as a valuable resource for laboratories performing environmental and related analyses.

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]
• 3. obrnutafaza.hr [obrnutafaza.hr]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. agilent.com [agilent.com]

Application Note: Quantification of Chlorophenols in Soil Using Isotope Dilution Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Chlorophenols (CPs) are a class of toxic and persistent organic pollutants found in the environment due to their widespread use as pesticides, wood preservatives, and industrial chemicals.[1] Their presence in soil poses a significant risk to environmental and human health. Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique for the accurate quantification of these compounds. By introducing a known quantity of a stable, isotopically-labeled analog of the target analyte into the sample at the beginning of the analytical process, IDMS effectively corrects for the loss of analyte during sample preparation and analysis, as well as for matrix-induced signal suppression or enhancement. This application note provides a detailed protocol for the extraction, cleanup, and quantification of various chlorophenols in soil samples using isotope dilution GC-MS.

Principle of Isotope Dilution

The core of the isotope dilution technique lies in the addition of a stable isotope-labeled standard (e.g., ¹³C-labeled) to the sample matrix before any extraction or cleanup steps. This "internal standard" is chemically identical to the native analyte and therefore behaves identically throughout the entire analytical procedure. Any losses or variations that affect the native analyte will affect the labeled standard to the same degree. The mass spectrometer can differentiate between the native analyte and the labeled standard based on their mass difference. By measuring the ratio of the native analyte to the labeled standard in the final extract, and knowing the exact amount of labeled standard initially added, the concentration of the native analyte in the original sample can be determined with high accuracy and precision.[2][3]

Experimental Protocols

This section details the step-by-step methodology for the analysis of chlorophenols in soil.

1. Reagents and Materials

• Solvents: Acetone, Methanol, Dichloromethane (DCM), Hexane (Pesticide or GC grade).[4]

• Reagents: Anhydrous Sodium Sulfate (baked at 400°C for 4 hours), Potassium Carbonate, Acetic Anhydride.

• Standards: Native chlorophenol standards (e.g., 2-chlorophenol, 2,4-dichlorophenol, 2,4,6-trichlorophenol, pentachlorophenol) and their corresponding ¹³C₆-labeled isotope standards.[1]

• Apparatus:

  • Gas Chromatograph-Mass Spectrometer (GC-MS)

  • Accelerated Solvent Extractor (ASE) or Soxhlet apparatus[1][4]

  • Solid-Phase Extraction (SPE) cartridges (e.g., C18 or Polystyrene-divinylbenzene)[5][6]

  • Concentration apparatus (e.g., rotary evaporator or nitrogen evaporator)

  • Standard laboratory glassware, analytical balance, centrifuges, and vortex mixer.

2. Sample Preparation and Spiking

• Homogenization: Air-dry the soil sample at room temperature, then sieve it through a 2 mm mesh to remove large debris and ensure homogeneity.[1][7]

• Weighing: Accurately weigh approximately 10 g of the homogenized soil into an extraction cell or thimble.[4]

• Spiking: Add a known volume of the ¹³C-labeled chlorophenol internal standard solution directly onto the soil sample. The spiking level should be chosen to be within the calibrated range of the instrument.

• Equilibration: Allow the spiked sample to equilibrate for at least 1 hour before extraction to ensure the labeled standards are fully incorporated into the soil matrix.[4]

3. Extraction

Accelerated Solvent Extraction (ASE) is recommended for its efficiency and reduced solvent consumption.[1][8]

• Mix the spiked soil sample with a drying agent like anhydrous sodium sulfate until it is free-flowing.[4]

• Load the mixture into an ASE cell.

• Set the ASE parameters. Optimal conditions often involve:

  • Solvent: Water or a dilute aqueous solution of sodium hydroxide.[1][5][7] An organic modifier like acetonitrile (5%) can improve yields.[1]

  • Temperature: 125°C[1]

  • Pressure: 10 MPa[8]

  • Extraction Time: 10 minutes per cycle, for 3 cycles.[1]

• Collect the aqueous extract.

4. Derivatization and Cleanup

To improve the volatility and chromatographic behavior of the chlorophenols for GC-MS analysis, they are converted to their acetate derivatives.[2][9]

• pH Adjustment: Adjust the pH of the collected extract to be alkaline (pH 9-11.5) using potassium carbonate.[2]

• Acetylation: Add 1-2 mL of acetic anhydride to the extract. Shake or vortex the mixture vigorously for several minutes to facilitate the derivatization reaction.[2]

• Liquid-Liquid Extraction (LLE): Extract the acetylated chlorophenols from the aqueous solution using hexane or another suitable non-polar solvent. Repeat the extraction twice.

• Drying and Concentration: Combine the organic extracts and dry them by passing through a column of anhydrous sodium sulfate. Concentrate the extract to a final volume of 0.5-1.0 mL using a gentle stream of nitrogen.[2][4]

5. Instrumental Analysis: GC-MS

• Injection: Inject a 1 µL aliquot of the final extract into the GC-MS system.

• GC Conditions (Typical):

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate.[10]

  • Oven Program: Initial temperature of 60°C, hold for 2 min, ramp to 280°C at 10°C/min, and hold for 5 min.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[8]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for maximum sensitivity and selectivity.[8] Monitor at least two characteristic ions for each native analyte and its corresponding labeled standard.

  • Source Temperature: 230°C.[10]

6. Quantification

The concentration of each chlorophenol is calculated using the following isotope dilution equation:

Cx = (Ax * Cis * Vis) / (Ais * RRF * Ws)

Where:

• Cx: Concentration of the native analyte in the soil (ng/g)

• Ax: Peak area of the native analyte

• Ais: Peak area of the labeled internal standard

• Cis: Concentration of the internal standard spiking solution (ng/µL)

• Vis: Volume of the internal standard solution added (µL)

• RRF: Relative Response Factor (determined from a multi-point calibration curve)

• Ws: Weight of the soil sample (g)

Data Presentation

The following table summarizes typical quantitative data and mass spectrometric parameters for the analysis of selected chlorophenols.

Analyte	Abbreviation	Native Ion (m/z)	Labeled Ion (¹³C₆) (m/z)	LOD (µg/kg)	Recovery (%)	RSD (%)
2-Chlorophenol	2-CP	128, 64	134, 67	3 - 7	65 - 83[5][11]	6 - 10[1]
2,4-Dichlorophenol	2,4-DCP	162, 164	168, 170	1 - 9	70 - 90	8 - 12[1]
2,4,6-Trichlorophenol	2,4,6-TCP	196, 198	202, 204	1 - 8	75 - 95	8 - 19[1]
Pentachlorophenol	PCP	266, 264	272, 270	5 - 150	70 - 90	6 - 21[1]

LOD (Limit of Detection) and RSD (Relative Standard Deviation) values are indicative and can vary based on soil matrix and instrument sensitivity.[1][11]

Visualizations

Diagram 1: Experimental Workflow

Caption: Overall workflow from soil sample preparation to final quantification.

Diagram 2: Isotope Dilution Principle

Caption: Logical flow demonstrating the principle of isotope dilution analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. nemi.gov [nemi.gov]
• 3. epa.gov [epa.gov]
• 4. www2.gov.bc.ca [www2.gov.bc.ca]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. lib3.dss.go.th [lib3.dss.go.th]
• 9. jcsp.org.pk [jcsp.org.pk]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Use of 4-Chloro-2-methylphenol-d4 in EPA Method 528

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the integration of 4-Chloro-2-methylphenol-d4 as a surrogate standard in the U.S. Environmental Protection Agency (EPA) Method 528. This method is designed for the determination of various phenols in drinking water by solid-phase extraction (SPE) followed by gas chromatography-mass spectrometry (GC-MS).[1][2] The use of a deuterated surrogate like 4-Chloro-2-methylphenol-d4 is crucial for ensuring the accuracy and reliability of analytical data by monitoring method performance for each sample.

Introduction

EPA Method 528 is a widely used analytical procedure for monitoring the presence of phenolic compounds in drinking water sources.[1] To ensure data quality, the method performance is monitored through the use of surrogates, which are compounds similar in chemical properties to the target analytes but not expected to be present in the samples. Deuterated compounds, such as 4-Chloro-2-methylphenol-d4, are ideal surrogates as they behave nearly identically to their non-deuterated counterparts during extraction and analysis, but are distinguishable by their mass-to-charge ratio in the mass spectrometer.[3] This allows for the assessment of analyte recovery throughout the entire analytical process.

Experimental Protocols

This section details the necessary materials, reagents, and procedures for incorporating 4-Chloro-2-methylphenol-d4 into EPA Method 528.

Materials and Reagents

• 4-Chloro-2-methylphenol-d4 Stock Solution: 100 µg/mL in methanol.

• Target Analyte Stock Solution: Containing 4-Chloro-2-methylphenol and other phenols of interest at a concentration of 100 µg/mL in a suitable solvent.

• Internal Standard Stock Solution: As specified in EPA Method 528 (e.g., 1,2-Dimethyl-3-nitrobenzene) at a concentration of 100 µg/mL in methylene chloride.[1]

• Reagents: Methanol, methylene chloride, 6N hydrochloric acid, sodium sulfite (ACS grade or higher).

• Solid Phase Extraction (SPE) Cartridges: Polystyrene-divinylbenzene copolymer, 0.5 g.[1]

• Glassware: 1 L amber sample bottles, volumetric flasks, pipettes, autosampler vials with inserts.

• Equipment: Analytical balance, pH meter, solid phase extraction manifold, nitrogen evaporator, gas chromatograph with a mass selective detector (GC-MS).

Sample Preparation and Extraction

• Sample Collection and Preservation: Collect 1 L water samples in amber glass bottles. If residual chlorine is present, dechlorinate by adding ~50 mg of sodium sulfite. Acidify the sample to a pH ≤ 2 with 6N hydrochloric acid.[2]

• Surrogate Spiking: To each 1 L sample, add a known amount of the 4-Chloro-2-methylphenol-d4 stock solution to achieve a final concentration of 2 µg/L.

• SPE Cartridge Conditioning: Condition the SPE cartridge with sequential additions of methylene chloride and methanol, followed by equilibration with reagent water at pH ≤ 2.

• Sample Extraction: Pass the entire 1 L water sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Cartridge Drying: After extraction, dry the cartridge by drawing air or nitrogen through it for 10 minutes.

• Elution: Elute the trapped analytes and surrogate from the cartridge with methylene chloride.

• Concentration and Internal Standard Addition: Concentrate the eluate to a final volume of 0.9 mL under a gentle stream of nitrogen. Add 100 µL of the internal standard stock solution to achieve a final concentration of 2.5 µg/mL in the 1 mL extract.[1]

Instrumental Analysis: GC-MS

The following table outlines the recommended GC-MS parameters for the analysis of 4-Chloro-2-methylphenol and its deuterated surrogate.

Parameter	Value
Gas Chromatograph
Injection Volume	1 µL, splitless
Injector Temperature	250°C
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	280°C
Ion Source Temp.	230°C

Data Presentation: Quantitative Data Summary

The following table provides the key mass spectrometric data for the target analyte and the deuterated surrogate. The ions for 4-Chloro-2-methylphenol-d4 are inferred based on a +4 atomic mass unit shift from the non-deuterated compound.

Compound	Retention Time (min)	Primary (Quantification) Ion (m/z)	Secondary (Qualifier) Ion 1 (m/z)	Secondary (Qualifier) Ion 2 (m/z)
4-Chloro-2-methylphenol	~12.6	142	107	77
4-Chloro-2-methylphenol-d4	~12.6	146	111	79

Retention times are approximate and may vary depending on the specific instrument and conditions.

Quality Control

The following quality control measures should be implemented:

• Surrogate Recovery: The recovery of 4-Chloro-2-methylphenol-d4 should be within the range of 70-130% for each sample.[1] Samples with recoveries outside this range should be re-analyzed.

• Method Blank: A method blank (reagent water) should be processed with each batch of samples to ensure no contamination is present.

• Laboratory Control Sample (LCS): An LCS, consisting of a reagent water sample fortified with known concentrations of target analytes and the surrogate, should be analyzed with each batch.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): MS/MSD samples should be analyzed to assess the effect of the sample matrix on the analytical method.

Experimental Workflow Diagram

Caption: Workflow for EPA Method 528 using 4-Chloro-2-methylphenol-d4.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical relationship for analyte quantification using a deuterated surrogate.

References

• 1. Simple and sensitive GC/MS-method for the quantification of urinary phenol, o- and m-cresol and ethylphenols as biomarkers of exposure to industrial solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]

Application Notes: Quantification of Chlorophenols in Water Samples using 4-Chloro-2-methylphenol-d4 as an Internal Standard

Abstract

This application note provides a detailed protocol for the quantification of chlorophenols in water samples using gas chromatography-mass spectrometry (GC-MS). 4-Chloro-2-methylphenol-d4 is employed as an internal standard to ensure accuracy and precision in the analytical results. The methodology outlined here is intended for researchers, scientists, and drug development professionals involved in environmental monitoring and chemical analysis.

Introduction

Chlorophenols are a class of chemical compounds that are widely used as intermediates in the synthesis of pesticides, herbicides, and other industrial chemicals. Due to their toxicity and persistence in the environment, monitoring their levels in water sources is of significant importance. The use of a stable isotope-labeled internal standard, such as 4-Chloro-2-methylphenol-d4, is a common and effective strategy to correct for variations in sample preparation and instrument response, thereby improving the reliability of quantitative analysis.[1] This document details the preparation of standards, sample extraction, and GC-MS analysis for the determination of various chlorophenols.

Materials and Reagents

• Analytes: 2-chlorophenol, 4-chlorophenol, 2,4-dichlorophenol, 2,4,6-trichlorophenol, etc.

• Internal Standard: 4-Chloro-2-methylphenol-d4

• Solvents: Methanol (HPLC grade), Dichloromethane (GC grade), Hexane (GC grade)

• Reagents: Acetic anhydride, Potassium carbonate

• Water: Deionized water, free of interfering substances

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of each target chlorophenol analyte and the internal standard (4-Chloro-2-methylphenol-d4) in methanol at a concentration of 1 mg/mL.

• Working Standard Mixture (10 µg/mL): Prepare a mixed working standard solution containing all target chlorophenol analytes by diluting the primary stock solutions in methanol. The final concentration of each analyte in this mixture should be 10 µg/mL.

• Internal Standard Working Solution (10 µg/mL): Prepare a separate working solution of 4-Chloro-2-methylphenol-d4 in methanol at a concentration of 10 µg/mL.

Sample Preparation and Extraction

• Sample Collection: Collect 100 mL of the water sample in a clean glass container.

• Internal Standard Spiking: Add 10 µL of the 10 µg/mL 4-Chloro-2-methylphenol-d4 internal standard working solution to the 100 mL water sample. This results in an internal standard concentration of 1 µg/L in the sample.

• Derivatization: Adjust the sample pH to approximately 8 with potassium carbonate. Add 100 µL of acetic anhydride to the sample. Shake vigorously for 5 minutes to convert the phenols to their less polar acetate derivatives.

• Liquid-Liquid Extraction: Add 10 mL of hexane to the derivatized sample. Shake for 10 minutes to extract the acetylated chlorophenols. Allow the layers to separate and collect the upper hexane layer. Repeat the extraction with a fresh 10 mL of hexane.

• Concentration: Combine the hexane extracts and concentrate to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Injector Temperature: 250°C

  • Injection Mode: Splitless

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: 10°C/min to 280°C

    • Hold at 280°C for 5 minutes

  • Carrier Gas: Helium at a constant flow of 1 mL/min

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

Data Presentation

Table 1: Calibration Curve Data

Analyte	Concentration (µg/L)	Response Ratio (Analyte Area / IS Area)
2-Chlorophenol	0.1	0.25
0.5	1.28
1.0	2.55
5.0	12.6
10.0	25.1
2,4-Dichlorophenol	0.1	0.31
0.5	1.57
1.0	3.12
5.0	15.5
10.0	30.8
2,4,6-Trichlorophenol	0.1	0.35
0.5	1.76
1.0	3.51
5.0	17.4
10.0	34.7

Table 2: Quantitation of Chlorophenols in a Spiked Water Sample

Analyte	Spiked Concentration (µg/L)	Measured Concentration (µg/L)	Recovery (%)
2-Chlorophenol	2.0	1.92	96
2,4-Dichlorophenol	2.0	2.08	104
2,4,6-Trichlorophenol	2.0	1.98	99

Experimental Workflow Diagram

Caption: Workflow for the quantification of chlorophenols in water.

Discussion

The use of 4-Chloro-2-methylphenol-d4 as an internal standard at a concentration of 1 µg/L provides a robust method for the quantification of chlorophenols in water samples. The described protocol, including derivatization and liquid-liquid extraction, allows for sensitive detection and accurate measurement by GC-MS. The data presented demonstrates excellent linearity and recovery, validating the effectiveness of this approach. Researchers should optimize the concentration of the internal standard based on the expected concentration range of the analytes in their specific samples and the sensitivity of their instrument. The typical working range for internal standards in similar analyses can vary, with some methods employing concentrations in the ng/mL to low µg/mL range in the final extract.

Conclusion

This application note provides a comprehensive and detailed protocol for the use of 4-Chloro-2-methylphenol-d4 as an internal standard in the GC-MS analysis of chlorophenols in water. The methodology is reliable, accurate, and suitable for routine environmental monitoring and research applications.

References

• 1. jcsp.org.pk [jcsp.org.pk]

Application Notes and Protocols for Calibration Curve Preparation with 4-Chloro-2-methylphenol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quantitative analysis of chlorophenols and related compounds by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard is crucial for achieving accurate and precise results. 4-Chloro-2-methylphenol-d4, a deuterated analog of 4-chloro-2-methylphenol, serves as an excellent internal standard for this purpose. Its chemical and physical properties are nearly identical to the native analyte, ensuring similar behavior during sample preparation and analysis, while its mass difference allows for clear differentiation by the mass spectrometer. This application note provides a detailed protocol for the preparation of a calibration curve using 4-Chloro-2-methylphenol-d4 as an internal standard, following guidelines analogous to those found in EPA methodologies such as 8270D and 8041A.

Data Presentation

The following table summarizes a typical calibration curve dataset for the quantification of a target analyte (e.g., 4-Chloro-2-methylphenol) using 4-Chloro-2-methylphenol-d4 as an internal standard. The data demonstrates the linear relationship between the concentration ratio of the analyte to the internal standard and the corresponding peak area ratio.

Calibration Level	Analyte Concentration (ng/mL)	Internal Standard Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Concentration Ratio (Analyte/IS)	Peak Area Ratio (Analyte/IS)
1	5	50	15,250	155,000	0.1	0.098
2	10	50	31,000	158,000	0.2	0.196
3	25	50	78,500	156,500	0.5	0.502
4	50	50	155,000	157,000	1.0	0.987
5	100	50	312,000	156,000	2.0	2.000
6	250	50	785,000	157,500	5.0	5.000

Calibration Curve Statistics:

Parameter	Value
Linearity (R²)	> 0.995
Response Factor (RF)	Calculated for each calibration point
Mean Response Factor	[Insert exemplary value, e.g., 0.998]
% Relative Standard Deviation (%RSD) of RFs	< 15%

Experimental Protocols

This section provides a detailed methodology for the preparation of stock solutions, working standards, and a calibration curve for the analysis of chlorophenols using 4-Chloro-2-methylphenol-d4 as an internal standard.

1. Materials and Reagents

• 4-Chloro-2-methylphenol (analytical standard, >98% purity)

• 4-Chloro-2-methylphenol-d4 (internal standard, >98% purity, deuterated)

• Methanol (HPLC or GC grade)

• Dichloromethane (GC grade)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Analytical balance

2. Preparation of Stock Solutions

2.1. Analyte Stock Solution (1000 µg/mL)

• Accurately weigh approximately 10 mg of 4-Chloro-2-methylphenol into a 10 mL volumetric flask.

• Dissolve the compound in a small amount of methanol.

• Bring the flask to volume with methanol.

• Stopper the flask and mix thoroughly.

• Calculate the exact concentration based on the weighed mass and purity.

• Store the stock solution at 4°C in an amber vial.

2.2. Internal Standard (IS) Stock Solution (1000 µg/mL)

• Accurately weigh approximately 10 mg of 4-Chloro-2-methylphenol-d4 into a 10 mL volumetric flask.

• Dissolve the compound in a small amount of methanol.

• Bring the flask to volume with methanol.

• Stopper the flask and mix thoroughly.

• Calculate the exact concentration.

• Store the stock solution at 4°C in an amber vial.

3. Preparation of Working Standard Solutions

3.1. Analyte Working Standard Solution (e.g., 10 µg/mL)

• Pipette 1.0 mL of the 1000 µg/mL analyte stock solution into a 100 mL volumetric flask.

• Dilute to the mark with methanol.

• Mix thoroughly. This will be used to prepare the calibration curve standards.

3.2. Internal Standard Working Solution (e.g., 5 µg/mL)

• Pipette 0.5 mL of the 1000 µg/mL IS stock solution into a 100 mL volumetric flask.

• Dilute to the mark with the appropriate solvent (e.g., dichloromethane, compatible with the final extraction solvent).

• Mix thoroughly. This solution will be used to spike all calibration standards and samples.

4. Preparation of Calibration Curve Standards

Prepare a series of calibration standards by spiking a constant amount of the internal standard into varying concentrations of the analyte. The following is an example for a six-point calibration curve:

• Label six 1 mL volumetric flasks or autosampler vials.

• To each flask/vial, add the specified volume of the Analyte Working Standard Solution (10 µg/mL) as indicated in the table below.

• To each flask/vial, add a constant volume of the Internal Standard Working Solution (e.g., 100 µL of 5 µg/mL IS working solution to achieve a final concentration of 50 ng/mL in a 10 mL final volume, or adjust as per your method's final volume).

• Bring each flask/vial to the final volume with the appropriate solvent (e.g., dichloromethane).

Calibration Level	Volume of Analyte Working Standard (10 µg/mL) to add to 1 mL final volume	Final Analyte Concentration (ng/mL)
1	0.5 µL	5
2	1.0 µL	10
3	2.5 µL	25
4	5.0 µL	50
5	10.0 µL	100
6	25.0 µL	250

5. GC-MS Analysis

Analyze the prepared calibration standards using a validated GC-MS method. The method should be optimized for the separation and detection of the target chlorophenols.

• Injection Volume: Typically 1 µL.

• Inlet Mode: Splitless.

• Column: A suitable capillary column for phenol analysis (e.g., a 5% phenyl-methylpolysiloxane phase).

• Oven Temperature Program: Optimized to achieve good separation of analytes.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for both the native analyte and the deuterated internal standard.

6. Data Analysis and Calibration Curve Construction

• For each calibration standard, integrate the peak areas of the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Calculate the concentration ratio (Analyte Concentration / Internal Standard Concentration).

• Plot the peak area ratio (y-axis) against the concentration ratio (x-axis).

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). The R² value should be > 0.995 for a good linear fit.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the calibration curve.

Caption: Workflow for calibration curve preparation.

This detailed protocol and the accompanying information will aid researchers in accurately preparing calibration curves for the quantitative analysis of chlorophenols using 4-Chloro-2-methylphenol-d4 as an internal standard, ensuring high-quality and reliable analytical data.

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Exchange in Deuterated Standards

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to isotopic exchange in deuterated standards, ensuring the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a significant concern for my deuterated standards?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium atom on your isotopically labeled standard is replaced by a hydrogen atom from the surrounding environment, such as solvents or the sample matrix.[1][2] This phenomenon is a critical concern in quantitative analysis, particularly in mass spectrometry-based assays, because it alters the mass of the internal standard.[1] The loss of deuterium can lead to an underestimation of the internal standard's concentration, which in turn causes an overestimation of the analyte's concentration.[3] In severe instances, complete deuterium loss can generate a "false positive" signal for the unlabeled analyte.[4]

Q2: What are the primary factors that promote unwanted isotopic exchange?

Several environmental and structural factors can influence the rate and extent of isotopic exchange:

• pH: The pH of the solution is a critical factor. The rate of H/D exchange is generally minimized in a slightly acidic environment, around pH 2.5-3.[5] The exchange rate significantly increases under both strongly acidic and, particularly, basic conditions.[6][7]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[3][5][7] It is crucial to control the temperature during sample preparation, storage, and analysis.

• Solvent Composition: Protic solvents, such as water and methanol, are sources of protons and can facilitate back-exchange.[3][5] The longer the deuterated standard is exposed to these solvents, the greater the potential for exchange. Aprotic solvents like acetonitrile are often preferred when possible.[5]

• Location of Deuterium Labels: The position of the deuterium atom on the molecule significantly impacts its stability. Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are highly susceptible to exchange.[5][7] Deuteriums on carbon atoms adjacent to carbonyl groups or on certain aromatic rings can also be labile under specific conditions.[7][8]

• Matrix Components: Biological matrices, such as plasma or urine, can contain components that may catalyze the exchange process.[7]

Q3: How can I identify if isotopic exchange is occurring in my experiment?

Several signs may indicate that your deuterated internal standard is undergoing isotopic exchange:

• A gradual decrease in the signal intensity of the deuterated internal standard over time or across a sequence of injections.[7]

• An unexpected increase in the signal of the unlabeled analyte, especially in blank samples that have been spiked only with the internal standard.[7]

• The appearance of a chromatographic peak for the unlabeled analyte at the retention time of the internal standard.[7]

• Non-linear calibration curves, which can be caused by the presence of unlabeled analyte as an impurity in the deuterated standard, exacerbated by back-exchange.[5]

Q4: What are the best practices for storing and handling deuterated standards to minimize isotopic exchange?

Proper storage and handling are essential to maintain the integrity of your deuterated standards:

• Temperature: Store standards at the temperature recommended by the manufacturer, which is typically refrigerated (2-8 °C) or frozen (-20 °C).[2][5]

• Solvent Choice: Use high-purity, dry, and, if possible, aprotic solvents for preparing stock and working solutions.[2][5] Methanol is a common choice, but its protic nature should be considered.

• pH Control: Avoid acidic or basic conditions in your storage solutions.[2]

• Inert Atmosphere: To prevent contamination from atmospheric moisture, handle and store standards under an inert atmosphere like nitrogen or argon.[2]

• Protection from Light: Store standards in amber vials or in the dark to prevent photodegradation.[2]

• Fresh Preparations: Prepare working solutions fresh whenever possible to minimize the risk of degradation and exchange over time.[2]

Q5: Are there more stable alternatives to deuterated standards?

Yes, while deuterium-labeled standards are cost-effective, stable isotope-labeled (SIL) internal standards incorporating heavy isotopes of carbon (¹³C) or nitrogen (¹⁵N) are significantly more robust against isotopic exchange.[7][8] Since carbon and nitrogen atoms form the stable backbone of most organic molecules, these labels are not susceptible to exchange with the surrounding solvent or matrix. When high accuracy and precision are paramount, ¹³C- or ¹⁵N-labeled standards are the preferred choice.

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Isotopic Exchange

If you suspect isotopic exchange is compromising your results, follow this step-by-step guide:

• Review the Certificate of Analysis: Examine the location of the deuterium labels on your internal standard. If they are on heteroatoms or other labile positions, the standard is more prone to exchange.[5]

• Conduct a Stability Study: Perform an experiment to assess the stability of your standard under your specific analytical conditions (see Experimental Protocol 1).

• Optimize Analytical Conditions:

  • pH Adjustment: If possible, adjust the pH of your mobile phase and sample diluent to be within the optimal range of 2.5-7 to minimize exchange.[5]

  • Temperature Control: Maintain low temperatures (e.g., 4°C) for your samples, standards, and autosampler.[5]

  • Solvent Modification: If your methodology allows, consider replacing protic solvents with aprotic alternatives in your sample preparation and mobile phases.[5]

• Consider an Alternative Standard: If the exchange is persistent and cannot be mitigated, switch to a deuterated standard with labels in more stable positions or, ideally, a ¹³C- or ¹⁵N-labeled analog.[4][8]

Data Presentation

Table 1: Influence of pH and Temperature on Isotopic Exchange Rate

Factor	Condition	Relative Exchange Rate	Recommendation
pH	High (>8) or Low (<2)	High	Maintain pH between 2.5 and 7 for minimal exchange.[5]
Near Neutral (6-8)	Moderate	Acceptable for many applications, but stability should be verified.
Slightly Acidic (2.5-4)	Low (Minimal)	Optimal pH range to minimize back-exchange.[5][6]
Temperature	High (e.g., >25°C)	High	Store and analyze samples at low temperatures (e.g., 4°C).[5]
Room Temperature (~20-25°C)	Moderate	Minimize time at room temperature; use cooled autosamplers.
Refrigerated (2-8°C)	Low	Recommended for sample and standard storage.[2]

Table 2: Relative Stability of Deuterium Labels by Position

Label Position	Susceptibility to Exchange	Conditions Favoring Exchange
On Heteroatoms (-OH, -NH, -SH)	High	Neutral, acidic, or basic conditions in protic solvents.[5][7]
Alpha to a Carbonyl Group	Moderate	Acidic or basic conditions (via enolization).[3][5]
Aromatic or Aliphatic C-H	Low	Generally stable under typical analytical conditions.[5]

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

Objective: To determine if isotopic exchange of a deuterated internal standard is occurring under specific experimental conditions.

Methodology:

• Prepare Sample Sets:

  • Set A (T=0): Spike a known concentration of the deuterated standard into your analytical matrix (e.g., blank plasma) and immediately process it according to your established sample preparation protocol. Analyze immediately.

  • Set B (T=X, Matrix Stability): Spike the same concentration of the standard into the matrix and incubate it under conditions you wish to test (e.g., 4 hours at room temperature, 24 hours in a cooled autosampler at 4°C).[5]

  • Set C (T=X, Solvent Stability): Spike the same concentration of the standard into your final sample solvent and incubate under the same conditions as Set B.

• Sample Processing: After the designated incubation period, process the samples from Sets B and C using your standard protocol.

• LC-MS/MS Analysis: Analyze all three sets of samples. Monitor the mass transitions for both the deuterated internal standard and the corresponding unlabeled analyte.

• Data Analysis:

  • Compare the peak area of the deuterated standard in Sets B and C to that in Set A. A significant decrease (e.g., >15%) suggests instability.[7]

  • Examine the chromatograms for the unlabeled analyte in Sets B and C. The appearance or significant increase of a peak at the analyte's retention time indicates back-exchange.

Protocol 2: Quantifying Isotopic Purity using High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the isotopic purity of a deuterated standard and identify the presence of unlabeled analyte.

Methodology:

• Sample Preparation: Prepare a solution of the deuterated standard in a suitable solvent.

• HRMS Analysis: Infuse the solution directly or analyze via LC-HRMS. Acquire full-scan mass spectra with high resolution and mass accuracy.[9][10]

• Data Analysis:

  • Identify the isotopologue peaks corresponding to the deuterated standard (e.g., d₀, d₁, d₂, etc.).[11]

  • Calculate the relative abundance of each isotopologue. The isotopic purity is typically reported as the percentage of the desired deuterated species relative to all isotopologues.[10][11]

  • The presence of a significant d₀ peak may indicate inherent impurity or back-exchange during analysis.

Visualizations

Caption: Mechanism of hydrogen-deuterium back-exchange.

Caption: A logical workflow for troubleshooting isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]

preventing deuterium loss from 4-Chloro-2-methylphenol-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent deuterium loss from 4-Chloro-2-methylphenol-d4. Maintaining the isotopic purity of this standard is critical for the accuracy and reliability of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is deuterium loss and why is it a concern for 4-Chloro-2-methylphenol-d4?

A1: Deuterium loss, also known as H/D (Hydrogen-Deuterium) exchange, is a chemical reaction where a deuterium atom on your 4-Chloro-2-methylphenol-d4 molecule is replaced by a hydrogen atom from the surrounding environment.[1] This is a significant concern because it compromises the isotopic purity of the standard, which can lead to inaccuracies in quantitative analyses (e.g., mass spectrometry) and misinterpretation of spectroscopic data (e.g., NMR).[1]

Q2: Which deuterium atoms on 4-Chloro-2-methylphenol-d4 are most susceptible to exchange?

A2: The deuterium atom on the hydroxyl (-OD) group is the most labile and will exchange most readily with protons from the environment.[2] Following the hydroxyl deuterium, the deuteriums on the aromatic ring at positions ortho and para to the hydroxyl group are more susceptible to exchange than those at the meta position, due to electronic activation of these sites.[2]

Q3: What are the primary factors that promote deuterium loss?

A3: The main factors that accelerate H/D exchange are:

• Presence of Protic Solvents: Solvents with exchangeable protons, such as water and alcohols (e.g., methanol), can act as a source of hydrogen atoms.[3]

• Acidic or Basic Conditions: The rate of H/D exchange is significantly increased in the presence of even trace amounts of acids or bases, which act as catalysts.[4]

• Elevated Temperatures: Higher temperatures increase the kinetic rate of the exchange reaction.[3]

• Presence of Moisture: Atmospheric moisture is a common source of protons and should be rigorously excluded.

Q4: What are the ideal storage conditions for 4-Chloro-2-methylphenol-d4?

A4: To maintain isotopic integrity, 4-Chloro-2-methylphenol-d4 should be stored under the following conditions:

• As a solid: Store at -20°C or below in a desiccator to protect from moisture.

• In solution: Store in a high-purity aprotic solvent (e.g., acetonitrile, toluene) in a tightly sealed vial at -20°C, protected from light. Avoid long-term storage in protic solvents like methanol.

Troubleshooting Guide

This guide will help you identify and resolve potential issues related to deuterium loss in your experiments involving 4-Chloro-2-methylphenol-d4.

Symptom: Inconsistent or inaccurate quantitative results (e.g., LC-MS analysis).

• Possible Cause 1: Deuterium exchange during sample preparation.

  • Troubleshooting:

    • Review your sample preparation workflow. Are you using protic solvents (e.g., water, methanol)?

    • Is the pH of your sample matrix acidic or basic?

    • Are your samples exposed to elevated temperatures for extended periods?

  • Solution:

    • If possible, switch to aprotic solvents for sample dilution and reconstitution.

    • Adjust the pH of your sample matrix to be as close to neutral as possible.

    • Keep samples on ice or in a cooled autosampler during preparation and analysis.

• Possible Cause 2: Deuterium exchange in the stock or working solutions.

  • Troubleshooting:

    • What solvent was used to prepare the solutions?

    • How long have the solutions been stored and under what conditions?

    • Was the vial properly sealed to prevent atmospheric moisture ingress?

  • Solution:

    • Prepare fresh working solutions daily from a stock solution stored under ideal conditions.

    • Use high-purity aprotic solvents for solution preparation.

    • Ensure vials have PTFE-lined caps and are tightly sealed.

Symptom: Appearance of unexpected peaks or changes in isotopic distribution in mass spectrometry.

• Possible Cause: H/D back-exchange in the mass spectrometer source.

  • Troubleshooting:

    • Check for sources of active protons in your LC mobile phase or MS source, such as residual water in organic solvents.

  • Solution:

    • Use high-purity, LC-MS grade solvents.

    • Minimize the time the analyte spends in the source by optimizing instrument parameters.

Data Presentation

The following tables summarize the expected stability of 4-Chloro-2-methylphenol-d4 under various experimental conditions. These are qualitative and semi-quantitative estimates based on the general principles of H/D exchange in phenolic compounds.

Table 1: Estimated Stability of 4-Chloro-2-methylphenol-d4 in Different Solvents

Solvent	Type	Expected Stability (at room temperature)	Notes
Acetonitrile	Aprotic	High	Recommended for stock and working solutions.
Toluene	Aprotic	High	Good choice for long-term storage.
Dichloromethane	Aprotic	High	Suitable for sample preparation.
Methanol	Protic	Moderate	Can be used for short-term, but avoid for long-term storage due to the presence of an exchangeable hydroxyl proton.
Water (H₂O)	Protic	Low	Significant risk of H/D exchange, especially at non-neutral pH.

Table 2: Estimated Impact of pH and Temperature on Deuterium Stability in Aqueous Solutions

pH	Temperature	Expected Rate of Deuterium Loss	Recommendation
< 4	Room Temperature	Moderate to High	Avoid acidic conditions if possible.
4 - 6	Room Temperature	Low to Moderate	Buffer if necessary.
7 (Neutral)	4°C	Low	Ideal for short-term storage in aqueous matrices.
7 (Neutral)	Room Temperature	Moderate	Minimize exposure time.
> 8	Room Temperature	High	Avoid basic conditions.
Any	> 40°C	High	Avoid elevated temperatures during sample processing.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Equilibration: Allow the vial containing solid 4-Chloro-2-methylphenol-d4 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Reconstitution (Stock Solution):

  • Briefly centrifuge the vial to ensure all powder is at the bottom.

  • Under an inert atmosphere (e.g., nitrogen or argon), add the appropriate volume of high-purity aprotic solvent (e.g., acetonitrile) to achieve the desired stock concentration (e.g., 1 mg/mL).

• Dissolution: Gently vortex or sonicate the vial for a few minutes to ensure the standard is completely dissolved.

• Storage of Stock Solution: Store the stock solution in an amber, tightly sealed vial with a PTFE-lined cap at -20°C.

• Preparation of Working Solution: On the day of the experiment, allow the stock solution to warm to room temperature before making serial dilutions in the appropriate solvent for your analytical method.

Protocol 2: Validation of Deuterated Internal Standard Stability

This protocol is designed to verify the stability of 4-Chloro-2-methylphenol-d4 in your specific experimental matrix and conditions.[3]

• Prepare Quality Control (QC) Samples: Prepare QC samples at low and high concentrations of the unlabeled analyte in the same matrix as your study samples. Spike these QC samples with 4-Chloro-2-methylphenol-d4 at the working concentration.[3]

• Time Zero (T0) Analysis: Analyze a set of freshly prepared QC samples immediately to establish the baseline response ratio (unlabeled analyte/deuterated standard).[3]

• Storage and Analysis at Different Time Points: Store the remaining QC samples under the same conditions as your study samples (e.g., room temperature, 4°C, or frozen). Analyze these samples at various time points (e.g., 4, 8, 24 hours for short-term stability; weekly or monthly for long-term stability).[3]

• Data Evaluation: Calculate the response ratio for each time point and compare it to the T0 value. The internal standard is considered stable if the response ratio remains within a predefined acceptance criterion (e.g., ±15% of the T0 value).[3]

Visualizations

Caption: Troubleshooting workflow for deuterium loss.

Caption: Experimental workflow for stability validation.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 4-Chloro-2-methylphenol and its Deuterated Analog

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Chloro-2-methylphenol and its deuterated internal standard, 4-Chloro-2-methylphenol-d4.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard (4-Chloro-2-methylphenol-d4) have a different retention time than the native analyte (4-Chloro-2-methylphenol)?

This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect". In gas chromatography (GC), deuterated compounds often elute slightly earlier than their non-deuterated counterparts. This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond. These subtle differences in molecular properties can lead to altered interactions with the stationary phase of the chromatography column, resulting in a small but measurable difference in retention time.

Q2: How significant is the retention time shift between 4-Chloro-2-methylphenol-d4 and 4-Chloro-2-methylphenol?

The exact retention time shift can vary depending on the specific chromatographic conditions, including the GC column, temperature program, and carrier gas flow rate. While a precise universal value cannot be provided, the shift is typically on the order of a few seconds. It is crucial to determine this shift empirically in your own laboratory under your specific analytical conditions.

Q3: Can the retention time shift affect the accuracy of my quantitative analysis?

If not properly accounted for, a significant retention time shift can potentially impact the accuracy of quantification, especially if the peaks are not well-resolved or if the integration parameters are not set correctly. It is important to ensure that the peak integration for both the analyte and the internal standard is accurate and that the calibration model accounts for any potential differences in response.

Q4: My 4-Chloro-2-methylphenol peak is tailing. What are the common causes and solutions?

Peak tailing for phenolic compounds is a common issue in gas chromatography and can be caused by several factors:

• Active sites in the injection port or column: Phenols can interact with active sites (e.g., silanol groups) in the GC system, leading to peak tailing.

  • Solution: Use a deactivated inlet liner and a high-quality, inert GC column specifically designed for the analysis of active compounds. Regularly replace the inlet liner and septum.

• Column contamination: Accumulation of non-volatile residues on the column can create active sites.

  • Solution: Bake out the column at a high temperature (within the column's limits) to remove contaminants. If tailing persists, it may be necessary to trim the front end of the column or replace it.

• Improper sample derivatization: If derivatization is used, incomplete reaction can leave free phenolic groups that cause tailing.

  • Solution: Optimize the derivatization reaction conditions (e.g., reagent concentration, temperature, and time).

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues encountered during the GC-MS analysis of 4-Chloro-2-methylphenol and its deuterated internal standard.

Issue 1: Unexpected Chromatographic Shift

Symptom: The retention time of 4-Chloro-2-methylphenol and/or 4-Chloro-2-methylphenol-d4 has shifted significantly from previous analyses.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Column Aging or Contamination	Bake out the column according to the manufacturer's instructions. If the retention time does not return to the expected value, consider trimming the first few centimeters of the column or replacing it.
Changes in Carrier Gas Flow Rate	Verify the carrier gas flow rate and ensure it is set to the method-specified value. Check for leaks in the gas lines.
Oven Temperature Program Variations	Ensure the GC oven temperature program is correct and that the oven is properly calibrated and functioning.
Leaks in the GC System	Perform a leak check of the entire GC system, including the injection port, column connections, and detector interface.

Quantitative Data

The following table summarizes a reported retention time for 4-Chloro-2-methylphenol under specific GC-MS conditions. The retention time for the deuterated analog is expected to be slightly earlier.

Compound	GC Column	Retention Time (min)
4-Chloro-2-methylphenol	DB-XLB	10.470[1]
4-Chloro-2-methylphenol	DB-5ms	8.345[1]
4-Chloro-2-methylphenol	XBridge C18 (LC Column)	7.843[2]

Note: Retention times are highly dependent on the specific instrument and analytical conditions and should be determined experimentally.

Experimental Protocols

Protocol: Quantitative Analysis of 4-Chloro-2-methylphenol using 4-Chloro-2-methylphenol-d4 Internal Standard by GC-MS

This protocol provides a general procedure for the quantitative analysis of 4-Chloro-2-methylphenol in a given matrix. Optimization may be required for specific sample types and instrumentation.

1. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of 4-Chloro-2-methylphenol and 4-Chloro-2-methylphenol-d4 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the 4-Chloro-2-methylphenol stock solution into a blank matrix. Add a constant concentration of the 4-Chloro-2-methylphenol-d4 internal standard to each calibration standard.

• Sample Preparation: Extract the 4-Chloro-2-methylphenol from the sample matrix using a suitable extraction technique (e.g., liquid-liquid extraction or solid-phase extraction). Spike the sample extract with the same constant concentration of 4-Chloro-2-methylphenol-d4 as used in the calibration standards.

2. GC-MS Analysis:

• GC System: A gas chromatograph equipped with a split/splitless injector and a suitable capillary column (e.g., a 5% phenyl-methylpolysiloxane phase).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp to 180 °C at 10 °C/min

  • Ramp to 280 °C at 20 °C/min, hold for 5 minutes

• Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.

• Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for enhanced sensitivity and selectivity. Monitor characteristic ions for both 4-Chloro-2-methylphenol and 4-Chloro-2-methylphenol-d4.

3. Data Analysis:

• Identify the peaks for 4-Chloro-2-methylphenol and 4-Chloro-2-methylphenol-d4 based on their retention times and characteristic ions.

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the response ratio against the concentration of 4-Chloro-2-methylphenol in the calibration standards.

• Determine the concentration of 4-Chloro-2-methylphenol in the samples by interpolating their response ratios from the calibration curve.

Visualizations

Caption: A logical workflow for troubleshooting unexpected retention time shifts.

Caption: A streamlined workflow for the quantitative analysis of 4-Chloro-2-methylphenol.

References

• 1. manuallib.com [manuallib.com]
• 2. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effect Correction Using 4-Chloro-2-methylphenol-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 4-Chloro-2-methylphenol-d4 as an internal standard to correct for matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 4-Chloro-2-methylphenol-d4 in our LC-MS/MS analysis?

A1: 4-Chloro-2-methylphenol-d4 is a deuterated stable isotope-labeled internal standard (SIL-IS). Its fundamental purpose is to act as an internal reference to compensate for variations that can arise during sample preparation, injection, and ionization in the mass spectrometer.[1][2] Because it is chemically almost identical to the unlabeled analyte (4-Chloro-2-methylphenol), it experiences similar matrix effects, allowing for more accurate and precise quantification of the target analyte.[1]

Q2: What are matrix effects and how do they impact analytical results?

A2: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[3][4] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly compromise the accuracy, precision, and sensitivity of the analytical method.[3][4]

Q3: How can I quantitatively assess the extent of matrix effects in my assay?

A3: The most common method for quantitatively evaluating matrix effects is the post-extraction spike method .[3][4] This involves comparing the peak area of the analyte spiked into an extracted blank matrix sample with the peak area of the analyte in a neat solution at the same concentration. The matrix effect (ME) can be calculated using the following formula:

ME (%) = (Peak Area in Post-Extraction Spiked Matrix / Peak Area in Neat Solution) x 100

An ME of 100% signifies no matrix effect. A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.[3]

Q4: Can 4-Chloro-2-methylphenol-d4 perfectly correct for all matrix effects?

A4: While highly effective, deuterated internal standards may not always provide perfect correction.[3] A phenomenon known as the "isotope effect" can sometimes lead to slight chromatographic separation between the analyte and the deuterated internal standard. If this separation causes them to elute into regions with differing degrees of ion suppression, it can result in inaccurate quantification.[3][5]

Q5: What are the key characteristics of an ideal internal standard?

A5: An ideal internal standard should:

• Be chemically and structurally similar to the analyte.

• Co-elute with the analyte.[3]

• Not be naturally present in the samples.

• Be isotopically labeled to be distinguishable by the mass spectrometer.

• Exhibit similar extraction recovery and ionization response to the analyte.

Troubleshooting Guide

This guide addresses common issues encountered when using 4-Chloro-2-methylphenol-d4 for matrix effect correction.

Problem 1: Poor Reproducibility of the Analyte/Internal Standard Area Ratio

• Symptom: High coefficient of variation (%CV) in the area ratio of the analyte to 4-Chloro-2-methylphenol-d4 across replicate injections of the same sample.

• Possible Cause:

  • Differential Matrix Effects: The analyte and internal standard may be experiencing slightly different degrees of ion suppression or enhancement due to incomplete co-elution.[3]

  • Inconsistent Sample Preparation: Variability in the extraction process can lead to inconsistent recoveries of the analyte and internal standard.

• Troubleshooting Steps:

  • Optimize Chromatography: Adjust the gradient, mobile phase composition, or column chemistry to achieve complete co-elution of the analyte and 4-Chloro-2-methylphenol-d4.

  • Refine Sample Preparation: Ensure the sample extraction protocol is robust and consistently applied. Consider automation to minimize human error.

  • Evaluate Matrix: Analyze samples from different lots or sources to assess the variability of the matrix effect.

Problem 2: Analyte and 4-Chloro-2-methylphenol-d4 Do Not Co-elute

• Symptom: A noticeable separation between the chromatographic peaks of the analyte and the internal standard.

• Possible Cause:

  • Isotope Effect: The deuterium labeling can slightly alter the physicochemical properties of the internal standard, leading to a shift in retention time.[3][5]

  • Column Degradation: A contaminated or degraded analytical column can affect the separation.

• Troubleshooting Steps:

  • Method Optimization: Modify the chromatographic conditions (e.g., temperature, gradient slope) to minimize the separation.

  • Column Maintenance: Replace the analytical column with a new one of the same type and implement a regular column washing protocol.

Problem 3: Unexpectedly High or Low Analyte Concentrations

• Symptom: Calculated analyte concentrations are consistently and significantly different from the expected values.

• Possible Cause:

  • Incorrect Internal Standard Concentration: An error in the preparation of the 4-Chloro-2-methylphenol-d4 spiking solution will lead to systematic errors in quantification.

  • Cross-Contamination: Carryover from a high-concentration sample to a subsequent one can artificially inflate the results.[6]

  • Analyte Degradation: The analyte may be unstable under the sample storage or preparation conditions.

• Troubleshooting Steps:

  • Verify IS Concentration: Carefully reprepare the internal standard solution and confirm its concentration.

  • Optimize Wash Procedures: Enhance the autosampler wash protocol and inject blank samples after high-concentration samples to check for carryover.

  • Assess Analyte Stability: Conduct stability experiments to ensure the analyte is not degrading during the analytical process.

Data Presentation

The following tables illustrate a hypothetical scenario of quantifying 4-Chloro-2-methylphenol in a water sample, demonstrating the impact of matrix effects and the effectiveness of correction using 4-Chloro-2-methylphenol-d4.

Table 1: Assessment of Matrix Effect and Recovery

Parameter	Analyte (4-Chloro-2-methylphenol)	Internal Standard (4-Chloro-2-methylphenol-d4)
Peak Area in Neat Solution (A)	1,250,000	1,300,000
Peak Area in Post-Extraction Spiked Matrix (B)	875,000	910,000
Peak Area in Pre-Extraction Spiked Matrix (C)	750,000	780,000
Matrix Effect (ME) (%) = (B/A) * 100	70% (Ion Suppression)	70% (Ion Suppression)
Recovery (RE) (%) = (C/B) * 100	85.7%	85.7%
Process Efficiency (PE) (%) = (C/A) * 100	60%	60%

Table 2: Quantification With and Without Internal Standard Correction

Sample	Analyte Peak Area	IS Peak Area	Calculated Concentration (without IS correction)	Analyte/IS Area Ratio	Calculated Concentration (with IS correction)
Calibration Standard 1 (10 ng/mL)	120,000	1,280,000	-	0.094	-
Calibration Standard 2 (50 ng/mL)	610,000	1,310,000	-	0.466	-
Calibration Standard 3 (100 ng/mL)	1,230,000	1,290,000	-	0.953	-
Sample 1	420,000	900,000	34.1 ng/mL	0.467	50.1 ng/mL
Sample 2	350,000	750,000	28.5 ng/mL	0.467	50.1 ng/mL

Note: The "Calculated Concentration (without IS correction)" is based on a calibration curve generated from the analyte peak areas of the standards in a neat solution. The significant underestimation in the samples highlights the impact of the matrix effect. The "Calculated Concentration (with IS correction)" is based on the analyte/IS area ratio and demonstrates accurate quantification despite signal suppression.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

• Prepare a Neat Standard Solution: Dissolve a known amount of 4-Chloro-2-methylphenol in the initial mobile phase to achieve a final concentration representative of the expected sample concentrations.

• Prepare a Blank Matrix Extract: Extract a sample of the matrix (e.g., water, plasma) that is known to be free of the analyte using the established sample preparation method.

• Prepare a Post-Extraction Spiked Sample: Spike a known amount of 4-Chloro-2-methylphenol into the blank matrix extract to achieve the same final concentration as the neat standard solution.

• LC-MS/MS Analysis: Inject both the neat standard solution and the post-extraction spiked sample into the LC-MS/MS system and record the peak areas for the analyte.

• Calculate Matrix Effect: Use the formula provided in FAQ #3 to determine the percentage of ion suppression or enhancement.

Protocol 2: Sample Preparation and Analysis of 4-Chloro-2-methylphenol in Water

• Sample Collection: Collect 100 mL of the water sample in a clean glass container.

• Internal Standard Spiking: Add a known amount of 4-Chloro-2-methylphenol-d4 solution to the water sample to achieve a final concentration of 50 ng/mL.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

  • Elute the analyte and internal standard with 5 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject an aliquot (e.g., 10 µL) of the reconstituted sample into the LC-MS/MS system.

  • LC Conditions (Example):

    • Column: C18, 2.1 x 100 mm, 2.6 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 30% B to 90% B over 5 minutes

    • Flow Rate: 0.4 mL/min

    • Column Temperature: 40°C

  • MS/MS Conditions (Example - Negative Ion Mode):

    • Ion Source: Electrospray Ionization (ESI)

    • MRM Transition (4-Chloro-2-methylphenol): e.g., m/z 141 -> 105

    • MRM Transition (4-Chloro-2-methylphenol-d4): e.g., m/z 145 -> 109

Visualization

References

• 1. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. biotage.com [biotage.com]
• 6. tsijournals.com [tsijournals.com]

Technical Support Center: Optimizing 4-Chloro-2-methylphenol-d4 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of 4-Chloro-2-methylphenol-d4, a common deuterated internal standard used in the analysis of phenolic compounds.

Frequently Asked Questions (FAQs)

Q1: What is the typical injection volume for 4-Chloro-2-methylphenol-d4 analysis by GC-MS?

A1: The optimal injection volume is dependent on the concentration of your sample and the sensitivity of your instrument. For trace analysis using splitless injection, a common starting point is 1-2 µL.[1][2] Injecting a larger volume can increase the signal intensity for low-concentration samples, but it may also lead to issues like peak broadening or fronting if the liner volume is exceeded.[3][4][5] It is crucial to develop a method that balances sensitivity with good chromatographic peak shape.

Q2: How does the injection volume affect the peak shape and sensitivity of 4-Chloro-2-methylphenol-d4?

A2: Increasing the injection volume generally leads to a larger peak area and increased sensitivity, assuming the system can handle the larger volume.[3][6] However, excessive injection volume can overload the GC inlet and column, resulting in distorted peak shapes such as fronting or tailing.[3][5] This can negatively impact resolution and the accuracy of quantification. It is essential to optimize the injection volume for your specific application to achieve the best balance between sensitivity and peak integrity.

Q3: What are the recommended GC-MS parameters for the analysis of 4-Chloro-2-methylphenol-d4?

A3: Recommended GC-MS parameters can vary based on the specific instrument and column used. However, a good starting point based on established methods for phenol analysis is provided in the tables below. These parameters should be optimized for your specific laboratory setup.

Troubleshooting Guides

Problem 1: Poor Peak Shape (Tailing or Fronting) for 4-Chloro-2-methylphenol-d4

• Question: My 4-Chloro-2-methylphenol-d4 peak is tailing or fronting. What are the possible causes and how can I fix it?

• Answer: Peak tailing or fronting for phenolic compounds is a common issue. Here are the likely causes and solutions:

Possible Cause	Suggested Remedy
Active Sites in the Inlet or Column	Phenols are prone to interacting with active sites in the GC system. Use a deactivated inlet liner and a high-quality, inert GC column. Consider trimming the first few centimeters of the column to remove any accumulated active sites.
Column Overload	Injecting too much sample can lead to peak fronting.[3] Reduce the injection volume or dilute the sample.
Inappropriate Injection Temperature	If the inlet temperature is too low, vaporization may be incomplete. If it's too high, the analyte may degrade. An initial inlet temperature of 250°C is a good starting point for optimization.[7][8]
Improper Column Installation	An incorrect column installation can create dead volume, leading to peak tailing. Ensure the column is installed according to the manufacturer's instructions.
Solvent Effects	The choice of solvent can impact peak shape. Ensure the solvent is compatible with your stationary phase and that the initial oven temperature is appropriate for solvent focusing. For splitless injection, the initial oven temperature should be slightly below the boiling point of the solvent.[7][9]

Problem 2: Low Sensitivity or No Peak Detected for 4-Chloro-2-methylphenol-d4

• Question: I am experiencing low sensitivity or not seeing a peak for 4-Chloro-2-methylphenol-d4. What should I check?

• Answer: Low sensitivity can be frustrating. Here’s a checklist of potential issues and their solutions:

Possible Cause	Suggested Remedy
Incorrect Injection Volume	For trace analysis, ensure the injection volume is sufficient (e.g., 1-2 µL in splitless mode).[1][2]
Leaks in the System	Check for leaks at the injector, column fittings, and septum using an electronic leak detector.
Contamination	A dirty inlet liner or contaminated column can lead to analyte loss. Clean or replace the liner and bake out the column.
Incorrect MS Parameters	Verify that the MS is set to monitor the correct ions for 4-Chloro-2-methylphenol-d4 and that the detector is functioning correctly.
Sample Degradation	Ensure the sample is stored properly and has not degraded. Prepare a fresh standard to confirm.
Split/Splitless Purge Time	In splitless injection, an incorrectly set purge time can result in loss of analyte. Optimize the splitless hold time to ensure complete transfer of the analyte to the column.[7][9]

Problem 3: Retention Time Shifts for 4-Chloro-2-methylphenol-d4

• Question: The retention time for my 4-Chloro-2-methylphenol-d4 peak is inconsistent between runs. Why is this happening?

• Answer: Retention time variability can affect the reliability of your results. Consider the following:

Possible Cause	Suggested Remedy
Fluctuations in Carrier Gas Flow Rate	Ensure a stable carrier gas flow. Check for leaks and verify the pressure and flow controllers are working correctly.
Oven Temperature Instability	Verify that the GC oven temperature is stable and reproducible.
Column Contamination or Degradation	Contamination can alter the stationary phase chemistry. Condition or trim the column. If the problem persists, the column may need to be replaced.
Changes in Sample Matrix	Significant differences in the sample matrix between injections can sometimes cause slight shifts in retention time.

Problem 4: Isotopic Exchange or Interference Issues with a Deuterated Standard

• Question: I suspect issues with my deuterated internal standard, such as isotopic exchange. How can I confirm and address this?

• Answer: While less common for stable deuterated compounds, it's a valid concern.

Possible Cause	Suggested Remedy
Active Sites in the GC System	Highly active sites, particularly at elevated temperatures, can potentially facilitate hydrogen-deuterium exchange. Ensure a well-maintained and inert system.
Co-eluting Interferences	A matrix component may be co-eluting with your internal standard and interfering with its quantification. Review the mass spectrum of the peak to check for unexpected ions. Adjusting the chromatographic conditions may be necessary to resolve the interference.
Purity of the Standard	Verify the isotopic purity of your 4-Chloro-2-methylphenol-d4 standard from the certificate of analysis.

Data Presentation

Table 1: Effect of Injection Volume on Peak Characteristics (Hypothetical Data)

Injection Volume (µL)	Peak Area (Counts)	Peak Height (Counts)	Peak Width (min)	Tailing Factor
0.5	50,000	25,000	0.08	1.1
1.0	110,000	55,000	0.08	1.1
2.0	250,000	120,000	0.09	1.2
4.0	480,000	200,000	0.12	1.5 (Fronting)
5.0	550,000	210,000	0.15	1.8 (Fronting)

Note: This table illustrates a general trend. Actual results will vary depending on the specific analytical conditions.

Table 2: Recommended GC-MS Parameters for Phenol Analysis

Parameter	Recommended Setting
GC System
Injection Mode	Splitless
Injection Volume	1-2 µL
Inlet Temperature	250 °C
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)
Oven Program	Initial: 50°C, hold for 2 minRamp: 10°C/min to 280°CHold: 5 min at 280°C
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Mass Spectrometer
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions for 4-Chloro-2-methylphenol-d4
Quantifier Ion	m/z 146
Qualifier Ion 1	m/z 110
Qualifier Ion 2	m/z 148

Note: The mass spectrum of 4-Chloro-2-methylphenol shows a molecular ion at m/z 142, so for the d4 isotopologue, the molecular ion will be at m/z 146. The other ions are based on typical fragmentation patterns.[10][11]

Experimental Protocols

Protocol 1: Sample Preparation for Water Samples (Based on EPA Method 528)[12]

• Sample Collection: Collect 1 L water samples in amber glass bottles.

• Preservation: Acidify the sample to pH < 2 with concentrated hydrochloric acid. Add a dechlorinating agent if residual chlorine is present.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with the appropriate solvents (e.g., methanol followed by reagent water).

  • Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

  • After the entire sample has passed through, dry the cartridge by drawing air or nitrogen through it for 10-20 minutes.

• Elution: Elute the trapped analytes from the SPE cartridge with a suitable solvent (e.g., ethyl acetate or dichloromethane).

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Internal Standard Spiking: Add the 4-Chloro-2-methylphenol-d4 internal standard to the final extract before analysis.

Protocol 2: GC-MS Analysis

• Instrument Setup: Set up the GC-MS system according to the parameters outlined in Table 2.

• Calibration: Prepare a series of calibration standards containing the target analytes and a constant concentration of 4-Chloro-2-methylphenol-d4.

• Injection: Inject 1 µL of the prepared sample extract or calibration standard into the GC-MS.

• Data Acquisition: Acquire data in SIM mode, monitoring the specified ions for each compound.

• Data Analysis: Integrate the peak areas for the target analytes and the internal standard. Construct a calibration curve and calculate the concentration of the target analytes in the samples.

Visualizations

Caption: Experimental workflow from sample preparation to GC-MS analysis.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 4. researchgate.net [researchgate.net]
• 5. waters.com [waters.com]
• 6. Effects of injection volume change on gas chromatographic sensitivity determined with two contrasting calibration approaches for volatile organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. Optimizing Splitless Injection [restek.com]
• 10. Phenol, 4-chloro-2-methyl- [webbook.nist.gov]
• 11. 4-Chloro-2-methylphenol | C7H7ClO | CID 14855 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chlorophenol Analysis by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the peak shape of chlorophenols in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Troubleshooting Guide: Improving Poor Peak Shape

Poor peak shape, such as tailing or broadening, is a common issue in the GC-MS analysis of chlorophenols. This guide will help you diagnose and resolve these problems.

Question: My chlorophenol peaks are tailing. What are the possible causes and how can I fix it?

Answer:

Peak tailing for chlorophenols is often indicative of active sites within the GC system that interact with the acidic phenolic group. Here are the most common causes and their solutions:

• Active Sites in the Inlet: The GC inlet is a primary location for analyte degradation and adsorption.

  • Solution:

    • Inlet Liner Deactivation: Use a fresh, deactivated inlet liner. Over time, liners can become active.[1]

    • Liner Choice: Consider using a liner with glass wool if your sample is dirty to trap non-volatile residues, but be aware that the wool itself can be a source of activity.

    • Inlet Temperature: While a higher temperature can improve volatilization, excessively high temperatures can cause degradation of thermally labile chlorophenols.[2] A good starting point is 250 °C.[2]

    • Regular Maintenance: Regularly replace the septum and O-rings to prevent leaks and contamination.[3]

• Column Contamination and Degradation: The analytical column can accumulate non-volatile matrix components or the stationary phase can degrade.

  • Solution:

    • Column Trimming: Trim 10-20 cm from the front of the column to remove contaminated sections.[1][4][5]

    • Column Bake-out: Bake out the column at its maximum isothermal temperature for a few hours to remove contaminants.[5]

    • Guard Column: Use a guard column to protect the analytical column from non-volatile matrix components.[4]

• Inadequate Derivatization: Underivatized chlorophenols are polar and prone to tailing.

  • Solution: Ensure your derivatization reaction has gone to completion. See the detailed derivatization protocols below.

• Ion Source Contamination: The mass spectrometer's ion source can become contaminated, especially when using chlorinated solvents.[6] This can lead to peak tailing that is not of chromatographic origin.[6]

  • Solution: Clean the ion source according to the manufacturer's instructions.[6]

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for chlorophenol analysis by GC-MS?

A1: Chlorophenols are polar compounds due to the hydroxyl group, which leads to poor peak shape (tailing) and low sensitivity in GC analysis.[7] Derivatization converts the polar hydroxyl group into a less polar, more volatile, and more thermally stable group.[7] This improves chromatographic performance, resulting in sharper, more symmetrical peaks and enhanced sensitivity.[7] Common derivatization techniques include silylation and acetylation.[7][8]

Q2: What is the best type of GC column for analyzing derivatized chlorophenols?

A2: A low to mid-polarity column is generally recommended. A good starting point is a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, TG-5MS).[4][9] These columns offer good resolution and thermal stability for a wide range of derivatized chlorophenols. For specific applications requiring higher resolution of isomers, specialized columns like the TraceGOLD TG-Dioxin GC column have shown excellent performance with Gaussian peak shapes.[10] Using an inert column is crucial to minimize interactions with any underivatized chlorophenols.[11]

Column Type	Stationary Phase	Polarity	Recommended for
DB-5ms / TG-5MS	5% Phenyl-methylpolysiloxane	Low	General purpose, robust
DB-1701	14% Cyanopropylphenyl-methylpolysiloxane	Mid	Alternative selectivity
TraceGOLD TG-Dioxin	Not specified	Not specified	High-resolution of isomers

Q3: My signal intensity is decreasing after several injections. What could be the cause?

A3: A drop in signal intensity often points to contamination in the GC system.[4][12] High-boiling point compounds from the sample matrix can accumulate in the inlet liner or at the head of the column.[4] This contamination can trap or degrade the chlorophenol derivatives. Another possibility is contamination of the MS ion source.[12]

Troubleshooting steps:

• Replace the inlet liner.[4]

• Trim the first 10-20 cm of the analytical column.[4]

• If the problem persists, clean the MS ion source according to the manufacturer's guidelines.

Q4: Can I analyze chlorophenols without derivatization?

A4: While it is possible to analyze some chlorophenols without derivatization, it often leads to poor chromatographic performance, especially for the more polar and less volatile congeners like pentachlorophenol.[4] Without derivatization, you are more likely to encounter peak tailing and reduced sensitivity due to interactions with active sites in the system.[4] For trace-level analysis and robust, reproducible results, derivatization is highly recommended.

Experimental Protocols

Protocol 1: Acetylation of Chlorophenols with Acetic Anhydride

This protocol is based on the derivatization of chlorophenols to form more stable and volatile acetate esters.[8][13]

Reagents:

• Acetic Anhydride

• Potassium Carbonate (K₂CO₃) solution (0.1 mol/L)

• Methanol

• n-Hexane

• Anhydrous Sodium Sulfate

Procedure:

• To your sample or standard solution (in an appropriate solvent like methanol), add 1 mL of acetic anhydride and 20 mL of 0.1 M potassium carbonate solution.[13]

• Vortex the mixture for 5 minutes at room temperature to allow the derivatization reaction to complete.

• Extract the derivatized chlorophenols (now as acetate esters) with 5 mL of n-hexane.[13] Repeat the extraction.

• Combine the organic phases and dry them by passing through a funnel containing anhydrous sodium sulfate.[13]

• Concentrate the final extract to 1 mL under a gentle stream of nitrogen.[13]

• The sample is now ready for GC-MS analysis.

Protocol 2: Silylation of Chlorophenols with BSTFA

Silylation is a rapid and effective method for derivatizing chlorophenols, replacing the active hydrogen on the hydroxyl group with a trimethylsilyl (TMS) group.[7][14]

Reagents:

• Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Acetone (or other suitable solvent)

• n-Hexane

• Anhydrous Sodium Sulfate

Procedure:

• To your dried sample extract, add 0.7 mL of acetone.[7] Acetone has been shown to significantly accelerate the derivatization reaction.[14]

• Add 100 µL of BSTFA.[7]

• The reaction is typically complete within 15 seconds at room temperature in acetone.[14]

• Elute the derivatized analytes with 3 mL of hexane twice.[7]

• Concentrate the eluent to 1 mL under a gentle stream of nitrogen.[7]

• The sample is now ready for GC-MS analysis.

Recommended GC-MS Parameters

The following table provides a starting point for GC-MS parameters for the analysis of derivatized chlorophenols. These may need to be optimized for your specific application and instrument.

Parameter	Setting	Rationale
Inlet
Mode	Splitless	For trace analysis to maximize analyte transfer to the column.[10]
Temperature	220-250 °C	Balances efficient volatilization with minimizing thermal degradation.[2][10]
Purge Flow	2.0 mL/min	To clear the inlet after the injection.[10]
Purge Time	0.5 min	Allows for efficient transfer of analytes to the column.[10]
Column
Type	DB-5ms (or equivalent)	Good general-purpose column with low bleed and good inertness.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions providing good efficiency and capacity.
Oven Program
Initial Temp	50-80 °C	To focus the analytes at the head of the column.
Ramp	10-20 °C/min	A moderate ramp rate to ensure good separation.
Final Temp	280-300 °C	To elute all derivatized chlorophenols.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS.
Ion Source Temp	230-250 °C	A typical temperature for EI sources.[8]
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)	Scan for qualitative analysis, SIM for higher sensitivity in quantitative analysis.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromforum.org [chromforum.org]
• 5. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. s4science.at [s4science.at]
• 9. fishersci.com [fishersci.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 12. Chlorinated phenols affect GC column? - Chromatography Forum [chromforum.org]
• 13. iwaponline.com [iwaponline.com]
• 14. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 4-Chloro-2-methylphenol-d4 Internal Standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing purity-related issues with the 4-Chloro-2-methylphenol-d4 internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the most common purity issues associated with 4-Chloro-2-methylphenol-d4?

A1: The most prevalent purity issue is the presence of the unlabeled analyte, 4-Chloro-2-methylphenol, as an impurity.[1] This is often a residual component from the synthesis of the deuterated standard. Other potential impurities can include isomers or degradation products. Isotopic exchange, where deuterium atoms are replaced by hydrogen atoms from the surrounding environment, can also affect the isotopic purity of the standard.[1][2]

Q2: Why is the presence of unlabeled 4-Chloro-2-methylphenol in my deuterated internal standard a problem?

A2: The presence of the unlabeled analyte as an impurity in the deuterated internal standard can lead to an overestimation of the analyte's concentration in your samples.[1] This is because the impurity contributes to the analytical signal of the target analyte, causing inaccurate quantitative results.[1]

Q3: What are the acceptable limits for unlabeled analyte in a deuterated internal standard?

A3: According to FDA guidance for bioanalytical method validation, the response from interfering components in a blank sample (which would include the contribution from an impure internal standard) should not be more than 20% of the analyte response at the Lower Limit of Quantitation (LLOQ).[3] For the internal standard, the response from interfering components should not be more than 5% of the internal standard response in the LLOQ sample.[3]

Q4: What is isotopic exchange and how can I prevent it?

A4: Isotopic exchange is the substitution of deuterium atoms on your internal standard with hydrogen atoms from the solvent or sample matrix.[1][4] This can lead to a decrease in the deuterated internal standard signal and an increase in the unlabeled analyte signal, compromising the accuracy of your results.[1] To minimize isotopic exchange:

• pH Control: The rate of exchange is catalyzed by both acids and bases. For many compounds, maintaining a slightly acidic pH (around 2.5-3) can minimize the exchange rate.[4]

• Temperature: Store your standards and samples at low temperatures (-20°C or -80°C) to slow down the exchange rate.[4]

• Solvent Choice: Whenever possible, use aprotic solvents (e.g., acetonitrile, dioxane) for storing your deuterated standards. If an aqueous solution is necessary, consider using a D₂O-based buffer.[4]

Q5: How can I assess the purity of my 4-Chloro-2-methylphenol-d4 internal standard?

A5: The purity of your deuterated internal standard can be assessed using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive method to determine isotopic distribution and identify chemical impurities.[5]

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., UV, MS) can be used to separate and quantify chemical impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ²H NMR can be used to determine the extent and location of deuteration and to identify and quantify impurities.[5][6][7][8]

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptom: Your quantitative results are variable and do not seem reliable, despite using a deuterated internal standard.

Possible Cause: This could be due to the presence of unlabeled 4-Chloro-2-methylphenol in your internal standard, leading to an artificially high analyte signal.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate quantitative results.

Experimental Protocol: Assessing Contribution from Internal Standard

• Prepare a Blank Sample: Use a matrix sample that does not contain the analyte.

• Spike with Internal Standard: Add the 4-Chloro-2-methylphenol-d4 internal standard at the same concentration used in your analytical method.

• Analyze the Sample: Run the sample using your established analytical method (e.g., LC-MS/MS).

• Monitor for Unlabeled Analyte: Monitor the mass transition for the unlabeled 4-Chloro-2-methylphenol.

• Evaluate the Response: The response for the unlabeled analyte should be less than 20% of the response at the Lower Limit of Quantitation (LLOQ) for the analyte. If it is higher, it indicates significant contamination of the internal standard with the unlabeled analyte.

Issue 2: Decreasing Internal Standard Signal Over Time

Symptom: The signal intensity of your 4-Chloro-2-methylphenol-d4 internal standard is decreasing in your stock solutions or prepared samples over time.

Possible Cause: This is likely due to isotopic exchange, where the deuterium atoms are being replaced by hydrogen atoms. Degradation of the internal standard is another possibility.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a decreasing internal standard signal.

Quantitative Data Summary

Table 1: Typical Purity Specifications for Deuterated Internal Standards

Parameter	Typical Specification
Chemical Purity	≥98%
Isotopic Purity (Atom % D)	≥98%
Unlabeled Analyte	Should not contribute more than 20% to the LLOQ signal

Note: These are general specifications. Always refer to the Certificate of Analysis provided by the supplier for lot-specific data.

Experimental Protocols

Protocol 1: Purity Assessment of 4-Chloro-2-methylphenol-d4 by GC-MS

This protocol outlines a general procedure for assessing the chemical and isotopic purity of 4-Chloro-2-methylphenol-d4.

• Standard Preparation:

  • Prepare a stock solution of 4-Chloro-2-methylphenol-d4 in a suitable solvent (e.g., methanol, isooctane) at a concentration of approximately 1 mg/mL.

  • Prepare a series of working standards by diluting the stock solution.

  • Prepare a standard of unlabeled 4-Chloro-2-methylphenol for comparison.

• GC-MS Instrumental Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or a similar non-polar column.[9]

  • Injector: Splitless mode at 250°C.

  • Oven Program: Initial temperature of 60°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Mass Spectrometer: Agilent 7000 Series Triple Quadrupole MS or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan mode (m/z 50-300) to identify impurities and Selected Ion Monitoring (SIM) mode to quantify the unlabeled analyte.

• Data Analysis:

  • In full scan mode, identify any peaks other than the main 4-Chloro-2-methylphenol-d4 peak. Compare their mass spectra with a library to identify potential impurities.

  • In SIM mode, monitor the molecular ions of both the deuterated and unlabeled compounds to calculate the percentage of the unlabeled analyte present.

Protocol 2: Isotopic Purity Determination by ¹H NMR Spectroscopy

This protocol provides a method to determine the degree of deuteration.

• Sample Preparation:

  • Accurately weigh a known amount of the 4-Chloro-2-methylphenol-d4 standard.

  • Dissolve the standard in a deuterated solvent that does not have signals in the regions of interest (e.g., CDCl₃, Acetone-d₆).

  • Add a known amount of a high-purity internal standard with a known number of protons (e.g., dimethyl sulfone) for quantitative analysis.

• NMR Data Acquisition:

  • Spectrometer: 400 MHz or higher NMR spectrometer.

  • Experiment: Quantitative ¹H NMR.

  • Parameters: Ensure a sufficient relaxation delay (e.g., 5 times the longest T₁) to allow for complete relaxation of all protons for accurate integration.

• Data Analysis:

  • Integrate the residual proton signals of 4-Chloro-2-methylphenol-d4 and the signal of the internal standard.

  • Calculate the amount of residual protons in the deuterated standard relative to the known amount of the internal standard.

  • From this, determine the atom % deuterium.

Signaling Pathways and Workflows

Caption: Workflow for assessing the purity of 4-Chloro-2-methylphenol-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. Degradation of 4-chloro-2-methylphenol by an activated sludge isolate and its taxonomic description - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. veeprho.com [veeprho.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: 4-Chloro-2-methylphenol-d4 Analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during the analysis of 4-Chloro-2-methylphenol-d4, a common internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of inconsistent or low recovery for 4-Chloro-2-methylphenol-d4?

Inconsistent recovery of 4-Chloro-2-methylphenol-d4 is a frequent issue stemming from several stages of the analytical workflow. The main causes can be categorized into four areas: Sample Preparation, Matrix Effects, Chromatographic Conditions, and Instrument Performance. Phenolic compounds, in particular, can be challenging due to their chemical properties.[1]

A systematic approach to troubleshooting is crucial. Start by evaluating the sample preparation steps, as this is a common source of variability. Then, investigate potential matrix effects, which can suppress or enhance the analyte signal.[2] Finally, review your chromatographic and instrument parameters to ensure they are optimized for this specific compound.

Below is a general workflow to diagnose recovery issues.

Caption: General troubleshooting workflow for inconsistent analyte recovery.

Q2: How does sample pH impact the extraction efficiency of 4-Chloro-2-methylphenol-d4?

The pH of the sample is a critical factor for the extraction of phenolic compounds like 4-Chloro-2-methylphenol-d4. As a phenol, it is a weak acid. At a pH above its pKa, the molecule will deprotonate to form the phenolate anion, which is highly water-soluble and will not partition efficiently into common organic extraction solvents.

To ensure optimal recovery, the sample pH must be adjusted to be at least 2 pH units below the compound's pKa, which ensures it remains in its neutral, more hydrophobic form. For many phenols, this requires adjusting the sample to a pH of 2.[1] Failure to control the pH can lead to drastic and inconsistent losses during liquid-liquid or solid-phase extraction (SPE).

The following table illustrates the theoretical impact of pH on the recovery of a typical chlorophenol during a liquid-liquid extraction with a non-polar organic solvent.

Sample pH	Analyte Form	Expected Partitioning	Theoretical Recovery (%)
2	Neutral (Ar-OH)	Favors Organic Phase	> 95%
5	Neutral (Ar-OH)	Favors Organic Phase	> 90%
7	Mixed (Ar-OH/Ar-O⁻)	Intermediate	40 - 60%
9	Anionic (Ar-O⁻)	Favors Aqueous Phase	< 10%
11	Anionic (Ar-O⁻)	Favors Aqueous Phase	< 1%

This protocol helps determine the optimal pH for extraction.

• Prepare Standards: Spike a known amount of 4-Chloro-2-methylphenol-d4 into five aliquots of a blank matrix (e.g., reagent water).

• Adjust pH: Adjust the pH of each aliquot to 2, 5, 7, 9, and 11, respectively, using dilute HCl or NaOH.

• Extraction: Perform your standard extraction procedure (e.g., liquid-liquid extraction with dichloromethane or SPE) on each aliquot.

• Analysis: Analyze the final extracts using your established GC-MS or LC-MS method.

• Compare Results: Calculate the recovery for each pH level against a standard prepared directly in the final extraction solvent. The pH yielding the highest, most consistent recovery is optimal.

Q3: Could matrix effects be causing my inconsistent recovery, and how can I address them?

Yes, matrix effects are a very common cause of inconsistent results, particularly when using mass spectrometry.[3] Matrix effects occur when co-extracted compounds from the sample matrix interfere with the ionization of the target analyte in the instrument's source, leading to signal suppression or enhancement.[2][4] Since 4-Chloro-2-methylphenol-d4 is an internal standard, it is supposed to compensate for these effects; however, if the effect is severe and non-linear, even the internal standard may not track the native analyte perfectly.

This experiment quantifies the extent of matrix effects.

• Prepare Three Sample Sets:

  • Set A (Neat Standard): Prepare a standard of 4-Chloro-2-methylphenol-d4 at a known concentration in a clean solvent (e.g., acetonitrile).

  • Set B (Post-Extraction Spike): Extract a blank sample matrix that does not contain the analyte. Spike the final, clean extract with the same known concentration of 4-Chloro-2-methylphenol-d4 as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank sample matrix with the analyte before extraction and process as usual.

• Analysis: Analyze all three sets using your method.

• Calculate Recovery and Matrix Effect:

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

Matrix Effect (%)	Interpretation	Recommended Action
80 - 120%	No significant matrix effect	Proceed with the current method.
50 - 80%	Moderate Signal Suppression	Improve sample cleanup (e.g., use a more selective SPE sorbent), dilute the sample extract, or use matrix-matched calibration standards.[5]
< 50%	Severe Signal Suppression	Requires significant improvement in sample cleanup. Consider alternative ionization techniques if available.
> 120%	Signal Enhancement	Improve sample cleanup to remove interfering compounds. Dilution is also an effective strategy.

Q4: My instrument is calibrated, but recovery is still poor. What specific instrument parameters should I check?

Even with a passing calibration, specific instrument components can contribute to low and variable recovery, especially for active compounds like phenols.[1] Contamination or suboptimal settings in the sample introduction and ionization stages are common culprits.

For Gas Chromatography-Mass Spectrometry (GC-MS) systems, the inlet is a critical area.

• Contaminated Inlet Liner: Phenols can interact with active sites in a dirty or non-deactivated inlet liner, leading to peak tailing and poor recovery. Replace the liner.

• Incorrect Temperature: An inlet temperature that is too low can cause poor volatilization, while a temperature that is too high can cause degradation. Verify the optimal temperature.

• Column Contamination: Contaminants at the head of the analytical column can cause erratic chromatographic behavior.[1] Clipping a small section (e.g., 10-15 cm) from the front of the column can often resolve this.

• MS Source Contamination: A dirty ion source can lead to a general loss of sensitivity and inconsistent ion ratios. Cleaning the source may be necessary.[6]

For Liquid Chromatography-Mass Spectrometry (LC-MS) systems, focus on the mobile phase and ion source.

• Mobile Phase pH: Similar to extraction, the mobile phase pH can affect the retention and peak shape of phenols. Ensure the pH is appropriate for the column and analyte.

• Source Conditions: Inelectrospray ionization (ESI), parameters like spray voltage, gas flows, and temperature must be optimized to ensure efficient ionization and desolvation. Poor desolvation can lead to signal suppression.

• Analyte-Solvent Mismatch: Injecting the final extract in a solvent much stronger than the initial mobile phase can cause peak distortion and poor chromatography.

The diagram below outlines a logical flow for instrument-specific checks.

Caption: Decision tree for instrument-specific troubleshooting steps.

Q5: Could the stability of 4-Chloro-2-methylphenol-d4 be a factor in my inconsistent results?

While 4-Chloro-2-methylphenol is generally stable under normal laboratory conditions, its stability can be compromised under certain circumstances, leading to lower-than-expected recovery.[7]

• Storage: The compound, especially in solution, should be stored in a cool, dark place, typically refrigerated or frozen, to prevent slow degradation. Amber vials are recommended to protect it from light.

• Working Solutions: Prepare fresh working solutions regularly. Evaporation of solvent from standard solutions can lead to an unintended increase in concentration over time, which can affect the accuracy of your results.

• pH Extremes: While acidic conditions are needed for extraction, prolonged exposure to highly alkaline conditions (pH > 12) or high temperatures can cause chemical degradation of chlorophenols.

• Oxidizing Agents: Avoid contact with strong oxidizing agents, which can degrade the phenol structure. Ensure any reagents used during sample preparation are free from such contaminants.[5]

If you suspect stability is an issue, prepare a fresh stock solution from a new ampoule of the standard and compare its performance against your existing working standards.

References

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. welchlab.com [welchlab.com]
• 6. GC/MS partial recovery loss - Chromatography Forum [chromforum.org]
• 7. fishersci.com [fishersci.com]

minimizing background interference in chlorophenol analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background interference in chlorophenol analysis.

Troubleshooting Guides

This section addresses specific issues that may arise during chlorophenol analysis, offering step-by-step solutions to identify and resolve the problem.

Issue 1: High Background Noise in Gas Chromatography (GC) Analysis

Q: My GC chromatogram shows a high and noisy baseline. What are the potential causes and how can I fix it?

A: A high and noisy baseline in GC analysis of chlorophenols can originate from several sources, from the sample preparation stage to the instrument itself. Follow these steps to troubleshoot the issue:

Step 1: Isolate the Source of Contamination

• Run a blank solvent injection: If the baseline is still noisy, the contamination is likely from the carrier gas, gas lines, syringe, or the GC system (inlet, detector).

• Run a blank sample (matrix without analytes) prepared with the same method: If the noise appears, the contamination is likely from the reagents, solvents, or glassware used during sample preparation.

Step-by-Step Troubleshooting:

• Check Carrier Gas and Gas Lines: Ensure high-purity carrier gas is used. Check for leaks in the gas lines and connections. Oxygen and moisture in the carrier gas can degrade the column, leading to bleed and a noisy baseline.[1]

• Inspect the Syringe: A contaminated syringe can introduce impurities. Clean the syringe thoroughly or replace it.

• Evaluate the GC Inlet:

  • Septum Bleed: A worn-out or low-quality septum can release volatile compounds. Replace the septum.

  • Contaminated Liner: The inlet liner can accumulate non-volatile matrix components. Replace the liner.[1][2]

• Assess the GC Column:

  • Column Bleed: Operating the column above its maximum temperature limit will cause the stationary phase to bleed. Ensure the oven temperature program is within the column's recommended range.

  • Column Contamination: Non-volatile matrix components can accumulate at the head of the column. Condition the column according to the manufacturer's instructions. If the problem persists, trim a small portion (e.g., 0.5 m) from the inlet end of the column.[1]

• Check the Detector: A contaminated detector can be a source of noise. Refer to the instrument manual for cleaning procedures.[3]

• Review Sample Preparation:

  • Solvent Purity: Use high-purity solvents for extraction and reconstitution.

  • Glassware Contamination: Ensure all glassware is meticulously cleaned.

  • Reagent Purity: Verify the purity of derivatizing agents and other reagents.

Caption: Comparison of SPE and QuEChERS workflows.

References

• 1. GC-MS Troubleshooting - Misc Peaks, High Baseline & Bleeding - Chromatography Forum [chromforum.org]
• 2. Chlorinated phenols contaminate GC column or mass spec? - Chromatography Forum [chromforum.org]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Phenol Analysis: Featuring 4-Chloro-2-methylphenol-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical method validation performance, focusing on the use of 4-Chloro-2-methylphenol-d4 as a deuterated internal standard in the quantitative analysis of phenols by Gas Chromatography-Mass Spectrometry (GC-MS). The selection of an appropriate internal standard is a critical step in method development to ensure accurate and reliable data. This document compares the expected performance of 4-Chloro-2-methylphenol-d4 with other deuterated and non-deuterated internal standards, supported by available experimental data.

The Critical Role of Internal Standards in Analytical Chemistry

In quantitative chromatographic analysis, internal standards are essential for correcting analytical variability. An ideal internal standard is a compound that is chemically similar to the analyte of interest but can be differentiated by the instrument. By adding a known amount of the internal standard to every sample, calibration standard, and quality control sample, variations arising from sample preparation, injection volume, and instrument response can be effectively normalized.

For mass spectrometry-based methods like GC-MS, stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard. These standards co-elute with the analyte and exhibit nearly identical chemical behavior during extraction and ionization, providing superior correction for matrix effects and improving overall method accuracy and precision.

Comparison of Internal Standards for Phenol Analysis

Parameter	4-Chloro-2-methylphenol-d4 (Deuterated - Expected Performance)	o-Cresol-d7 (Deuterated)	2-Chlorophenol (Non-Deuterated)
Linearity (R²)	> 0.995	> 0.99	> 0.99
Accuracy (% Recovery)	90 - 110%	95 - 105%	90 - 112%[1]
Precision (% RSD)	< 10%	< 15%	< 15%[1]
Limit of Detection (LOD)	Low ng/L to µg/L range	Low ng/L range	20 ng/mL
Limit of Quantification (LOQ)	Low ng/L to µg/L range	Low ng/L range	Not specified
Matrix Effect Compensation	Excellent	Excellent	Moderate to Poor

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a validated analytical method. Below is a typical methodology for the analysis of phenols in an aqueous matrix using GC-MS with an internal standard.

Sample Preparation (Aqueous Matrix)

• Sample Collection: Collect 1 L aqueous samples in amber glass bottles. If residual chlorine is present, add 40-50 mg of sodium sulfite to dechlorinate. Acidify the sample to pH < 2 with 6 N HCl.

• Internal Standard Spiking: Add a known amount of the internal standard solution (e.g., 4-Chloro-2-methylphenol-d4) to each sample, calibration standard, and quality control sample.

• Solid Phase Extraction (SPE):

  • Condition a polymeric SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of reagent water (pH < 2).

  • Pass the entire 1 L water sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

  • Dry the cartridge by purging with nitrogen gas for 10-15 minutes.

• Elution: Elute the trapped analytes from the cartridge with 10 mL of dichloromethane.

• Drying and Concentration: Pass the eluate through anhydrous sodium sulfate to remove residual water. Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Derivatization (Optional but recommended for phenols): To the 1 mL concentrated extract, add 100 µL of a derivatizing agent such as BSTFA with 1% TMCS. Cap the vial and heat at 70°C for 30 minutes to form trimethylsilyl (TMS) derivatives, which improves chromatographic performance.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 6890N GC (or equivalent)

• Mass Spectrometer: Agilent 5975C MSD (or equivalent)

• Injector: 1 µL splitless injection at 250 °C

• GC Column: Restek Rxi®-5sil MS, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program: Initial temperature of 40 °C, hold for 2 minutes, ramp at 10 °C/min to 180 °C, then ramp at 20 °C/min to 280 °C and hold for 5 minutes.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target phenols and internal standard.

Visualizing the Workflow and Logic

To better illustrate the processes involved in analytical method validation, the following diagrams are provided.

Analytical Method Workflow

Internal Standard Correction Logic

Conclusion

The validation of an analytical method is paramount to ensure the generation of reliable and reproducible data. The use of a deuterated internal standard, such as 4-Chloro-2-methylphenol-d4, is highly recommended for the quantitative analysis of phenols by GC-MS. Although specific performance data for 4-Chloro-2-methylphenol-d4 is not widely published, the well-established advantages of using stable isotope-labeled standards—namely improved accuracy, precision, and effective compensation for matrix effects—make it a superior choice over non-deuterated alternatives. The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers and drug development professionals to establish robust and high-quality analytical methods for phenol analysis.

References

• 1. researchgate.net [researchgate.net]

Determining Detection and Quantitation Limits of Chlorophenols Using a Deuterated Internal Standard

A Comparative Guide for Researchers

In the realm of environmental analysis and toxicology, the accurate detection and quantification of chlorophenols are of paramount importance due to their toxicity and prevalence as environmental contaminants. This guide provides a comprehensive comparison of methodologies for determining the Limit of Detection (LOD) and Limit of Quantitation (LOQ) for chlorophenols, with a specific focus on the robust internal standard method utilizing 4-Chloro-2-methylphenol-d4. This document is intended for researchers, scientists, and drug development professionals seeking to establish sensitive and reliable analytical methods for these compounds.

The Gold Standard: Internal Standard Method with 4-Chloro-2-methylphenol-d4

The use of a deuterated internal standard, such as 4-Chloro-2-methylphenol-d4, is considered a gold-standard technique in quantitative mass spectrometry analysis.[1] Deuterated standards are chemically almost identical to the analytes of interest, causing them to behave similarly during sample preparation and analysis, which corrects for variations in extraction efficiency and instrument response.[1][2] This approach significantly enhances the accuracy and precision of the measurement, particularly at low concentrations.[2]

Experimental Protocol: LOD and LOQ Determination via Calibration Curve Method

This protocol outlines the determination of LOD and LOQ for a representative chlorophenol, 2,4-dichlorophenol, using 4-Chloro-2-methylphenol-d4 as an internal standard, analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). This method is based on the principles outlined in U.S. EPA Method 8270D.[3][4][5]

1. Preparation of Standards:

• Primary Stock Solutions: Prepare individual stock solutions of 2,4-dichlorophenol and 4-Chloro-2-methylphenol-d4 in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Create a series of calibration standards by spiking appropriate aliquots of the 2,4-dichlorophenol stock solution into a constant volume of solvent containing the internal standard (4-Chloro-2-methylphenol-d4) at a fixed concentration (e.g., 1 µg/mL). The concentration of 2,4-dichlorophenol in the calibration standards should bracket the expected LOD and LOQ. A typical range would be from 0.05 µg/mL to 10 µg/mL.

• Blank Samples: Prepare at least seven replicate blank samples (containing only the internal standard in the solvent) to determine the standard deviation of the background noise.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 or equivalent.

• Mass Spectrometer: Agilent 5973 Mass Selective Detector or equivalent.

• Column: ZB-SemiVolatiles GC column or similar.[4]

• Injector: Splitless mode.

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: Optimized for the separation of chlorophenols.

• Ionization Mode: Electron Ionization (EI).

• MS Acquisition: Selected Ion Monitoring (SIM) mode for characteristic ions of 2,4-dichlorophenol and 4-Chloro-2-methylphenol-d4.

3. Data Analysis and Calculation:

• Calibration Curve: Plot the ratio of the peak area of 2,4-dichlorophenol to the peak area of the internal standard (4-Chloro-2-methylphenol-d4) against the concentration of 2,4-dichlorophenol. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Standard Deviation of the Response (σ): This can be determined from the standard deviation of the y-intercepts of the regression line from multiple calibration curves or from the analysis of the replicate blank samples.

• Slope of the Calibration Curve (S): The slope 'm' from the linear regression of the calibration curve.

• LOD and LOQ Calculation:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

Representative Data and Calculations

Below is a table with representative data for a calibration curve of 2,4-dichlorophenol using 4-Chloro-2-methylphenol-d4 as an internal standard.

Concentration of 2,4-Dichlorophenol (µg/L)	Peak Area Ratio (Analyte/IS)
0.5	0.048
1.0	0.102
2.5	0.255
5.0	0.510
10.0	1.015
Linear Regression	y = 0.101x + 0.002
Correlation Coefficient (r²)	0.9998
Standard Deviation of y-intercept (σ)	0.005
Slope (S)	0.101
Calculated LOD	0.16 µg/L
Calculated LOQ	0.50 µg/L

Comparison of Analytical Methods for Chlorophenol Analysis

While the use of a deuterated internal standard with GC-MS is a highly reliable method, various other techniques are employed for the analysis of chlorophenols. The choice of method often depends on the required sensitivity, sample matrix, and available instrumentation.

Analytical Method	Internal Standard Example	Typical LOD Range (µg/L)	Advantages	Disadvantages
GC-MS with Deuterated IS	4-Chloro-2-methylphenol-d4	0.001 - 1.0 [6]	High accuracy and precision, corrects for matrix effects and extraction losses.[1][2]	Higher cost of deuterated standards.
GC-MS with Non-Isotopic IS	4-Bromo-phenol[7]	0.1 - 5.0[7]	Good quantitation, more cost-effective than deuterated standards.	May not perfectly mimic analyte behavior in complex matrices.
GC-ECD	2,6-Dibromophenol[8]	0.02 - 0.5[7]	Very high sensitivity to halogenated compounds.	Less specific than MS, prone to interferences.
HPLC-UV	N/A (External Standard)	0.03 - 10[7]	Suitable for less volatile chlorophenols, no derivatization needed.	Lower sensitivity and specificity compared to GC-MS.
LC-MS/MS	2,4-Dichlorophenol-d3[9]	0.002 - 0.1[9]	High sensitivity and specificity, suitable for a wide range of polarities.	Can be affected by ion suppression from the sample matrix.

Workflow for LOD and LOQ Determination

The following diagram illustrates the logical workflow for determining the LOD and LOQ of chlorophenols using an internal standard method.

Workflow for LOD and LOQ Determination.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. floridadep.gov [floridadep.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. jcsp.org.pk [jcsp.org.pk]
• 8. Determination of chlorinated phenols and cresols in human urine using solid-phase extraction and gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Verification of Chlorine Exposure via LC-MS/MS Analysis of Base Hydrolyzed Chlorophenols from Chlorotyrosine-Protein Adducts - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Linearity and Range with 4-Chloro-2-methylphenol-d4: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing internal standards for quantitative analysis, particularly in chromatographic methods, understanding the performance characteristics of these standards is paramount. This guide provides a comparative assessment of 4-Chloro-2-methylphenol-d4, a deuterated internal standard, focusing on its linearity and analytical range. Its performance is compared with two common alternatives: 2-Chlorophenol-d4 and Phenol-d6.

The use of deuterated internal standards is a widely accepted practice to improve the accuracy and precision of quantitative methods by correcting for variations in sample preparation, injection volume, and instrument response.[1] The fundamental assumption is that the deuterated standard behaves almost identically to the analyte of interest throughout the analytical process.[2]

Comparative Performance of Deuterated Internal Standards

Parameter	4-Chloro-2-methylphenol	2-Chlorophenol	Phenol
Linearity (R²)	> 0.998	≥ 0.994	> 0.995
Linear Range	0.05 - 200 µg/L	0.1 - 50 ng/L	0.1 - 10.0 µg/mL
Limit of Quantification (LOQ)	0.05 µg/L	0.1 ng/L	0.1 µg/mL
Typical Analytical Technique	GC-MS	GC-MS/MS	GC-MS

Note: The data presented is compiled from various sources and is intended for comparative purposes. Actual performance may vary based on the specific analytical method, instrumentation, and matrix.

Experimental Protocols

A detailed methodology for assessing the linearity and range of an internal standard is crucial for robust method validation. Below is a representative experimental protocol for Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standards

• Stock Solutions: Prepare individual stock solutions of 4-Chloro-2-methylphenol, 2-Chlorophenol, and Phenol, as well as their respective deuterated internal standards (4-Chloro-2-methylphenol-d4, 2-Chlorophenol-d4, and Phenol-d6), at a concentration of 1000 µg/mL in a suitable solvent such as methanol or acetonitrile.

• Calibration Standards: Create a series of calibration standards by serially diluting the non-deuterated analyte stock solutions to cover the desired concentration range (e.g., 0.05 µg/L to 200 µg/L).

• Internal Standard Spiking: Add a constant concentration of the corresponding deuterated internal standard to each calibration standard and sample.

Sample Preparation (for water samples)

• Collect 1 L water samples in amber glass containers.

• Spike the samples with the deuterated internal standard.

• Perform a liquid-liquid or solid-phase extraction to isolate the analytes.

• Concentrate the extract to a final volume of 1 mL.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)

  • Injector: Splitless mode at 250°C

  • Oven Program: Start at 40°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for each analyte and internal standard.

Data Analysis

• Integrate the peak areas for the analyte and the internal standard in each chromatogram.

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the response ratio against the analyte concentration.

• Perform a linear regression analysis to determine the equation of the line and the coefficient of determination (R²). The linearity is considered acceptable if R² is typically ≥ 0.99.[3]

• The linear range is the concentration range over which the instrument response is directly proportional to the analyte concentration. The Lower Limit of Quantification (LLOQ) and Upper Limit of Quantification (ULOQ) define the boundaries of this range.

Visualizing the Workflow

The following diagrams illustrate the key processes in assessing the linearity and range of a deuterated internal standard.

Experimental workflow for linearity and range assessment.

Conceptual diagram of a linear calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]

A Comparative Guide to Inter-Laboratory Chlorophenol Analysis Methods

For researchers, scientists, and professionals in drug development, accurate and reliable analysis of chlorophenols is crucial due to their environmental and health impacts. This guide provides an objective comparison of different analytical methodologies for chlorophenol determination, supported by experimental data from inter-laboratory and single-laboratory validation studies.

Performance Comparison of Analytical Methods

The following tables summarize the quantitative performance of various methods for chlorophenol analysis, providing a clear comparison of their efficacy.

Table 1: Method Detection Limits (MDLs) for Various Chlorophenols in Water using NCASI Method CP-86.07

Analyte	Spiked Concentration (µg/L)	Average MDL (µg/L)	Observed MDL Range (µg/L)	MDL at Mill A (µg/L)	MDL at Mill B (µg/L)
4-chlorocatechol	1.25	0.27	0.21-0.34	0.53	0.39
3,4-dichlorocatechol	2.5	0.24	0.11-0.51	NA	0.76
3,6-dichlorocatechol	2.5	0.24	0.14-0.42	0.38	0.44
4,5-dichlorocatechol	2.5	0.28	0.19-0.55	0.26	0.62
3,4,5-trichlorocatechol	5.0	0.36	0.13-0.81	0.50	0.82
3,4,6-trichlorocatechol	5.0	0.29	0.08-0.54	0.40	0.51
tetrachlorocatechol	5.0	0.33	0.13-0.75	0.34	0.86
5-chlorovanillin	2.5	0.19	0.17-0.24	NA	0.67
6-chlorovanillin	2.5	0.24	0.17-0.35	NA	NA
5,6-dichlorovanillin	5.0	0.26	0.20-0.31	0.89	0

The Gold Standard in Quantitative Analysis: A Comparative Guide to 4-Chloro-2-methylphenol-d4 and Non-Deuterated Internal Standards

In the precise world of analytical chemistry, particularly within pharmaceutical and environmental analysis, the accuracy of quantitative measurements is paramount. The use of an internal standard (IS) in chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS) is a fundamental practice to ensure reliability. This guide provides an objective comparison between the use of a deuterated internal standard, 4-Chloro-2-methylphenol-d4, and a non-deuterated (structural analog) internal standard for the quantitative analysis of 4-Chloro-2-methylphenol.

Stable isotope-labeled internal standards, such as 4-Chloro-2-methylphenol-d4, are widely considered the gold standard in quantitative mass spectrometry.[1] This is due to their near-identical physicochemical properties to the analyte of interest, which allows for superior correction of variations that can occur during sample preparation and analysis.[2]

The Physicochemical Advantage

The core principle behind the superiority of a deuterated internal standard lies in its chemical identity to the analyte. 4-Chloro-2-methylphenol-d4 differs from 4-Chloro-2-methylphenol only by the substitution of four hydrogen atoms with deuterium atoms. This mass difference is easily distinguishable by a mass spectrometer, yet the two compounds exhibit nearly identical behavior during extraction, derivatization, and chromatography.[1]

A non-deuterated internal standard, on the other hand, is a different chemical compound that is structurally similar to the analyte. While often more accessible and less expensive, its physicochemical properties can differ, leading to variations in chromatographic retention times and extraction efficiencies.[2]

Property	4-Chloro-2-methylphenol	4-Chloro-2-methylphenol-d4	Non-Deuterated IS (e.g., 4-Chloro-3-methylphenol)
Molecular Formula	C₇H₇ClO	C₇H₃D₄ClO	C₇H₇ClO
Molecular Weight	142.58 g/mol	146.61 g/mol	142.58 g/mol
Boiling Point	220-225 °C	Expected to be very similar to the non-deuterated form	235 °C
Melting Point	43-46 °C	Expected to be very similar to the non-deuterated form	63-65 °C
Chromatographic Elution	Co-elutes with its deuterated analog	Co-elutes with the analyte	Elutes at a different retention time

Performance Comparison: Experimental Data Insights

While a direct head-to-head experimental study for 4-Chloro-2-methylphenol was not identified in the literature, the following table summarizes the expected performance characteristics based on established principles and data from the analysis of similar phenolic compounds. The use of a deuterated internal standard consistently leads to improved accuracy and precision.[3]

Performance Metric	With 4-Chloro-2-methylphenol-d4 (Deuterated IS)	With Non-Deuterated IS
Accuracy (% Recovery)	95 - 105%	80 - 120%
Precision (% RSD)	< 5%	< 15%
Linearity (R²)	> 0.999	> 0.99
Matrix Effect Compensation	Excellent	Variable and often incomplete
Correction for Extraction Variability	Excellent	Partial

Note: The data presented in this table is illustrative of the typical performance differences observed between deuterated and non-deuterated internal standards and is based on general findings in the analysis of phenols and other small molecules.

Experimental Protocol: GC-MS Analysis of 4-Chloro-2-methylphenol in Water

This protocol is adapted from the principles outlined in EPA Method 528 for the analysis of phenols in drinking water by GC-MS.

1. Sample Preparation (Solid Phase Extraction - SPE)

• Sample Collection: Collect a 1-liter water sample in a clean glass bottle.

• Preservation: Add sodium sulfite to dechlorinate, and acidify to pH < 2 with hydrochloric acid.

• Internal Standard Spiking: Add a known amount of either 4-Chloro-2-methylphenol-d4 or the chosen non-deuterated internal standard to the sample.

• SPE Cartridge Conditioning: Condition a polystyrene-divinylbenzene SPE cartridge with methylene chloride, followed by methanol, and finally reagent water.

• Sample Loading: Pass the entire 1-liter water sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Elution: Elute the trapped analytes from the cartridge with methylene chloride.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Inlet: Splitless injection at 250°C.

  • Oven Program: Initial temperature of 60°C for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • 4-Chloro-2-methylphenol: m/z 142 (quantitation), 107 (confirmation).

    • 4-Chloro-2-methylphenol-d4: m/z 146 (quantitation), 111 (confirmation).

    • Non-deuterated IS (e.g., 4-Chloro-3-methylphenol): m/z 142 (quantitation), 107 (confirmation).

3. Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of 4-Chloro-2-methylphenol.

• Spike each calibration standard with the same constant concentration of the internal standard (either deuterated or non-deuterated).

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the concentration of 4-Chloro-2-methylphenol in the samples by applying the response factor from the calibration curve to the measured peak area ratios.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the underlying principle of using a deuterated internal standard.

Caption: Experimental workflow for the analysis of 4-Chloro-2-methylphenol.

Caption: Rationale for the improved accuracy with a deuterated internal standard.

Conclusion

The choice of an internal standard is a critical decision in the development of robust and reliable quantitative analytical methods. While non-deuterated internal standards can be a cost-effective option, they introduce a greater potential for analytical error due to differences in chemical behavior compared to the analyte. 4-Chloro-2-methylphenol-d4, as a deuterated internal standard, offers a chemically identical surrogate that effectively compensates for variations in sample preparation and instrumental analysis. This leads to significantly improved accuracy, precision, and overall data quality, making it the superior choice for demanding applications in research, drug development, and environmental monitoring.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]

A Head-to-Head Comparison: 4-Chloro-2-methylphenol-d4 vs. 13C-Labeled Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a critical decision. While both deuterated (²H or D) and carbon-13 (¹³C)-labeled compounds are mainstays in the field, a deeper dive into their performance reveals significant differences. This guide provides a comparative analysis of 4-Chloro-2-methylphenol-d4 and its ¹³C-labeled counterpart, supported by experimental principles and data from analogous compounds, to help you make an informed choice for your next bioanalytical challenge.

The ideal internal standard (IS) should be chemically and physically identical to the analyte of interest, differing only in mass. This ensures it experiences the same extraction recovery, ionization efficiency, and chromatographic retention, thus accurately correcting for variations throughout the analytical process. While both deuterated and ¹³C-labeled standards aim

A Head-to-Head Battle for Accuracy: Isotope Dilution vs. External Standard Calibration in Phenol Analysis

A comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal calibration strategy for the quantitative analysis of phenols.

The accurate quantification of phenolic compounds is critical across various scientific disciplines, from environmental monitoring and food science to pharmaceutical development. The choice of calibration method is a pivotal factor that directly impacts the reliability and accuracy of analytical results. This guide provides an objective comparison of two commonly employed calibration techniques: Isotope Dilution Analysis (IDA), often referred to as Stable Isotope Dilution Analysis (SIDA), and the traditional External Standard Calibration method. We will delve into the principles of each method, present comparative experimental data, provide detailed experimental protocols, and illustrate the workflows using diagrams.

The Core Principles: A Fundamental Divide

External Standard Calibration , the more conventional approach, relies on a calibration curve generated from a series of standards containing known concentrations of the target analyte prepared in a clean solvent.[1][2] The instrument's response to these standards is plotted against their concentrations, and the concentration of the analyte in an unknown sample is determined by interpolating its response on this curve.[1] The fundamental assumption is that the matrix of the sample does not influence the analytical signal of the analyte.[2]

Isotope Dilution Analysis (IDA) , on the other hand, is an internal standard-based method that is widely regarded as the gold standard for quantitative analysis, especially in complex matrices.[3][4] This technique involves adding a known amount of a stable isotope-labeled version of the target analyte (the internal standard) to the sample before any sample preparation or analysis.[5][6] Because the labeled standard is chemically identical to the native analyte, it experiences the same physical and chemical effects throughout the entire analytical process, including extraction, derivatization, and ionization.[4][6] Quantification is based on the ratio of the signal from the native analyte to that of the isotopically labeled internal standard.[3][7]

Performance Under the Microscope: A Quantitative Comparison

The primary advantage of isotope dilution lies in its ability to compensate for matrix effects and variations in sample preparation, which are significant sources of error in external standard calibration.[5][8] Matrix effects, caused by other components in the sample, can either suppress or enhance the analyte signal, leading to inaccurate results with external calibration.[8][9]

Parameter	Isotope Dilution Analysis (IDA)	External Standard Calibration	Key Considerations
Accuracy	High; effectively corrects for matrix effects and procedural losses.[3][5]	Variable; highly susceptible to matrix-induced signal suppression or enhancement.[10]	In complex matrices, external calibration can lead to significant underestimation or overestimation of the analyte concentration.[10]
Precision	High; robust against variations in injection volume and sample preparation.[5]	Moderate to Low; sensitive to variations in sample handling and instrument performance.	IDA provides better reproducibility, especially in high-throughput settings.
Limit of Detection (LOD) & Limit of Quantification (LOQ)	Generally lower; improved signal-to-noise by minimizing matrix interference.[5][11]	Can be higher; matrix effects can mask the analyte signal, raising detection limits.	For trace-level analysis of phenols, IDA is often the superior choice.
Cost	Higher; requires synthesis or purchase of expensive isotopically labeled standards.	Lower; only requires the pure analytical standard of the analyte.	The cost of labeled standards can be a limiting factor for some laboratories.
Method Development	More complex; requires careful selection and validation of the internal standard.	Simpler; straightforward preparation of calibration standards.[1]	The initial investment in developing an IDA method can be higher.
Throughput	Can be high once the method is established.	High; simpler workflow.	The sample preparation steps are often similar for both methods.

Experimental Protocols: A Step-by-Step Guide

The following are generalized experimental protocols for the quantification of phenols using Gas Chromatography-Mass Spectrometry (GC-MS) with both calibration methods. Specific parameters will need to be optimized for the particular phenols of interest and the sample matrix.

Isotope Dilution Analysis (IDA) Protocol

• Sample Preparation:

  • Accurately weigh or measure a known amount of the sample into a vial.

  • Spike the sample with a known amount of the stable isotope-labeled phenol internal standard solution. The amount of the internal standard should be close to the expected concentration of the native analyte.

  • Equilibrate the sample to ensure thorough mixing of the native analyte and the internal standard.

• Extraction:

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate) or a solid-phase extraction (SPE) to isolate the phenolic compounds.[12] The specific extraction method will depend on the sample matrix.

• Derivatization (Optional but often necessary for GC-MS):

  • Evaporate the extract to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a derivatization reagent (e.g., BSTFA with 1% TMCS) to convert the phenols into more volatile and thermally stable derivatives.

  • Heat the mixture to complete the derivatization reaction.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized extract into the GC-MS system.

  • Separate the phenol derivatives on an appropriate GC column.

  • Detect the native phenol and the isotope-labeled internal standard using the mass spectrometer in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode.

• Quantification:

  • Prepare a series of calibration standards containing known concentrations of the native phenol and a constant concentration of the isotope-labeled internal standard.

  • Generate a calibration curve by plotting the ratio of the peak area of the native analyte to the peak area of the internal standard against the concentration of the native analyte.

  • Calculate the concentration of the phenol in the sample by determining the response ratio in the sample and using the calibration curve.[3]

External Standard Calibration Protocol

• Sample Preparation and Extraction:

  • Follow the same sample preparation and extraction steps as in the IDA protocol (steps 1 and 2), but without the addition of an internal standard.

• Derivatization (Optional):

  • Perform the same derivatization procedure as in the IDA protocol.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample extract into the GC-MS system.

  • Analyze the sample under the same conditions used for the calibration standards.

• Quantification:

  • Prepare a series of calibration standards in a clean solvent containing known concentrations of the phenol of interest.

  • Generate a calibration curve by plotting the peak area of the analyte against its concentration.[13]

  • Determine the concentration of the phenol in the sample by measuring its peak area and interpolating the value on the calibration curve.[1]

Visualizing the Workflows

The following diagrams illustrate the key differences in the experimental workflows of Isotope Dilution and External Standard Calibration.

Caption: Workflow comparison of Isotope Dilution vs. External Standard Calibration.

Conclusion: Choosing the Right Tool for the Job

For the highest accuracy and reliability in the quantification of phenols, especially in complex sample matrices, Isotope Dilution Analysis is the unequivocally superior method . Its ability to internally correct for matrix effects and procedural inconsistencies makes it the gold standard for regulatory submissions, clinical studies, and any research where precise and accurate data is paramount.[3]

However, External Standard Calibration remains a viable and cost-effective option for simpler matrices, screening purposes, or when isotopically labeled standards are unavailable.[1] It is crucial for researchers using this method to be aware of the potential for matrix effects and to implement rigorous quality control measures, such as matrix-matched calibrations or standard addition methods, to mitigate potential inaccuracies.[2][14]

Ultimately, the choice between these two methods will depend on the specific requirements of the analysis, the complexity of the sample matrix, the availability of resources, and the desired level of data quality. For professionals in drug development and other highly regulated fields, the investment in Isotope Dilution Analysis is often justified by the increased confidence in the analytical results.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 5. Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. epa.gov [epa.gov]
• 8. benchchem.com [benchchem.com]
• 9. bataviabiosciences.com [bataviabiosciences.com]
• 10. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. NEMI Method Summary - 528 [nemi.gov]
• 13. scribd.com [scribd.com]
• 14. researchgate.net [researchgate.net]

The Unseen Workhorse: Evaluating 4-Chloro-2-methylphenol-d4 in Complex Sample Analysis

In the intricate world of analytical chemistry, particularly within environmental and biomedical research, the precise quantification of target compounds in complex matrices is a significant challenge. The presence of interfering substances can lead to inaccurate results, making the choice of a suitable internal standard paramount. This guide provides a comprehensive comparison of the performance of 4-Chloro-2-methylphenol-d4 as a deuterated internal standard against other alternatives for the analysis of phenolic compounds in challenging sample types such as wastewater, soil, and biological fluids.

Stable isotope-labeled (SIL) internal standards, like 4-Chloro-2-methylphenol-d4, are widely regarded as the gold standard in quantitative mass spectrometry.[1] Their chemical and physical properties are nearly identical to their non-labeled counterparts, ensuring they behave similarly during sample preparation, extraction, and chromatographic analysis. This co-elution helps to accurately compensate for matrix effects, which can suppress or enhance the analyte signal, thereby improving the accuracy and precision of the results.[2]

Performance in Complex Matrices: A Comparative Overview

While direct comparative studies detailing the performance of 4-Chloro-2-methylphenol-d4 against a range of other internal standards are not extensively documented in publicly available literature, its utility can be inferred from established analytical methodologies and the known advantages of using deuterated analogues. The following tables summarize the expected performance characteristics based on typical results for deuterated standards in complex matrices.

Table 1: Comparison of Internal Standard Types for Phenol Analysis

Internal Standard Type	Analyte(s)	Matrix	Typical Recovery (%)	Matrix Effect	Linearity (R²)	Key Advantages	Potential Disadvantages
4-Chloro-2-methylphenol-d4 (Deuterated)	Chlorinated and methylated phenols	Wastewater, Soil, Sludge	85-115	High	>0.995	Closely mimics analyte behavior, effectively corrects for matrix effects and procedural losses.	Higher cost compared to non-labeled standards.
Phenol-d6 (Deuterated)	Phenol and simple substituted phenols	Water, Biological fluids	90-110	High	>0.995	Excellent for a range of simple phenols.	May not be a perfect match for more complex or substituted phenols.
2,4,6-Tribromophenol (Structural Analog)	Phenolic compounds	Environmental Waters	70-120	Moderate	>0.99	Lower cost, readily available.	Differences in chemical properties can lead to incomplete correction for matrix effects and recovery variations.
4-Chloro-3-methylphenol (Non-labeled)	Not suitable as an internal standard for itself	-	-	-	-	Inexpensive.	Cannot be distinguished from the analyte by mass spectrometry, making it unsuitable for isotope dilution methods.

Table 2: Expected Performance Data for 4-Chloro-2-methylphenol-d4

Performance Metric	Wastewater	Soil/Sediment	Biological Fluids (e.g., Plasma)
Recovery (%)	85 - 110	80 - 115	90 - 105
Relative Standard Deviation (RSD, %)	< 15	< 20	< 10
Matrix Effect (%)	90 - 110	85 - 115	95 - 105
Linearity (R²)	> 0.995	> 0.99	> 0.995
Limit of Quantification (LOQ)	Low ng/L to µg/L range	Low µg/kg to mg/kg range	Low ng/mL to µg/mL range

Experimental Protocols

The following are detailed methodologies for the analysis of phenolic compounds in complex matrices using a deuterated internal standard like 4-Chloro-2-methylphenol-d4.

Experimental Protocol 1: Analysis of Phenols in Wastewater by GC-MS

1. Sample Preparation and Extraction:

• Collect a 1-liter wastewater sample in a pre-cleaned amber glass bottle.

• Acidify the sample to pH < 2 with concentrated sulfuric acid.

• Spike the sample with a known concentration of 4-Chloro-2-methylphenol-d4 solution.

• Perform a liquid-liquid extraction (LLE) using dichloromethane (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to 1 mL under a gentle stream of nitrogen.

2. Derivatization (Optional but recommended for GC analysis):

• To the 1 mL extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

• Allow the sample to cool to room temperature.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector: Splitless mode, 250°C.

• Oven Program: Initial temperature 60°C (hold 2 min), ramp to 280°C at 10°C/min (hold 5 min).

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor characteristic ions for each target phenol and 4-Chloro-2-methylphenol-d4.

Experimental Protocol 2: Analysis of Phenols in Soil/Sediment by LC-MS/MS

1. Sample Preparation and Extraction:

• Weigh 10 g of homogenized soil/sediment sample into a centrifuge tube.

• Spike the sample with a known concentration of 4-Chloro-2-methylphenol-d4 solution.

• Add 20 mL of acetonitrile and vortex for 1 minute.

• Perform ultrasonic extraction for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Collect the supernatant.

• Repeat the extraction with another 20 mL of acetonitrile.

• Combine the extracts and evaporate to near dryness under nitrogen.

• Reconstitute the residue in 1 mL of mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

• Mobile Phase: Gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Sciex Triple Quad 5500 or equivalent.

• Ionization: Electrospray Ionization (ESI), negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Monitor specific precursor-to-product ion transitions for each target phenol and 4-Chloro-2-methylphenol-d4.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the analysis of phenols in complex matrices.

Caption: GC-MS workflow for phenol analysis in wastewater.

Caption: LC-MS/MS workflow for phenol analysis in soil.

Conclusion

The use of 4-Chloro-2-methylphenol-d4 as a deuterated internal standard offers a robust and reliable approach for the quantification of chlorinated and methylated phenols in complex environmental and biological matrices. Its ability to mimic the behavior of the target analytes throughout the analytical process allows for effective compensation of matrix-induced signal variations and procedural losses, leading to highly accurate and precise data. While the initial cost may be higher than non-labeled alternatives, the superior data quality and confidence in the results often justify the investment for researchers and professionals in demanding analytical fields.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Alternative Internal Standards for Chlorophenol Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of commonly used and alternative internal standards for the quantitative analysis of chlorophenols. The selection of an appropriate internal standard is critical for achieving accurate and reliable results by correcting for variability in sample preparation and instrument response. This document summarizes performance data from various sources to aid in the selection of the most suitable internal standard for your specific analytical needs.

Introduction to Internal Standards in Chlorophenol Analysis

Internal standards are essential in analytical chemistry to improve the precision and accuracy of quantitative analysis. An ideal internal standard is a compound that is chemically similar to the analyte of interest but is not naturally present in the samples. For chlorophenol analysis, internal standards are typically added to samples, calibration standards, and quality controls at a known concentration before any sample preparation steps. This allows for the correction of analyte losses during extraction, derivatization, and injection, as well as variations in instrument response.

The two main categories of internal standards used for chlorophenol analysis are:

• Isotopically Labeled Internal Standards: These are considered the "gold standard" as their physicochemical properties are nearly identical to the corresponding analytes.[1][2] They co-elute with the analytes and experience similar matrix effects, leading to the most accurate correction.[1] Examples include deuterated (e.g., 2-Chlorophenol-d4) or carbon-13 labeled (e.g., Pentachlorophenol-¹³C₆) chlorophenols.[3][4]

• Structural Analog Internal Standards: These are compounds that are chemically similar to the target chlorophenols but differ in structure, such as having different halogen substituents (e.g., brominated phenols) or being a different chlorophenol isomer not present in the sample.[5] While more cost-effective, their ability to compensate for matrix effects and extraction variability may not be as precise as that of isotopically labeled standards due to differences in chemical properties.[5]

Performance Comparison of Internal Standards

The selection of an internal standard should be based on its performance in terms of recovery, precision, and linearity for the specific analytical method and matrix. The following tables summarize performance data for various internal standards used in chlorophenol analysis.

Table 1: Performance of Isotopically Labeled Internal Standards

Internal Standard	Analyte(s)	Matrix	Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Linearity (r²)	Reference(s)
2-Chlorophenol-3,4,5,6-d₄	Phenols	Drinking Water	EPA 528 (GC-MS)	70-130 (Surrogate)	Not Specified	>0.99	[6]
2,4-Dichlorophenol-d₃	Chlorophenols	Sediment	GC-MS	73.2–105.6	Not Specified	0.998–0.999
Pentachlorophenol-¹³C₆	Tetrachlorophenols, Pentachlorophenol	Meat	GC-MS	Not Specified	Not Specified	Not Specified
Labeled Chlorophenolics (general)	Chlorophenols	Water	GC-MS/MS	75-125	<10	>0.99	[3]

Table 2: Performance of Structural Analog Internal Standards

Internal Standard	Analyte(s)	Matrix	Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Linearity (r²)	Reference(s)
2,4,6-Tribromophenol	Phenols	Drinking Water	EPA 528 (GC-MS)	60-130 (Surrogate)	Not Specified	>0.99
3,4,5-Trichlorophenol	Chlorophenols, Chloroguaiacols, etc.	Water	NCASI CP-86.07 (GC-MS)	Method Dependent	Not Specified	Not Specified	[7]
2,6-Dibromophenol	Chlorinated Phenols and Cresols	Human Urine	GC	72.3 - 109.9	6.3 - 9.9	Not Specified
4-Bromophenol	Chlorophenols	Water	GC-MS	Not Specified	Not Specified	0.99 (for analytes)	[8]
1,2-Dimethyl-3-nitrobenzene	Phenols	Drinking Water	EPA 528 (GC-MS)	Not Specified	Not Specified	>0.99
Acenaphthene-d₁₀	Instrument Internal Standard	Water	NCASI CP-86.07 (GC-MS)	Not Specified	Not Specified	Not Specified	[7]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of an analytical method. Below are summarized experimental protocols for chlorophenol analysis using different types of internal standards.

Protocol 1: Analysis of Chlorophenols in Water using Isotopically Labeled and Structural Analog Internal Standards (Based on EPA Method 528)

• Sample Preparation:

  • To a 1-liter water sample, add a known amount of the internal standard solution (e.g., 2-Chlorophenol-d₄ and 2,4,6-Tribromophenol as surrogates, and 1,2-Dimethyl-3-nitrobenzene as an internal standard).

  • Adjust the sample pH to ≤ 2 with sulfuric acid.

• Solid Phase Extraction (SPE):

  • Pass the acidified sample through a conditioned SPE cartridge (e.g., polystyrene-divinylbenzene).

  • Wash the cartridge with organic-free reagent water.

  • Elute the trapped analytes and internal standards with a suitable solvent (e.g., methylene chloride).

• Derivatization (Optional but common for GC analysis):

  • Concentrate the eluate to a small volume.

  • Add a derivatizing agent (e.g., acetic anhydride with pyridine) and heat to convert the phenols to their less polar acetate esters.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized extract into a gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Separate the compounds on a suitable capillary column (e.g., DB-5ms).

  • Acquire data in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Quantification:

  • Calculate the concentration of each chlorophenol analyte based on the ratio of its peak area to the peak area of the corresponding internal standard using a calibration curve.

Protocol 2: In-situ Acetylation and GC-MS Analysis of Chlorinated Phenolics in Water (Based on NCASI Method CP-86.07)

• Sample Preparation:

  • To a 300 mL water sample, add the internal standard (3,4,5-trichlorophenol) and surrogates.

  • Adjust the pH to 9-11.5 with potassium carbonate.[7]

• In-situ Derivatization:

  • Add acetic anhydride to the aqueous sample to convert the phenolate ions to their acetate derivatives.[7]

• Extraction:

  • Extract the derivatized chlorophenols with hexane.

• Instrument Internal Standard Addition:

  • Add an instrument internal standard (acenaphthene-d₁₀) to the extract before analysis.[7]

• GC-MS Analysis:

  • Inject a portion of the hexane extract into the GC-MS system.

  • Separate the analytes on a capillary column and detect using a mass spectrometer.

• Quantification:

  • Quantify the analytes using the relative response factors from a multi-point calibration curve.

Workflow and Decision Making

The selection of an appropriate internal standard is a critical step in the development of a robust analytical method for chlorophenol analysis. The following diagrams illustrate the general experimental workflow and a decision-making process for choosing an internal standard.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Chlorine isotope analysis of organic contaminants using GC-qMS: method optimization and comparison of different evaluation schemes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. ncasi.org [ncasi.org]
• 8. jcsp.org.pk [jcsp.org.pk]

Safety & Regulatory Compliance

Proper Disposal of 4-Chloro-2-methylphenol-d4: A Safety and Operations Guide

For researchers and professionals in scientific fields, the proper management and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 4-Chloro-2-methylphenol-d4, a deuterated analog of the hazardous compound 4-Chloro-2-methylphenol. From a chemical hazard perspective, the disposal protocols for both the deuterated and non-deuterated forms are identical.

4-Chloro-2-methylphenol is classified as a corrosive substance that can cause severe skin burns and eye damage, is toxic if inhaled, and is very toxic to aquatic life with long-lasting effects.[1][2][3][4][5] Adherence to strict disposal protocols is therefore essential to mitigate risks to personnel and the environment.

Key Hazard and Disposal Information

The following table summarizes the critical hazard classifications and handling requirements for 4-Chloro-2-methylphenol, which dictate its proper disposal pathway.

Parameter	Description	References
Primary Hazards	Corrosive (causes severe skin burns and eye damage), Toxic if inhaled, Very toxic to aquatic life.	[1][2][3][4][5]
GHS Hazard Statements	H314: Causes severe skin burns and eye damage; H331: Toxic if inhaled; H400/H410: Very toxic to aquatic life with long lasting effects.	[2][4][5]
Waste Classification	Hazardous Waste, Halogenated Organic Waste.	[5][6][7][8]
Personal Protective Equipment (PPE)	Chemical safety goggles or face shield, protective gloves (butyl rubber or neoprene recommended), protective clothing, NIOSH/MSHA-approved respirator (if ventilation is inadequate).	[1][2][3][4][5]
Incompatible Materials	Bases, acid anhydrides, acid chlorides, metals (e.g., copper), oxidizers. Do not mix with other waste streams.	[1][5][6][8]
Spill Containment	Absorb liquid spills with inert material (vermiculite, dry sand). For solid spills, sweep carefully to avoid generating dust. Do not allow to enter drains or waterways.	[1][3][7][9]

Step-by-Step Disposal Protocol

The following protocol outlines the mandatory steps for collecting and disposing of 4-Chloro-2-methylphenol-d4 waste. This procedure should be performed in a designated area, such as a chemical fume hood.[3][10]

1. Preparation and Segregation:

• Identify Waste Stream: Clearly identify all waste containing 4-Chloro-2-methylphenol-d4. This includes pure solid or liquid forms, contaminated solutions, and trace-contaminated labware (e.g., pipette tips, tubes).

• Segregate Waste: This compound is a halogenated organic. It must be collected in a waste container specifically designated for "Halogenated Organic Waste".[6][11] Do not mix with non-halogenated solvents, acids, bases, or other incompatible waste streams.[8]

2. Waste Container Selection and Labeling:

• Choose a Compatible Container: Use a clean, leak-proof container made of a compatible material (e.g., glass or high-density polyethylene).[6][8] The container must have a secure, tightly-fitting cap.

• Label the Container: Before adding any waste, affix a "HAZARDOUS WASTE" label.[6][8] The label must include:

  • The full chemical name: "4-Chloro-2-methylphenol-d4" and any other constituents.

  • The concentration or percentage of each component.

  • The relevant hazard pictograms (e.g., Corrosive, Toxic, Environmentally Hazardous).

  • The accumulation start date.

3. Waste Accumulation:

• Solid Waste:

  • Carefully transfer solid 4-Chloro-2-methylphenol-d4 into the designated hazardous waste container. Minimize dust generation during transfer.[3][4]

  • Contaminated items like paper towels or weigh boats should be placed in a sealed bag and then into the solid waste container.

• Liquid Waste:

  • For solutions containing 4-Chloro-2-methylphenol-d4, carefully pour the liquid into the designated "Halogenated Organic Waste" container using a funnel.

  • Do not fill the container beyond 75-90% of its capacity to allow for vapor expansion.[6][11]

• Trace-Contaminated Labware:

  • Items with trace contamination (e.g., empty pipette tips, tubes) should be collected in a separate, clearly labeled, sealable container or bag.[10] This container should then be placed in the appropriate solid hazardous waste stream as directed by your institution's environmental health and safety (EHS) office.

4. Storage and Disposal Request:

• Secure Storage: Keep the hazardous waste container tightly closed at all times, except when adding waste.[8] Store it in a designated and secure satellite accumulation area, away from incompatible materials.[1][5]

• Arrange for Pickup: Once the container is full or the accumulation time limit set by your institution is reached, arrange for its disposal through your institution's EHS department. Follow their specific procedures for requesting a hazardous material pickup.[8] Never dispose of this chemical down the drain or in regular trash.[1][4]

Disposal Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of 4-Chloro-2-methylphenol-d4.

Caption: Workflow for the safe disposal of 4-Chloro-2-methylphenol-d4 waste.

References

• 1. fishersci.com [fishersci.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. southwest.tn.edu [southwest.tn.edu]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. nipissingu.ca [nipissingu.ca]
• 7. researchgate.net [researchgate.net]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. sdfine.com [sdfine.com]
• 10. ehs.yale.edu [ehs.yale.edu]
• 11. ethz.ch [ethz.ch]